3-(3,5-Difluorophenyl)oxetan-3-OL

• CAS: 1395281-64-7

Core Science & Biosynthesis

Introduction: The Rise of the Oxetane Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to 3-(3,5-Difluorophenyl)oxetan-3-ol: Properties, Synthesis, and Applications in Drug Discovery

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a cornerstone motif in modern drug discovery.[1][2] Its value lies in its unique combination of properties: a compact, three-dimensional structure, low molecular weight, and high polarity.[1] Medicinal chemists increasingly employ oxetanes as versatile bioisosteres, strategically replacing common functional groups to enhance the physicochemical and pharmacokinetic profiles of drug candidates.[1][3] They are particularly effective as hydrophilic surrogates for gem-dimethyl groups and as stable replacements for metabolically labile carbonyl groups.[1][3][4] This strategic incorporation can lead to marked improvements in aqueous solubility, metabolic stability, and lipophilicity, while also modulating the basicity of nearby functional groups.[1][5][6]

This guide focuses on a specific, highly valuable building block: 3-(3,5-Difluorophenyl)oxetan-3-ol . This compound combines the beneficial properties of the oxetane core with the unique electronic and metabolic attributes of a 3,5-difluorophenyl substituent. The difluoro substitution pattern is a well-established strategy in medicinal chemistry to block metabolic oxidation and modulate protein-ligand interactions through hydrogen bonding or dipole interactions. This technical guide provides an in-depth analysis of its chemical properties, a detailed protocol for its synthesis, an overview of its reactivity, and a discussion of its strategic application in the design of next-generation therapeutics.

PART 1: Core Physicochemical and Spectroscopic Properties

The distinct structural features of 3-(3,5-Difluorophenyl)oxetan-3-ol govern its physical behavior and spectroscopic signature. The combination of the strained, polar oxetane ring, the tertiary alcohol, and the electron-withdrawing difluorinated aromatic ring results in a unique set of properties crucial for its application as a synthetic building block.

Physicochemical Data Summary

A compilation of the core physicochemical properties is presented below. These values are critical for designing reaction conditions, purification strategies, and for computational modeling in drug design programs.

Property	Value	Source
CAS Number	1395281-64-7	[7][8]
Molecular Formula	C₉H₈F₂O₂	[8][9]
Molecular Weight	186.16 g/mol	[8][9]
Appearance	(Predicted) White to off-white solid	General chemical knowledge
Boiling Point	Not available
Storage	Inert atmosphere, 2-8°C	[8]
SMILES	OC1(C2=CC(F)=CC(F)=C2)COC1	[8]

Spectroscopic Profile (Predicted)

Detailed experimental spectral data for this specific molecule is not widely published. However, based on its structure, a characteristic spectroscopic profile can be predicted. This information is invaluable for reaction monitoring and structural confirmation.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic and oxetane protons.

  • The two equivalent protons on the oxetane ring (CH₂) would likely appear as a multiplet or two distinct doublets due to geminal coupling, typically in the range of δ 4.5-5.0 ppm.

  • The aromatic protons would present as two signals: a triplet for the proton at the 4-position of the phenyl ring and a doublet for the two protons at the 2- and 6-positions, likely between δ 6.8-7.5 ppm.

  • A broad singlet corresponding to the hydroxyl proton (-OH) would also be present, which would be exchangeable with D₂O.[10]

• ¹³C NMR: The carbon NMR would be characterized by:

  • A quaternary carbon signal for C3 of the oxetane ring (bearing the -OH and aryl group), likely around δ 75-85 ppm.

  • A signal for the two equivalent oxetane methylene carbons (C2 and C4) around δ 80-90 ppm.

  • Multiple signals in the aromatic region (δ 100-165 ppm), showing characteristic C-F coupling. The carbons directly bonded to fluorine would exhibit large one-bond coupling constants (¹JCF).

• IR Spectroscopy: The infrared spectrum would be dominated by a strong, broad absorption band for the O-H stretch of the tertiary alcohol, typically in the 3600-3200 cm⁻¹ region.[11] Strong C-O stretching vibrations for the ether and alcohol would be visible in the 1200-1000 cm⁻¹ range. Characteristic C-F stretching bands would appear in the 1350-1100 cm⁻¹ region.

• Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry would be expected to show a molecular ion peak (M⁺) at m/z 186. The fragmentation pattern would likely involve loss of small neutral molecules such as water (H₂O) or formaldehyde (CH₂O) from the oxetane ring.

PART 2: Synthesis and Methodologies

The most direct and widely employed method for synthesizing 3-aryl-oxetan-3-ols is through the nucleophilic addition of an organometallic reagent to oxetan-3-one.[12] The Grignard reaction, a classic and robust C-C bond-forming reaction, is ideally suited for this transformation.[13][14]

Workflow: Grignard Addition to Oxetan-3-one

The synthesis is a two-step process: (1) formation of the 3,5-difluorophenylmagnesium bromide Grignard reagent, and (2) its subsequent reaction with oxetan-3-one, followed by an aqueous workup.

Caption: Synthesis workflow for 3-(3,5-Difluorophenyl)oxetan-3-ol.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for Grignard additions to oxetanones.[12][14]

Materials:

• 1-Bromo-3,5-difluorobenzene

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous tetrahydrofuran (THF)

• Oxetan-3-one

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

• Standard glassware, dried in an oven and cooled under an inert atmosphere (N₂ or Ar)

Step 1: Formation of 3,5-Difluorophenylmagnesium Bromide

• Place magnesium turnings (1.2 eq.) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a small crystal of iodine.

• Add a small portion of anhydrous THF to cover the magnesium.

• Dissolve 1-bromo-3,5-difluorobenzene (1.0 eq.) in anhydrous THF and add it to the dropping funnel.

• Add a small amount of the bromide solution to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required.

  • Causality: The iodine crystal activates the magnesium surface by etching away the passivating oxide layer, facilitating the insertion of magnesium into the C-Br bond. Anhydrous conditions are critical as Grignard reagents are strong bases and will be quenched by protic solvents like water.[13]

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the resulting dark grey-brown solution at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Oxetan-3-one and Workup

• In a separate flame-dried flask under nitrogen, dissolve oxetan-3-one (1.1 eq.) in anhydrous THF.

• Cool this solution to 0 °C using an ice bath.

• Add the prepared Grignard reagent solution dropwise to the oxetan-3-one solution via cannula or dropping funnel, maintaining the temperature at 0 °C.

  • Causality: The reaction is exothermic. Slow addition at low temperature controls the reaction rate, preventing side reactions and potential degradation of the strained oxetane ring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture back to 0 °C and quench it by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Causality: Saturated NH₄Cl is a mild acidic quenching agent that protonates the intermediate magnesium alkoxide to form the final alcohol product while neutralizing any unreacted Grignard reagent. It is preferred over strong acids which could promote ring-opening of the oxetane.[5]

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield 3-(3,5-difluorophenyl)oxetan-3-ol.

PART 3: Reactivity and Applications in Drug Discovery

The chemical behavior of 3-(3,5-difluorophenyl)oxetan-3-ol is dictated by the interplay between the strained oxetane ring, the tertiary alcohol, and the difluorophenyl moiety. This reactivity profile is key to its utility as a versatile intermediate.

Key Reactions and Stability

• Ring-Opening Reactions: The primary reactivity of the oxetane core involves its susceptibility to ring-opening under acidic conditions.[5] Protonation of the ether oxygen activates the ring toward nucleophilic attack, yielding 1,3-diol derivatives. This reaction pathway limits the use of strong acidic conditions in subsequent synthetic steps.[12]

• Reactions of the Tertiary Alcohol: The hydroxyl group can undergo standard alcohol reactions, such as O-alkylation or esterification, to introduce further diversity. However, these reactions must be performed under basic or neutral conditions to preserve the integrity of the oxetane ring.

• Influence of the Difluorophenyl Group: The strongly electron-withdrawing nature of the 3,5-difluorophenyl group increases the acidity of the tertiary alcohol compared to its non-fluorinated analog. It also electronically deactivates the aromatic ring towards electrophilic substitution.

Caption: Acid-catalyzed ring-opening of the oxetane.

Strategic Value in Medicinal Chemistry

The incorporation of the 3-(3,5-difluorophenyl)oxetan-3-ol scaffold into a drug candidate can profoundly and predictably improve its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1]

• Improving Solubility and Reducing Lipophilicity: A primary application is to replace lipophilic groups like gem-dimethyl or tert-butyl. The oxetane introduces a polar ether linkage and a hydrogen bond-accepting oxygen atom, which can significantly enhance aqueous solubility and reduce lipophilicity (LogD).[1][6] This is a critical advantage for improving the oral bioavailability of drug candidates.

• Blocking Metabolic Hotspots: The 3,5-difluoro substitution on the phenyl ring is a classic strategy to block cytochrome P450-mediated aromatic hydroxylation, a common metabolic pathway that leads to rapid drug clearance. This enhances the metabolic stability and half-life of the compound.

• Modulating Basicity (pKa): When placed near a basic nitrogen atom, the strong electron-withdrawing effect of the oxetane's oxygen can significantly lower the pKa of the amine (by up to 2.7 units if alpha to the amine).[1][2] This is a powerful tactic to mitigate issues associated with high basicity, such as hERG channel inhibition or poor cell permeability.[6]

• Vectorial Exit into 3D Space: The rigid, sp³-hybridized nature of the oxetane ring projects the difluorophenyl group into a well-defined vector in three-dimensional space. This provides a rigid scaffold for optimizing interactions with protein binding pockets, often leading to improved potency and selectivity.

Caption: Oxetane as a bioisostere for a gem-dimethyl group.

Conclusion

3-(3,5-Difluorophenyl)oxetan-3-ol is more than just a chemical compound; it is a sophisticated design element for the modern medicinal chemist. It synergistically combines the solubility-enhancing and metabolically robust nature of the oxetane ring with the proven metabolic blocking capabilities of the 3,5-difluorophenyl group. Its synthesis is straightforward via established organometallic chemistry, making it an accessible and highly valuable building block for drug discovery programs. As researchers continue to push the boundaries of chemical space to find safer and more effective medicines, the strategic deployment of meticulously designed scaffolds like 3-(3,5-difluorophenyl)oxetan-3-ol will undoubtedly play a pivotal role in the development of future therapeutics.

References

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• Huang, G., Hucek, D. G., & Grembecka, J. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry. [Link]

• Wuitschik, G., Rogers-Evans, M., & Müller, K., et al. (2012). Oxetanes as Unique Building Blocks in Medicinal Chemistry. J-Stage. [Link]

• ChemRxiv. (n.d.). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Organic Chemistry Portal. [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (2016). Study on Synthesis Of Oxetan-3-ol. Atlantis Press. [Link]

• University of Notre Dame. (2022). Organic Structure Elucidation Workbook. University of Notre Dame. [Link]

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A Senior Application Scientist's Guide to 3-(3,5-Difluorophenyl)oxetan-3-ol (CAS: 1395281-64-7): A Key Building Block in Modern Drug Discovery

Introduction: The Strategic Value of a Privileged Scaffold

In the landscape of modern medicinal chemistry, success is often defined by the strategic design of molecules that balance potency with optimal pharmacokinetic properties. 3-(3,5-Difluorophenyl)oxetan-3-ol, identified by its CAS number 1395281-64-7, has emerged as a particularly valuable building block for drug development professionals.[1][2][3] This guide provides an in-depth technical overview of this compound, moving beyond simple data to explain the scientific rationale behind its synthesis and application.

The power of this molecule lies in the synergistic combination of two distinct, high-value motifs: the oxetane ring and the 3,5-difluorophenyl group . The oxetane moiety, a four-membered ether, is a proven tool for enhancing the aqueous solubility, metabolic stability, and conformational profile of drug candidates.[4] Simultaneously, the strategic placement of two fluorine atoms on the phenyl ring serves to block common sites of metabolic attack and can enhance target binding affinity.[5][6] This guide will dissect these components, present a logical synthetic strategy, and provide a field-proven experimental protocol to validate the compound's utility in a preclinical setting.

Physicochemical and Structural Data

A precise understanding of a compound's fundamental properties is the bedrock of its application. The key identifiers and properties for 3-(3,5-Difluorophenyl)oxetan-3-ol are summarized below.

Property	Value	Source(s)
CAS Number	1395281-64-7	[1][7]
Molecular Formula	C₉H₈F₂O₂	[1][3][7]
Molecular Weight	186.16 g/mol	[1][3][7]
SMILES	OC1(C2=CC(F)=CC(F)=C2)COC1	[1][7]
MDL Number	MFCD23703311	[1][2]
Physical Form	Solid
Storage Conditions	Inert atmosphere, 2-8°C	[1]

The Rationale in Drug Design: A Tale of Two Motifs

The utility of 3-(3,5-Difluorophenyl)oxetan-3-ol is not accidental; it is a product of deliberate chemical design that addresses common challenges in drug discovery.

The Oxetane Moiety: A Bioisosteric Advantage

The oxetane ring is increasingly employed as a "bioisostere" for more common, and often problematic, functional groups like gem-dimethyl or carbonyl groups.[4] A bioisosteric replacement is a powerful strategy where one functional group is swapped for another to improve a molecule's properties without losing its desired biological activity.

Causality: The replacement of a lipophilic gem-dimethyl group with a more polar, three-dimensional oxetane can lead to profound improvements in:

• Aqueous Solubility: The ether oxygen acts as a hydrogen bond acceptor, improving interaction with water and thereby enhancing solubility—a critical factor for oral bioavailability.

• Metabolic Stability: Carbonyl groups are often susceptible to reduction by metabolic enzymes. The oxetane ring is a more stable surrogate, reducing the rate of metabolic clearance.[4]

• Lipophilicity (LogP): The oxetane motif can subtly modulate a compound's lipophilicity, helping to achieve the optimal balance required for membrane permeability and low off-target toxicity.[4]

Caption: Bioisosteric replacement strategy using the oxetane motif.

The 3,5-Difluorophenyl Group: A Metabolic Shield

The introduction of fluorine into drug candidates is a well-established and highly effective strategy in medicinal chemistry.[5] The 3,5-difluoro substitution pattern is particularly advantageous.

Causality:

• Blocking Metabolic Oxidation: Aromatic rings are common sites of metabolism by cytochrome P450 (CYP) enzymes, which hydroxylate electron-rich positions. The strong electron-withdrawing nature of fluorine atoms deactivates the aromatic ring, making it less susceptible to oxidative metabolism. The 3 and 5 positions are common metabolic "hotspots," and their fluorination acts as a metabolic shield, increasing the compound's half-life.[8]

• Enhanced Binding Affinity: Fluorine can participate in favorable electrostatic interactions (e.g., with backbone amides) or orthogonal multipolar interactions with the target protein, potentially increasing binding affinity and potency.[5] The difluorophenyl group on diflunisal, for example, contributes to its improved anti-inflammatory activity.[6]

Synthesis and Retrosynthetic Analysis

A robust and logical synthetic route is essential for the practical application of any building block. The synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol can be logically approached via the reaction of an organometallic reagent with an oxetanone precursor.

Retrosynthetic Analysis

A retrosynthetic approach simplifies the structure to readily available starting materials. The tertiary alcohol of the target molecule is a key disconnection point, suggesting a Grignard reaction.

Caption: Retrosynthetic analysis of the target compound.

Forward Synthesis Protocol

This protocol describes a plausible, two-step synthesis from commercially available precursors.

• Preparation of 3,5-Difluorophenylmagnesium bromide (Grignard Reagent):

  • Rationale: This step creates the nucleophilic aryl species required to attack the oxetanone electrophile.

  • Procedure: To a flame-dried, three-neck flask under an inert nitrogen atmosphere, add magnesium turnings. Add a solution of 1-bromo-3,5-difluorobenzene in anhydrous tetrahydrofuran (THF) dropwise. A small iodine crystal can be added to initiate the reaction. The reaction is typically exothermic and may require gentle heating to start, followed by cooling to maintain a gentle reflux. The reaction is complete upon consumption of the magnesium metal.

• Reaction with Oxetan-3-one:

  • Rationale: This is the key bond-forming step to construct the final product. Oxetan-3-one is a strained ketone, making its carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[9]

  • Procedure: Cool the freshly prepared Grignard reagent to 0°C in an ice bath. To this, add a solution of oxetan-3-one in anhydrous THF dropwise, maintaining the temperature below 5°C. The reaction is highly exothermic and requires careful temperature control to prevent side reactions. After the addition is complete, allow the mixture to warm to room temperature and stir for several hours.

• Workup and Purification:

  • Rationale: This sequence isolates and purifies the final product.

  • Procedure: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield 3-(3,5-Difluorophenyl)oxetan-3-ol as a solid.

Application in Preclinical Development: The Liver Microsomal Stability Assay

Once synthesized, a key application of this building block is to incorporate it into a lead compound to improve its metabolic stability. The following is a self-validating protocol for assessing this property.

Workflow Overview

This assay measures the rate at which a compound is metabolized by liver enzymes, primarily Cytochrome P450s, which are concentrated in microsomal fractions.[1][10][11] A lower rate of metabolism indicates higher stability.

Caption: Workflow for the in vitro microsomal stability assay.

Detailed Experimental Protocol

Step	Action	Rationale & Self-Validation
1. Reagent Preparation	Prepare stock solutions: 10 mM test compound in DMSO. Prepare working solutions (e.g., 100 µM) in acetonitrile. Prepare liver microsomes (e.g., human, rat) in phosphate buffer (pH 7.4). Prepare NADPH regenerating system.[10][11]	Trustworthiness: Accurate stock concentrations are critical for reliable data. Using a regenerating system for NADPH ensures the cofactor is not depleted during the incubation, validating the enzymatic activity throughout the experiment.
2. Incubation	In a 96-well plate, pre-warm microsomes and test compound (final concentration 1 µM) at 37°C for 5-10 minutes. Initiate the reaction by adding the NADPH solution.[12]	Expertise: Pre-warming ensures the reaction starts at the correct physiological temperature. The reaction is always initiated by the cofactor, providing a precise start time (T=0).
3. Time-Point Sampling	At designated time points (e.g., 0, 5, 15, 30, 45 min), terminate the reaction in the corresponding wells by adding 2-3 volumes of ice-cold acetonitrile containing a known concentration of an internal standard (a structurally similar, stable compound).[1][12]	Expertise: Staggered time points allow for the calculation of a degradation rate. The internal standard corrects for variations in sample processing and instrument response, which is a key self-validating step.
4. Control Incubations	Run parallel incubations: (A) No NADPH: Test compound + microsomes. (B) No Microsomes: Test compound + buffer + NADPH.	Trustworthiness: Control A validates that degradation is NADPH-dependent (i.e., enzymatic) and not due to chemical instability. Control B ensures the compound is stable in the buffer system.
5. Sample Processing	Seal the plate and vortex vigorously. Centrifuge the plate at high speed (e.g., 4000 g for 20 min) to pellet the precipitated proteins.	Causality: This step removes proteins that would interfere with the LC-MS/MS analysis, ensuring a clean analytical sample.
6. LC-MS/MS Analysis	Carefully transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound at each time point by comparing its peak area to the internal standard's peak area.	Expertise: LC-MS/MS provides the high sensitivity and specificity required to accurately quantify the low concentrations of the test compound.

Data Interpretation and Expected Outcomes

The data from the LC-MS/MS analysis is used to plot the natural log of the percent remaining compound versus time. The slope of this line gives the degradation rate constant (k).

Key parameters are calculated:[12]

• Half-life (t½): t½ = 0.693 / k

• Intrinsic Clearance (Clint): Clint (µL/min/mg protein) = (k / [microsomal protein]) * 1000

A successful application of the 3-(3,5-Difluorophenyl)oxetan-3-ol moiety would be expected to significantly increase the metabolic stability of a parent compound.

Compound	Half-life (t½, min)	Intrinsic Clearance (Clint)	Interpretation
Parent Drug (e.g., with p-methoxyphenyl)	8	173 µL/min/mg	High Clearance (Metabolically Unstable)
Modified Drug (with 3-(3,5-Difluorophenyl)oxetan-3-ol)	> 60	< 23 µL/min/mg	Low Clearance (Metabolically Stable)

Conclusion

3-(3,5-Difluorophenyl)oxetan-3-ol is more than just a chemical reagent; it is a sophisticated tool for overcoming fundamental challenges in drug development. By combining the solubility and stability-enhancing properties of the oxetane ring with the metabolic shielding effect of the 3,5-difluorophenyl group, this building block empowers medicinal chemists to rationally design drug candidates with superior ADME profiles. The robust synthetic accessibility and the clear, verifiable impact on metabolic stability make it a privileged scaffold for any researcher, scientist, or drug development professional aiming to create the next generation of therapeutics.

References

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• 2. Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-(3,5-DIFLUOROPHENYL)OXETAN-3-OL | CymitQuimica [cymitquimica.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Chemical and pharmacological properties of diflunisal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. arctomsci.com [arctomsci.com]
• 8. mdpi.com [mdpi.com]
• 9. Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 11. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 12. creative-bioarray.com [creative-bioarray.com]

An In-Depth Technical Guide to the Molecular Structure and Properties of 3-(3,5-Difluorophenyl)oxetan-3-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of 3-(3,5-difluorophenyl)oxetan-3-ol, a compound of significant interest in modern medicinal chemistry. The strategic incorporation of a 3,5-difluorophenyl moiety onto a tertiary alcohol centered on an oxetane ring presents a unique combination of structural and physicochemical characteristics. This document will delve into the rationale behind its molecular design, a detailed synthetic protocol, and a thorough analysis of its structural features. The insights provided are intended to empower researchers and drug development professionals in leveraging this and similar scaffolds for the creation of novel therapeutics with enhanced pharmacological profiles.

Introduction: The Strategic Convergence of the Oxetane Ring and Difluorophenyl Group

In the landscape of contemporary drug discovery, the pursuit of molecules with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) properties is paramount. The molecular architecture of 3-(3,5-difluorophenyl)oxetan-3-ol is a testament to the power of strategic molecular design, combining two highly valued motifs: the oxetane ring and the difluorinated phenyl group.

The oxetane ring , a four-membered cyclic ether, has emerged as a valuable bioisostere for commonly used functional groups like gem-dimethyl and carbonyl moieties.[1] Its inclusion in a molecule can lead to significant improvements in aqueous solubility, metabolic stability, and lipophilicity, while also influencing the basicity of nearby functional groups.[1] The strained nature of the four-membered ring also imparts a distinct three-dimensional character to the molecule, which can be crucial for specific interactions with biological targets.[2]

The 3,5-difluorophenyl group offers a powerful tool for modulating a molecule's electronic and physicochemical properties. The high electronegativity of fluorine can alter pKa, enhance binding affinity through hydrogen bonding and dipole interactions, and improve metabolic stability by blocking sites susceptible to oxidative metabolism.[3][4] The meta-disposition of the fluorine atoms on the phenyl ring creates a unique electronic environment, influencing the overall properties of the molecule.

The combination of these two moieties in 3-(3,5-difluorophenyl)oxetan-3-ol results in a scaffold with the potential for improved drug-like properties, making it an attractive building block for the synthesis of novel therapeutic agents.

Molecular Structure and Physicochemical Properties

The fundamental properties of 3-(3,5-difluorophenyl)oxetan-3-ol are summarized in the table below. These properties are crucial for understanding its behavior in both chemical reactions and biological systems.

Property	Value	Source
Molecular Formula	C₉H₈F₂O₂	[5]
Molecular Weight	186.16 g/mol	[5]
CAS Number	1395281-64-7	[5]
Appearance	Predicted to be a solid	[6]
SMILES	OC1(COC1)C1=CC(F)=CC(F)=C1	[5]

Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol: A Detailed Protocol

The synthesis of 3-(3,5-difluorophenyl)oxetan-3-ol is most effectively achieved through the nucleophilic addition of a 3,5-difluorophenyl organometallic reagent to oxetan-3-one. This method is widely applicable for the synthesis of 3-aryl-oxetan-3-ols and offers a reliable and scalable route.

Retrosynthetic Analysis

A logical retrosynthetic approach disconnects the target molecule at the C-C bond between the oxetane ring and the phenyl group, leading back to oxetan-3-one and a 3,5-difluorophenyl organometallic species, which can be generated from 1-bromo-3,5-difluorobenzene.

Caption: Retrosynthetic analysis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis.

Caption: Experimental workflow for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Detailed Step-by-Step Protocol

This protocol is based on established procedures for the synthesis of analogous 3-aryl-oxetan-3-ols.[7]

Materials:

• 1-Bromo-3,5-difluorobenzene

• n-Butyllithium (n-BuLi) or Magnesium (Mg) turnings

• Oxetan-3-one

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for column chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Formation of the Organometallic Reagent (via Lithium-Halogen Exchange):

  • To an oven-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous THF.

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Add 1-bromo-3,5-difluorobenzene (1.0 eq) to the cooled THF.

  • Slowly add a solution of n-butyllithium (1.05 eq) in hexanes dropwise to the reaction mixture, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 30-60 minutes. The formation of the organolithium reagent can be monitored by TLC if desired.

• Nucleophilic Addition to Oxetan-3-one:

  • To the freshly prepared organolithium solution at -78 °C, add a solution of oxetan-3-one (1.2 eq) in anhydrous THF dropwise.

  • Allow the reaction mixture to stir at -78 °C for 1-2 hours.

  • Slowly warm the reaction to room temperature and stir for an additional 1-2 hours.

• Work-up and Extraction:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3 x).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(3,5-difluorophenyl)oxetan-3-ol.

Spectroscopic and Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the oxetane and the aromatic protons.

• Oxetane Protons: The four methylene protons of the oxetane ring are diastereotopic and are expected to appear as two sets of signals, likely multiplets or distinct doublets of doublets, in the region of δ 4.5-5.0 ppm.

• Aromatic Protons: The 3,5-difluorophenyl group will exhibit two types of protons. The proton at the 4-position (para to the oxetane) will appear as a triplet of triplets due to coupling with the two equivalent fluorine atoms and the two ortho protons. The two equivalent protons at the 2- and 6-positions (ortho to the oxetane) will appear as a doublet of doublets or a multiplet. These signals are expected in the aromatic region (δ 6.8-7.5 ppm).

• Hydroxyl Proton: A broad singlet for the hydroxyl proton will be observed, the chemical shift of which will be dependent on the concentration and solvent, typically in the range of δ 2.0-4.0 ppm.

¹³C NMR: The carbon NMR spectrum will provide key information about the carbon framework.

• Oxetane Carbons: The tertiary carbon bearing the hydroxyl and phenyl groups (C3) is expected to have a chemical shift in the range of δ 70-80 ppm. The two equivalent methylene carbons of the oxetane ring (C2 and C4) will likely appear as a single peak around δ 80-85 ppm.

• Aromatic Carbons: The carbon atoms of the difluorophenyl ring will show characteristic chemical shifts, with the carbons directly attached to the fluorine atoms exhibiting large C-F coupling constants. The ipso-carbon (attached to the oxetane) and the other aromatic carbons will appear in the δ 100-165 ppm region.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show the following characteristic absorption bands:

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Bands in the region of 1400-1600 cm⁻¹.

• C-O Stretch (Ether and Alcohol): Strong absorptions in the 1000-1300 cm⁻¹ region.

• C-F Stretch: Strong bands in the 1100-1400 cm⁻¹ region.

Mass Spectrometry (MS)

The mass spectrum (e.g., using electrospray ionization, ESI) would be expected to show the molecular ion peak [M+H]⁺ or [M+Na]⁺. High-resolution mass spectrometry (HRMS) would confirm the elemental composition.

Applications in Drug Discovery and Medicinal Chemistry

The unique structural and physicochemical properties of 3-(3,5-difluorophenyl)oxetan-3-ol make it a highly attractive scaffold for medicinal chemistry programs.

• Improved Solubility and Permeability: The polar oxetane ring can enhance aqueous solubility, a critical factor for oral bioavailability.[2] The fluorine atoms can modulate lipophilicity, allowing for fine-tuning of the molecule's ability to cross biological membranes.[3]

• Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation compared to other functional groups it can replace.[1] The strong C-F bonds of the difluorophenyl group can block potential sites of cytochrome P450-mediated oxidation, thereby increasing the in vivo half-life of a drug candidate.[4]

• Enhanced Target Engagement: The tertiary alcohol can act as a hydrogen bond donor and acceptor, while the ether oxygen of the oxetane is a good hydrogen bond acceptor. The fluorine atoms can participate in favorable electrostatic interactions with the target protein. These features provide multiple points of interaction for high-affinity binding.

• Three-Dimensional Diversity: The rigid, puckered structure of the oxetane ring introduces a well-defined three-dimensional vector, which can be exploited to probe the topology of a protein's binding site more effectively than a more flexible acyclic analogue.

Conclusion

3-(3,5-Difluorophenyl)oxetan-3-ol represents a sophisticated molecular building block that strategically combines the beneficial properties of an oxetane ring and a difluorinated aromatic system. Its synthesis is achievable through established organometallic chemistry, and its structure offers a compelling array of features for the development of novel therapeutics with improved pharmacological profiles. This guide has provided a detailed overview of its molecular structure, a robust synthetic protocol, and an analysis of its potential applications, with the aim of facilitating its use in advancing the frontiers of drug discovery.

References

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An In-Depth Technical Guide to the Synthesis and Characterization of 3-(3,5-Difluorophenyl)oxetan-3-ol

Foreword: The Rising Prominence of the Oxetane Moiety in Modern Drug Discovery

To the researchers, scientists, and drug development professionals at the forefront of innovation, this guide serves as a comprehensive technical resource on the synthesis and characterization of 3-(3,5-Difluorophenyl)oxetan-3-ol. The oxetane ring, a four-membered cyclic ether, has emerged from a structural curiosity to a cornerstone motif in contemporary medicinal chemistry.[1][2] Its unique conformational rigidity, low molecular weight, and high polarity make it an attractive bioisostere for commonly used functional groups like gem-dimethyl and carbonyl groups.[3][4] The strategic incorporation of oxetanes can significantly enhance the physicochemical properties of drug candidates, leading to improved aqueous solubility, metabolic stability, and lipophilicity, while also modulating the basicity of adjacent functional groups.[2][5] This guide provides a detailed exploration of a specific, fluorinated oxetane derivative, offering both the practical steps for its creation and the analytical methods for its thorough characterization.

I. Strategic Approach to the Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

The synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol is most effectively achieved through a nucleophilic addition of a Grignard reagent to a suitable oxetane precursor. This approach is favored for its reliability and the commercial availability of the starting materials. The overall synthetic strategy is a two-step process, beginning with the readily available oxetan-3-ol.

Step 1: Oxidation of Oxetan-3-ol to Oxetan-3-one

The initial and critical step is the oxidation of oxetan-3-ol to its corresponding ketone, oxetan-3-one. This transformation is foundational as oxetan-3-one serves as the electrophilic partner in the subsequent Grignard reaction. Several oxidation protocols are available, with a common and effective method employing N-chlorosuccinimide (NCS) in the presence of a catalyst.

Experimental Protocol: Synthesis of Oxetan-3-one

• Reaction Setup: To a solution of oxetan-3-ol (1.0 eq) in dichloromethane (DCM), add N-tert-butylbenzenesulfinamide (catalyst) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

• Addition of Oxidant: Cool the reaction mixture in a water bath to maintain a temperature of 20-25°C. Add N-chlorosuccinimide (NCS) portion-wise to the stirred solution.

• Reaction Monitoring: Stir the reaction for 1 hour after the complete addition of NCS. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, filter the reaction mixture to remove solid byproducts. Concentrate the filtrate under reduced pressure. The crude oxetan-3-one can be purified by distillation under reduced pressure to yield a clear liquid.

Step 2: Grignard Reaction of 3,5-Difluorophenylmagnesium Bromide with Oxetan-3-one

The core carbon-carbon bond formation is accomplished via the Grignard reaction. This classic organometallic reaction involves the nucleophilic attack of the Grignard reagent, formed from 1-bromo-3,5-difluorobenzene, on the electrophilic carbonyl carbon of oxetan-3-one. The success of this reaction is highly dependent on maintaining strictly anhydrous conditions, as Grignard reagents are potent bases and will readily react with any protic species, including water.[1][2]

Experimental Protocol: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

• Grignard Reagent Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings. Add a small crystal of iodine to initiate the reaction. A solution of 1-bromo-3,5-difluorobenzene in anhydrous diethyl ether is then added dropwise from the dropping funnel. The reaction is typically initiated by gentle warming and is evidenced by the disappearance of the iodine color and the formation of a cloudy grey solution. Maintain a gentle reflux until the magnesium is consumed.

• Addition to Oxetan-3-one: Cool the freshly prepared Grignard reagent to 0°C in an ice bath. Add a solution of oxetan-3-one in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

• Reaction Quenching: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours. The reaction is then carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0°C.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 3-(3,5-Difluorophenyl)oxetan-3-ol as a solid.

II. Comprehensive Characterization of 3-(3,5-Difluorophenyl)oxetan-3-ol

Thorough characterization is imperative to confirm the structure and purity of the synthesized compound. A combination of spectroscopic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For 3-(3,5-Difluorophenyl)oxetan-3-ol, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.10	m	2H	Ar-H (ortho to F)
~6.80	tt	1H	Ar-H (para to F)
~4.80	d	2H	-O-CH ₂- (oxetane)
~4.60	d	2H	-C-CH ₂-O- (oxetane)
~2.50	s	1H	-OH

Rationale for Predicted Shifts: The aromatic protons will appear in the downfield region, with the protons ortho to the fluorine atoms experiencing a different electronic environment than the proton para to the fluorines. The diastereotopic methylene protons of the oxetane ring are expected to appear as two distinct doublets due to their proximity to the chiral center. The hydroxyl proton will appear as a broad singlet, and its chemical shift can be concentration-dependent.

Predicted ¹³C NMR Spectrum (101 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~163 (dd)	C -F
~145 (t)	Ar-C -C(OH)
~110 (dd)	Ar-C H (ortho to F)
~105 (t)	Ar-C H (para to F)
~80	-O-C H₂-
~75	C -OH

Rationale for Predicted Shifts: The carbon atoms directly attached to fluorine will exhibit large one-bond carbon-fluorine coupling constants (dd for C-F). The other aromatic carbons will show smaller two- and three-bond couplings. The quaternary carbon of the oxetane ring bearing the hydroxyl and aryl groups will be significantly downfield, as will the methylene carbons of the oxetane ring. Online prediction tools can provide more refined estimates.[6]

Predicted ¹⁹F NMR Spectrum (376 MHz, CDCl₃):

A single resonance is expected for the two equivalent fluorine atoms on the aromatic ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Broad, Strong	O-H stretch (alcohol)
3100-3000	Medium	C-H stretch (aromatic)
2960-2850	Medium	C-H stretch (aliphatic)
1620, 1590, 1470	Medium-Strong	C=C stretch (aromatic)
1150-1050	Strong	C-F stretch
980-950	Strong	C-O-C stretch (oxetane ring)

Rationale for Expected Absorptions: The most prominent peaks will be the broad O-H stretch of the alcohol, the C-F stretches, and the characteristic C-O-C stretch of the strained oxetane ring.[7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (186.16 g/mol ) is expected, though it may be of low intensity in alcohols.[5]

• Key Fragments:

  • [M-H₂O]⁺: Loss of water is a common fragmentation pathway for alcohols.

  • [M-C₂H₄O]⁺: Cleavage of the oxetane ring.

  • [C₇H₄F₂O]⁺: Fragment corresponding to the difluorobenzoyl cation.

  • [C₆H₃F₂]⁺: The difluorophenyl cation.

Rationale for Fragmentation: The fragmentation of tertiary alcohols is often initiated by the loss of a neutral molecule like water.[8] The strained oxetane ring can also undergo characteristic cleavage.

III. Workflow and Process Visualization

To provide a clear overview of the synthesis and characterization process, the following diagrams illustrate the key workflows.

Synthesis Workflow

Caption: Overall workflow for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Characterization Workflow

Caption: Analytical workflow for the structural confirmation of the synthesized compound.

IV. Conclusion and Future Perspectives

This guide has detailed a robust and logical pathway for the synthesis and comprehensive characterization of 3-(3,5-Difluorophenyl)oxetan-3-ol. The strategic use of a Grignard reaction with oxetan-3-one provides an efficient route to this valuable fluorinated building block. The outlined characterization methods, including multinuclear NMR, IR spectroscopy, and mass spectrometry, offer a complete toolkit for verifying the identity and purity of the final product.

The availability of novel, functionalized oxetanes such as the one described herein is crucial for advancing drug discovery programs. These building blocks empower medicinal chemists to explore new chemical space and to fine-tune the properties of lead compounds, ultimately contributing to the development of safer and more effective therapeutics.

V. References

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• Antenucci, A., et al. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. Retrieved from --INVALID-LINK--

• Wishart, D. S., et al. (2024, May 19). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 283. Retrieved from --INVALID-LINK--

• Winthrop University, Department of Chemistry. (2012, January). The Grignard Reaction. CHEM 304. Retrieved from --INVALID-LINK--

• Singh, R. P., et al. (n.d.). Synthesis of Novel 3-(4-Substitutedaryloxymethyl) Oxetan-3-Ylamines. Connect Journals. Retrieved from --INVALID-LINK--

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from --INVALID-LINK--

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• Organic Chemistry Portal. (n.d.). Synthesis of oxetan-3-ones. Retrieved from --INVALID-LINK--

• Xu, T., et al. (2015). Study on Synthesis Of Oxetan-3-ol. 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015). Atlantis Press. Retrieved from --INVALID-LINK--

• Xu, T., et al. (2015). Study on Synthesis Of Oxetan-3-ol. 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015). Atlantis Press. Retrieved from --INVALID-LINK--

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from --INVALID-LINK--

• Ye, L., He, W., & Zhang, L. (2010). Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols. Journal of the American Chemical Society, 132(25), 8550–8551. Retrieved from --INVALID-LINK--

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Biotage. (n.d.). Chemistry Data Sheet. Retrieved from --INVALID-LINK--

• Sigma-Aldrich. (n.d.). Grignard Reagents. Retrieved from --INVALID-LINK--

• Reddy, B. V. S., et al. (n.d.). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. Retrieved from --INVALID-LINK--

• Williams, D. H., & Fleming, I. (2007). Spectroscopic Methods in Organic Chemistry. McGraw-Hill Education.

• ChemicalBook. (n.d.). Oxetan-3-ol(7748-36-9) 1H NMR spectrum. Retrieved from --INVALID-LINK--

• Stoyanov, S., et al. (2020). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 25(23), 5576. Retrieved from --INVALID-LINK--

• Chem Help ASAP. (2022, November 22). mass spectrum & fragmentation of 3-hexanol [Video]. YouTube. Retrieved from --INVALID-LINK--

• Robertson, D. L. (2012, November 14). Preparation of the Grignard reagent, phenylmagnesium bromide. Retrieved from --INVALID-LINK--

• Lassalas, P., et al. (2016). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 7(11), 1042–1047. Retrieved from --INVALID-LINK--

• Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from --INVALID-LINK--

• Lassalas, P., et al. (2016). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. eScholarship. Retrieved from --INVALID-LINK--

• ChemComplete. (2020, December 19). Mass Spectroscopy Fragmentation - Carbonyl Alpha Cleavage [Video]. YouTube. Retrieved from --INVALID-LINK--

• Van der Heiden, E., et al. (2014). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. Rapid Communications in Mass Spectrometry, 28(9), 1004–1010. Retrieved from --INVALID-LINK--

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3-(3,5-Difluorophenyl)oxetan-3-OL NMR spectral data

An In-Depth Technical Guide to the Predicted NMR Spectral Data of 3-(3,5-Difluorophenyl)oxetan-3-ol

Abstract

3-(3,5-Difluorophenyl)oxetan-3-ol is a molecule of significant interest in medicinal chemistry, combining the metabolically robust and solubility-enhancing oxetane scaffold with a difluorophenyl group, a common moiety in drug candidates for modulating electronic properties and metabolic stability.[1][2] This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive, predictive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for this compound. In the absence of publicly available experimental spectra, this document synthesizes data from analogous structures and foundational NMR principles to offer a robust, theoretical framework for spectral assignment. We will delve into the rationale behind predicted chemical shifts, explore complex spin-spin coupling patterns arising from proton-proton and proton-fluorine interactions, and outline a rigorous experimental workflow for acquiring and validating this data. This guide is intended to serve as a practical resource for researchers in drug discovery and chemical synthesis, enabling them to identify, characterize, and confirm the structure of this and related molecules with confidence.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 3-(3,5-Difluorophenyl)oxetan-3-ol is predicted to be characterized by distinct signals from the oxetane ring and the 3,5-difluorophenyl group. The presence of a stereocenter at the C3 position renders the methylene protons of the oxetane ring diastereotopic, leading to more complex splitting patterns than a simple triplet.

1.1. Aromatic Region (δ 6.5 – 7.5 ppm)

The 3,5-difluorophenyl group is expected to produce two distinct signals:

• H4' (para-proton): This proton is flanked by two fluorine atoms, resulting in a triplet multiplicity due to coupling with two equivalent fluorine nuclei (³JHF). Its chemical shift will be the furthest upfield in the aromatic region due to the electron-withdrawing nature of the fluorine atoms.

• H2'/H6' (ortho-protons): These two protons are chemically equivalent. They will be split by the H4' proton into a doublet (³JHH) and further split by the adjacent fluorine atom into a triplet (⁴JHF). This will result in a complex multiplet, likely a doublet of triplets.

1.2. Aliphatic Region (δ 4.5 – 5.0 ppm and Hydroxyl Proton)

• Oxetane Protons (H2/H4): The four protons on the oxetane ring are diastereotopic. The protons on C2 will be equivalent to the protons on C4 due to the molecule's symmetry. They are expected to appear as two distinct signals, each integrating to 2H. Due to geminal and vicinal coupling, these will likely appear as complex multiplets, often as two sets of doublets, in the region of δ 4.5-5.0 ppm.[3]

• Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly dependent on solvent, concentration, and temperature.[4][5] In a non-polar aprotic solvent like CDCl₃, it is expected to appear as a broad singlet. Its position can vary significantly but is often found between δ 2.0 and 4.0 ppm. This signal will disappear upon the addition of a drop of D₂O to the NMR sample due to proton-deuterium exchange.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Assigned Proton	Predicted δ (ppm)	Integration	Multiplicity	Coupling Constant (J) in Hz
H2'/H6'	7.05 - 7.15	2H	dt	³JHH ≈ 8.5 Hz, ⁴JHF ≈ 2.5 Hz
H4'	6.85 - 6.95	1H	t	³JHF ≈ 9.0 Hz
H2/H4 (axial)	4.85 - 4.95	2H	d	²JHH ≈ 7.0 Hz
H2/H4 (equatorial)	4.70 - 4.80	2H	d	²JHH ≈ 7.0 Hz
OH	2.5 - 3.5	1H	br s	N/A

Predicted ¹³C NMR and DEPT-135 Spectral Analysis

The ¹³C NMR spectrum will be instrumental in confirming the carbon skeleton. The use of a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment is crucial, as it distinguishes between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons, while quaternary carbons are absent.

• Aromatic Carbons: The carbons of the difluorophenyl ring will exhibit splitting due to C-F coupling. The C-F coupling constants are diagnostic, with ¹JCF being the largest, followed by ²JCF, ³JCF, and so on.[6] The carbons directly bonded to fluorine (C3'/C5') will appear as a doublet with a large coupling constant.

• Oxetane Carbons: The C3 carbon, being a quaternary alcohol, will appear downfield in the aliphatic region. The equivalent C2 and C4 carbons will appear further upfield.

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Assigned Carbon	Predicted δ (ppm)	Multiplicity (from C-F coupling)	Coupling Constant (J) in Hz	DEPT-135 Signal
C3'/C5'	162.5 - 164.5	dd	¹JCF ≈ 245-250 Hz, ³JCF ≈ 13 Hz	Quaternary (absent)
C1'	145.0 - 147.0	t	³JCF ≈ 10 Hz	Quaternary (absent)
C2'/C6'	109.5 - 111.5	d	²JCF ≈ 25 Hz	CH (positive)
C4'	104.0 - 106.0	t	²JCF ≈ 26 Hz	CH (positive)
C2/C4	78.0 - 80.0	s	N/A	CH₂ (negative)
C3	74.0 - 76.0	t	³JCF ≈ 3 Hz	Quaternary (absent)

Visualization of Structure and Key Couplings

A clear understanding of the molecular structure and the through-bond relationships between nuclei is fundamental to spectral interpretation.

Caption: Molecular structure of 3-(3,5-Difluorophenyl)oxetan-3-ol with atom numbering.

Caption: Key predicted J-coupling relationships for spectral interpretation.

Experimental Protocol for NMR Data Acquisition

To validate the predicted data, a systematic series of NMR experiments is required. The following protocol outlines a robust approach for the complete structural elucidation of 3-(3,5-Difluorophenyl)oxetan-3-ol.

4.1. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Deuterated chloroform (CDCl₃) is a good starting point. For compounds with poor solubility or to resolve overlapping signals, deuterated dimethyl sulfoxide (DMSO-d₆) can be used.[7]

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm for both ¹H and ¹³C).[7]

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

4.2. NMR Experiment Workflow

The following sequence of experiments should be performed on a high-field NMR spectrometer (≥400 MHz).

Caption: Logical workflow for complete NMR-based structure elucidation.

Step-by-Step Acquisition:

• ¹H NMR: Acquire a standard proton spectrum to observe chemical shifts, integration, and basic multiplicity.

• ¹³C{¹H} NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments.

• DEPT-135: Run this experiment to differentiate CH₂ groups (negative phase) from CH and CH₃ groups (positive phase).

• ¹H-¹H COSY: This experiment reveals proton-proton couplings. Cross-peaks will appear between protons that are coupled, for example, between the H2'/H6' and H4' protons.

• ¹H-¹³C HSQC: This spectrum correlates protons directly to the carbons they are attached to. It is the most reliable way to assign the chemical shifts of protonated carbons.

• ¹H-¹³C HMBC: This experiment shows correlations between protons and carbons over two to four bonds. It is critical for identifying quaternary carbons and piecing together the molecular fragments. For instance, correlations from the oxetane protons (H2/H4) to the aromatic carbon C1' will confirm the connection between the two rings.

• (Optional) ¹⁹F NMR: If available, a ¹⁹F NMR spectrum would show a single signal for the two equivalent fluorine atoms, confirming their chemical environment.[8]

By systematically applying this workflow, a researcher can move from predicted data to confirmed, unambiguous structural assignment, ensuring the highest level of scientific trustworthiness.

References

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• Barros, T. A., et al. (2020). Chemical Space Exploration of Oxetanes. MDPI. [Link]

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• Nishikubo, T., Kameyama, A., & Kudo, K. (2017). 1 H NMR spectra (CDCl 3 ) of oxetane and POx. ResearchGate. [Link]

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• Saunders, C., et al. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry. [Link]

• Reddit User Discussion. (2023). Hydroxyl Groups in NMR. r/Chempros. [Link]

• Malinowski, E. R. (1963). Proton NMR Chemical Shifts of Hydronium and Hydroxyl Ions. Journal of the American Chemical Society. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2019). Correlation between 1H NMR chemical shifts of hydroxyl protons in n-hexanol/cyclohexane and molecular association properties investigated using density functional theory. [Link]

• Dolbier, W. R. (2009). An Overview of Fluorine NMR. ResearchGate. [Link]

• Le, T. T. A., et al. (2022). New 19 F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. RSC Publishing. [Link]

• Popova, E. A., et al. (2019). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. [Link]

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3-(3,5-Difluorophenyl)oxetan-3-OL mass spectrometry analysis

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 3-(3,5-Difluorophenyl)oxetan-3-ol

Introduction

In the landscape of modern drug discovery and development, the structural elucidation of novel chemical entities is a cornerstone of progress. Small molecules incorporating unique scaffolds, such as the oxetane ring, have garnered significant attention for their ability to modulate physicochemical properties like solubility and metabolic stability.[1][2] This guide focuses on one such molecule: 3-(3,5-Difluorophenyl)oxetan-3-ol. With a molecular formula of C₉H₈F₂O₂ and a molecular weight of 186.16 g/mol , this compound presents a unique analytical challenge and opportunity.[3]

Mass spectrometry stands as an indispensable tool for confirming the identity, structure, and purity of such compounds. This document serves as a technical guide for researchers, scientists, and drug development professionals, providing a comprehensive framework for the mass spectrometric analysis of 3-(3,5-Difluorophenyl)oxetan-3-ol. We will move beyond rote protocols to explore the causality behind experimental choices, ensuring a robust and self-validating analytical system.

Core Molecular Structure & Physicochemical Properties

A thorough analysis begins with an understanding of the molecule's fundamental characteristics. The structure of 3-(3,5-Difluorophenyl)oxetan-3-ol integrates three key functional regions that dictate its behavior in a mass spectrometer:

• The Oxetane Ring: A four-membered, strained heterocyclic ether. This strained ring is a potential site for charge localization and is susceptible to ring-opening fragmentation pathways.[4]

• The Tertiary Alcohol (-OH): This hydroxyl group is a primary site for ionization (both protonation and deprotonation) and is prone to a characteristic neutral loss of water.[5]

• The 3,5-Difluorophenyl Group: The aromatic ring provides stability, while the two fluorine atoms serve as mass markers, influencing the molecule's electronic properties and fragmentation.

These features are summarized in the table below.

Property	Value	Source
CAS Number	1395281-64-7	[3][6]
Molecular Formula	C₉H₈F₂O₂	[3]
Molecular Weight	186.16 g/mol	[3]
Monoisotopic Mass	186.0492 Da

The Causality of Ionization Technique Selection

The choice of ionization source is the most critical decision in shaping the analytical outcome. The goal is to convert the neutral analyte into a gas-phase ion with maximum efficiency and minimal unintended degradation.

Primary Recommendation: Electrospray Ionization (ESI)

For a polar, non-volatile small molecule like 3-(3,5-Difluorophenyl)oxetan-3-ol, Electrospray Ionization (ESI) is the premier choice. As a "soft" ionization technique, ESI imparts minimal excess energy to the analyte, which is advantageous for preserving the molecular ion and obtaining a clear measurement of its molecular weight.[7]

• Expertise & Causality: The molecule's hydroxyl group and the ether oxygen of the oxetane ring contain lone pairs of electrons, making them excellent proton acceptors (Lewis bases).[4][8] This inherent chemical property makes the molecule ideally suited for forming a protonated molecule, [M+H]⁺, in positive ion mode. Conversely, the hydroxyl proton is sufficiently acidic to be abstracted, allowing for detection in negative ion mode as [M-H]⁻.[8]

• Positive vs. Negative Ion Mode:

  • Positive Ion Mode ([M+H]⁺): This is the recommended starting point. By acidifying the mobile phase (e.g., with 0.1% formic acid), we create a proton-rich environment that promotes the formation of the [M+H]⁺ ion, which is often highly stable and abundant.[9]

  • Negative Ion Mode ([M-H]⁻): This mode can also be effective. By using a basic mobile phase additive (e.g., a trace of ammonia solution), we facilitate the removal of the hydroxyl proton.[9] Comparing the signal-to-noise ratio in both modes is a crucial step in method development to ensure maximum sensitivity.

Alternative Technique: Electron Ionization (EI)

Electron Ionization (EI), typically coupled with Gas Chromatography (GC), is a "hard" ionization technique. It involves bombarding the molecule with high-energy electrons (70 eV), causing extensive and reproducible fragmentation.[10]

• Trustworthiness & Application: While ESI is superior for determining molecular weight, EI provides a rich, fingerprint-like fragmentation pattern that is invaluable for structural confirmation and library matching.[11] However, its application here is contingent on the analyte's thermal stability and volatility. The molecular ion peak in EI spectra is often weak or entirely absent for alcohols due to rapid fragmentation.[5]

Experimental Workflow and Protocols

A self-validating protocol requires meticulous attention to each step, from sample preparation to data acquisition.

Experimental Workflow: LC-ESI-MS/MS

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Introduction: The Strategic Combination of Oxetane and Difluorophenyl Moieties

An In-depth Technical Guide to the Solubility and Stability Profile of 3-(3,5-Difluorophenyl)oxetan-3-OL

In the landscape of modern drug discovery, the pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profiles is paramount. 3-(3,5-Difluorophenyl)oxetan-3-ol emerges as a compound of significant interest, embodying a strategic design that marries two powerful medicinal chemistry motifs: the oxetane ring and a difluorinated phenyl group.

The oxetane ring, a four-membered cyclic ether, is increasingly utilized as a versatile building block to enhance key drug-like properties.[1][2] When used to replace more common functionalities like gem-dimethyl or carbonyl groups, oxetanes can profoundly improve aqueous solubility, tune lipophilicity, enhance metabolic stability, and introduce conformational rigidity that may favor target binding.[1][3][4][5] The polarity and hydrogen bond accepting capability of the oxetane oxygen contribute to improved solubility, while its compact, three-dimensional structure allows for exploration of novel chemical space.[3]

The incorporation of fluorine atoms into drug candidates is a well-established strategy for enhancing metabolic stability and modulating physicochemical properties.[6][7][8][9] The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by enzymes such as the cytochrome P450 (CYP450) family.[7][10] This strategic fluorination at metabolically vulnerable positions can significantly extend a drug's half-life and improve bioavailability.[7][10] Furthermore, fluorine's high electronegativity can alter the acidity (pKa) of nearby functional groups and influence lipophilicity, which are critical parameters for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[8][10]

This guide provides a comprehensive technical overview of the anticipated solubility and stability profile of 3-(3,5-Difluorophenyl)oxetan-3-ol, grounded in established chemical principles. It offers field-proven methodologies for the empirical determination of these critical parameters, designed for researchers, scientists, and drug development professionals.

Physicochemical Properties

A foundational understanding of a compound's physicochemical properties is essential before embarking on detailed solubility and stability assessments. The key computed and reported properties for 3-(3,5-Difluorophenyl)oxetan-3-ol are summarized below.

Property	Value	Source
Molecular Formula	C₉H₈F₂O₂	[11][12][13]
Molecular Weight	186.16 g/mol	[11][12][13]
CAS Number	1395281-64-7	[12][13][14]
Appearance	Solid (predicted)
Hydrogen Bond Donors	1 (from -OH)	Inferred
Hydrogen Bond Acceptors	2 (from -OH and oxetane O)	Inferred

Solubility Profile: A Predictive and Experimental Approach

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and developability. The structure of 3-(3,5-Difluorophenyl)oxetan-3-ol suggests a nuanced solubility profile, with both hydrophilic and lipophilic characteristics.

Theoretical Assessment

• Aqueous Solubility : The presence of the tertiary alcohol (-OH) and the oxetane's ether oxygen provides sites for hydrogen bonding with water, suggesting a degree of aqueous solubility. The oxetane motif itself is known to often increase aqueous solubility compared to a corresponding gem-dimethyl group.[4][5]

• Lipophilicity : The 3,5-difluorophenyl group is inherently lipophilic. The introduction of fluorine atoms to an aromatic ring generally increases lipophilicity compared to hydrogen.[7][8] Therefore, a balance between the polar oxetane-ol head and the lipophilic difluorophenyl tail will dictate the overall solubility in both aqueous and organic media.

Experimental Protocol for Thermodynamic Solubility Assessment

The shake-flask method (ICH guideline Q6A) remains the gold standard for determining thermodynamic solubility. This protocol is designed to be a self-validating system, ensuring that equilibrium is reached and accurately measured.

Objective : To determine the equilibrium solubility of 3-(3,5-Difluorophenyl)oxetan-3-ol in various pharmaceutically relevant media.

Materials :

• 3-(3,5-Difluorophenyl)oxetan-3-ol (crystalline solid)

• Solvents: Purified Water, 0.01 N HCl (pH ~2), Phosphate Buffered Saline (PBS, pH 7.4), Fasted State Simulated Intestinal Fluid (FaSSIF), FDA Class 2 and 3 solvents (e.g., Ethanol, Methanol, Dichloromethane, Acetone).[15]

• Vials, orbital shaker with temperature control, centrifuge, analytical balance, HPLC-UV or LC-MS/MS system.

Methodology :

• Preparation : Add an excess amount of the solid compound to a known volume of each test solvent in a sealed vial. The excess solid is crucial to ensure saturation.

• Equilibration : Place the vials on an orbital shaker in a temperature-controlled environment (typically 25 °C and 37 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation : After equilibration, allow the samples to stand, then centrifuge at high speed to pellet the undissolved solid.

• Sampling & Dilution : Carefully collect a supernatant aliquot. Dilute the aliquot with a suitable mobile phase to a concentration within the calibrated range of the analytical method.

• Quantification : Analyze the diluted samples using a validated, stability-indicating HPLC-UV or LC-MS/MS method against a standard curve of known concentrations.

• Verification : After the initial measurement, continue shaking the vials for another 24 hours and re-measure the concentration. The solubility value is confirmed if the two measurements are within acceptable variance (e.g., <5%), confirming equilibrium has been reached.

Data Presentation: Solubility Summary

Quantitative solubility data should be organized for clear interpretation and comparison.

Solvent/Medium	Temperature (°C)	Solubility (mg/mL)	Solubility (µg/mL)
Purified Water	25
0.01 N HCl (pH 2)	37
PBS (pH 7.4)	37
Ethanol	25
Dichloromethane	25

Visualization: Solubility Assessment Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Stability Profile: Ensuring Molecular Integrity

Assessing the chemical stability of a drug candidate is a non-negotiable step in development. Forced degradation, or stress testing, is employed to identify potential degradation pathways, elucidate the structure of degradation products, and develop stability-indicating analytical methods.[16][17]

Theoretical Assessment

The primary site of potential instability in 3-(3,5-Difluorophenyl)oxetan-3-ol is the oxetane ring. Four-membered rings possess inherent ring strain, which can make them susceptible to ring-opening reactions, particularly under acidic conditions.[3][18] However, the stability of the oxetane ring is highly dependent on its substitution pattern. The 3,3-disubstituted pattern, as seen in this molecule, sterically hinders the approach of external nucleophiles, significantly enhancing stability compared to unsubstituted or 2-substituted oxetanes.[3][18][19] The C-F bonds on the phenyl ring are exceptionally stable and not expected to be a liability under typical pharmaceutical stress conditions.[10][20]

Experimental Protocol for Forced Degradation Studies

This protocol is designed based on ICH Q1A guidelines to systematically evaluate the stability of the molecule under various stress conditions.[17]

Objective : To identify degradation pathways and establish a stability-indicating analytical method for 3-(3,5-Difluorophenyl)oxetan-3-ol.

Methodology :

• Stock Solution Preparation : Prepare a stock solution of the compound in a suitable solvent (e.g., 50:50 Acetonitrile:Water) at a known concentration (e.g., 1 mg/mL).

• Application of Stress Conditions :

  • Acidic Hydrolysis : Mix the stock solution with 0.1 N to 1 N HCl. Incubate at elevated temperature (e.g., 60-80 °C) for a set time (e.g., 2 to 24 hours). Neutralize the sample with an equivalent amount of base before analysis.

  • Basic Hydrolysis : Mix the stock solution with 0.1 N to 1 N NaOH. Incubate under the same conditions as the acid hydrolysis. Neutralize with an equivalent amount of acid before analysis.

  • Oxidative Degradation : Mix the stock solution with 3% to 30% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light, for up to 24 hours.

  • Thermal Degradation : Store the solid compound and the solution in an oven at a high temperature (e.g., 80 °C) for an extended period (e.g., 24-72 hours).

  • Photolytic Degradation : Expose the solid compound and the solution to a calibrated light source according to ICH Q1B guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). A control sample should be stored in the dark.

• Sample Analysis :

  • Analyze all stressed samples, along with an unstressed control, using a high-resolution HPLC system with both a photodiode array (PDA) detector and a mass spectrometer (MS).

  • The goal is to achieve 10-20% degradation of the parent compound to ensure that secondary degradation is minimized.[16]

  • The analytical method is considered "stability-indicating" if it can resolve all degradation products from the parent peak and from each other. Peak purity analysis (using the PDA detector) of the parent peak in the stressed samples is essential for validation.

Data Presentation: Forced Degradation Summary

Results should be tabulated to clearly show the compound's lability under different conditions.

Stress Condition	Reagent/Parameters	Duration	Temperature	% Degradation	No. of Degradants
Acid Hydrolysis	0.1 N HCl	8 hr	80 °C
Base Hydrolysis	0.1 N NaOH	8 hr	80 °C
Oxidation	3% H₂O₂	24 hr	RT
Thermal (Solid)	-	72 hr	80 °C
Photolytic (Soln)	ICH Q1B	-	RT

Visualization: Forced Degradation Study Workflow

Caption: Workflow for a Forced Degradation Study.

Conclusion

3-(3,5-Difluorophenyl)oxetan-3-ol is a molecule designed with modern medicinal chemistry principles in mind. Its solubility is expected to be a balance of the hydrophilic oxetane-ol moiety and the lipophilic difluorophenyl group, necessitating empirical determination in a range of pharmaceutically relevant media. The compound's stability is predicted to be robust, with the 3,3-disubstituted oxetane core offering significant protection against the ring-opening reactions that can affect less substituted oxetanes. A systematic forced degradation study is essential to confirm this stability, identify any potential liabilities, and develop a validated, stability-indicating analytical method. The experimental frameworks provided in this guide offer a clear and scientifically rigorous path for fully characterizing the solubility and stability of this promising compound, thereby enabling its effective progression in the drug development pipeline.

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The Strategic Incorporation of 3-Substituted Oxetanes in Modern Medicinal Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a cornerstone motif in modern medicinal chemistry. Its unique combination of low molecular weight, high polarity, and a distinct three-dimensional structure provides a powerful tool for modulating the physicochemical and pharmacokinetic properties of drug candidates.[1] This guide offers a comprehensive analysis of the strategic use of 3-substituted oxetanes, detailing their role as versatile bioisosteres, their impact on critical drug-like properties, and practical synthetic methodologies for their incorporation. Through data-driven comparisons, detailed experimental protocols, and illustrative case studies, this document serves as a technical resource for researchers aiming to leverage the "oxetane advantage" in drug discovery programs.

The Rise of the Oxetane: A Paradigm Shift in Bioisosterism

For decades, medicinal chemists have relied on a standard toolkit of functional groups to optimize lead compounds. However, classic bioisosteric replacements often come with trade-offs. For instance, the gem-dimethyl group, frequently used to block metabolic oxidation, invariably increases lipophilicity, potentially leading to off-target effects and reduced solubility.[2] Similarly, carbonyl groups, while offering valuable hydrogen bonding capabilities, can be susceptible to metabolic reduction or hydrolysis.[3]

The introduction of the 3-substituted oxetane ring offers a compelling solution to these challenges. This small, polar, and metabolically robust heterocycle has emerged as a superior bioisosteric replacement for both gem-dimethyl and carbonyl moieties, providing a unique combination of steric bulk and polarity.[4][5]

Oxetanes as gem-Dimethyl and Carbonyl Surrogates

The strategic replacement of a gem-dimethyl group with a 3,3-disubstituted oxetane maintains a similar three-dimensional profile while significantly increasing polarity. This "hydrophilic sister" to the lipophilic gem-dimethyl unit can dramatically improve aqueous solubility and reduce metabolic clearance without the associated lipophilicity penalty.[4][6]

As a carbonyl isostere, the oxetane ring mimics the dipole moment and hydrogen-bond accepting capacity of a ketone or amide but is significantly more stable to metabolic degradation.[5] This substitution can enhance a compound's metabolic half-life and introduce greater three-dimensionality.[7]

Caption: Bioisosteric replacement strategy using a 3,3-disubstituted oxetane.

Physicochemical Property Modulation: A Quantitative Perspective

The incorporation of a 3-substituted oxetane can profoundly and predictably alter a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These changes are not merely qualitative; they can be quantified and strategically employed to overcome specific drug discovery hurdles.

Impact on Solubility, Lipophilicity, and Basicity

• Aqueous Solubility: Replacing a gem-dimethyl group with an oxetane can increase aqueous solubility by a factor of 4 to over 4000, depending on the molecular context.[4] This is a critical advantage for improving the oral bioavailability of poorly soluble drug candidates.

• Lipophilicity (LogD): Oxetane-containing molecules are consistently less lipophilic than their gem-dimethyl counterparts.[7] This reduction in LogD is beneficial for minimizing off-target toxicity and improving overall drug-like properties.

• Basicity (pKa) Modulation: The potent electron-withdrawing nature of the oxetane's oxygen atom significantly reduces the basicity of adjacent amines. An oxetane placed alpha to an amine can lower its pKa by approximately 2.7 units.[5] This is a powerful tactic to mitigate issues associated with high basicity, such as hERG channel inhibition or poor cell permeability.[8]

Parent Compound (Motif)	Oxetane Analog	Property	Parent Value	Oxetane Value	Fold Change / Δ	Reference
gem-Dimethyl Analog	Oxetane Analog	Aqueous Solubility	1x	4-4000x	Increase	[4]
gem-Dimethyl Analog	Oxetane Analog	LogD	Higher	Lower	Reduction	[7]
Piperidine	α-Oxetanyl Piperidine	pKa	9.9	7.2	-2.7	[5]
Morpholine Analog	Spiro-oxetane Analog	Aqueous Solubility	1x	>1x	Increase	[9]
Carbonyl Analog	Oxetane Analog	Metabolic Clearance (CLint)	Higher	Lower	Improvement	[9]
Ethyl-piperazine Analog	Oxetanyl-piperazine Analog	pKa	8.0	6.4	-1.6	[8]

Table 1: Comparative physicochemical and metabolic data for oxetane-containing compounds and their non-oxetane analogues.

Enhancing Metabolic Stability

One of the most significant advantages of incorporating an oxetane ring is the enhancement of metabolic stability. The oxetane moiety itself is generally robust to oxidative metabolism by cytochrome P450 enzymes.[10] By replacing metabolically labile groups or by sterically shielding adjacent vulnerable positions, the oxetane can significantly prolong the half-life of a drug candidate.[11]

For example, in the development of inhibitors for the Enhancer of Zeste Homolog 2 (EZH2), a lead compound suffered from poor metabolic stability and low solubility. Replacing a dimethylisoxazole motif with a methoxymethyl-oxetane substituent led to the clinical candidate PF-06821497, which displayed drastically improved metabolic and solubility properties.[5][8]

Caption: The role of oxetane in blocking metabolic pathways.

Synthetic Strategies and Key Building Blocks

The growing importance of oxetanes has spurred the development of robust and scalable synthetic methods. While numerous approaches exist, the derivatization of key building blocks such as oxetan-3-one and 3-amino-oxetane, and intramolecular cyclizations like the Williamson ether synthesis, are among the most common strategies.

Key Building Block: Oxetan-3-one

Oxetan-3-one is a versatile and commercially available starting material for a wide array of 3-substituted oxetanes.[4] Its ketone functionality allows for reactions such as reductive amination, Grignard additions, and Wittig-type olefination.

Experimental Protocol: Reductive Amination of Oxetan-3-one with Benzylamine

This protocol describes a standard procedure for the synthesis of a secondary amine from oxetan-3-one.

• Reaction Setup: To a solution of oxetan-3-one (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1 M), add benzylamine (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by TLC or LC-MS.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. This reagent is preferred for its mildness and selectivity for the imine over the ketone.[12]

• Reaction Progression: Continue stirring at room temperature for 12-24 hours until the reaction is complete.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield N-benzyl-oxetan-3-amine.

Key Building Block: 3-Amino-oxetane

3-Amino-oxetane is another crucial building block, frequently used in amide bond formation and other nucleophilic substitution reactions. Its commercial availability has facilitated its widespread use in drug discovery programs.[13]

Experimental Protocol: HATU-Mediated Amide Coupling of 3-Amino-oxetane

This protocol details the formation of an amide bond using a common peptide coupling reagent.

• Reaction Setup: In a round-bottom flask, dissolve the carboxylic acid (1.0 eq) in an aprotic solvent like N,N-dimethylformamide (DMF) (0.2 M).

• Activation: Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.0-3.0 eq) to the solution. Stir for 10-15 minutes at room temperature to form the activated ester.

• Amine Addition: Add 3-amino-oxetane (1.2 eq) to the reaction mixture.

• Reaction Progression: Stir the reaction at room temperature for 2-16 hours. Monitor completion by TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude amide can be purified by flash chromatography or recrystallization.[14][15]

Intramolecular Williamson Etherification

The intramolecular Williamson etherification is a classic and reliable method for constructing the oxetane ring from an acyclic precursor, typically a 1,3-halohydrin or a 1,3-diol derivative. The reaction proceeds via an S_N2 mechanism, where a base-generated alkoxide displaces a leaving group.[2]

Caption: General scheme of the intramolecular Williamson etherification.

Case Studies in Drug Discovery

The true value of 3-substituted oxetanes is best illustrated through their successful application in drug discovery programs, where they have been instrumental in overcoming significant challenges.

Case Study: mTOR Inhibitors and hERG Mitigation

In the development of mTOR inhibitors for oncology, a lead compound (a tetrahydroquinazoline derivative) exhibited potent activity but was plagued by significant hERG inhibition (IC₅₀ = 8.5 μM), a major cardiotoxicity risk. This liability was attributed to the high basicity of a tertiary amine (pKa = 7.6). To address this, medicinal chemists incorporated an oxetane ring adjacent to the basic nitrogen. The resulting analog, GDC-0349, displayed a markedly lower pKa (5.0) due to the inductive effect of the oxetane oxygen. This reduction in basicity successfully eliminated the hERG liability (IC₅₀ > 100 μM) while maintaining potent mTOR inhibition, demonstrating a textbook example of strategic pKa modulation.[11]

Case Study: DLK Inhibitors and CNS Penetration

In a program targeting dual leucine zipper kinase (DLK) for neurodegenerative diseases, achieving sufficient brain penetration was a key objective. An initial lead compound was optimized to GNE-3511, which featured an N-oxetanylazetidine moiety. This strategic incorporation of the oxetane was crucial for reducing the efflux ratio, a measure of how effectively a compound is pumped out of the brain. The resulting compound, GNE-3511, demonstrated excellent kinase selectivity and good brain penetration in rats, highlighting the utility of the oxetane motif in designing CNS-active drugs.[11]

Conclusion and Future Outlook

The 3-substituted oxetane has firmly established itself as an indispensable tool in the medicinal chemist's armamentarium. Its ability to serve as a metabolically stable, polar bioisostere for gem-dimethyl and carbonyl groups provides a rational strategy for improving a host of drug-like properties, including solubility, metabolic stability, lipophilicity, and basicity. As synthetic methodologies continue to evolve, providing even greater access to diverse and functionalized oxetane building blocks, the application of this versatile scaffold is expected to expand further. For drug development professionals, a deep understanding of the principles and practicalities of incorporating 3-substituted oxetanes is no longer optional but essential for the design of next-generation therapeutics.

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The Oxetane Ring: A Modern Scaffold for Optimizing Drug-Like Properties

Abstract

The oxetane ring, a four-membered saturated heterocycle, has transitioned from a synthetic curiosity to a cornerstone motif in modern medicinal chemistry.[1][2][3] Its unique combination of properties—low molecular weight, high polarity, metabolic stability, and a rigid, three-dimensional structure—provides drug discovery professionals with a powerful tool for fine-tuning the physicochemical and pharmacokinetic profiles of drug candidates.[1][2][4] This technical guide offers an in-depth analysis of the significance of the oxetane ring, detailing its role as a versatile bioisostere for common functional groups such as gem-dimethyl and carbonyl moieties. We will explore the profound, context-dependent impact of oxetane incorporation on critical drug-like properties including aqueous solubility, lipophilicity, metabolic stability, and the basicity of proximal amines.[5][6] Through illustrative case studies, detailed experimental protocols, and a discussion of synthetic strategies, this guide serves as a comprehensive resource for researchers and scientists seeking to leverage the "oxetane advantage" in their drug development programs.

Introduction: The Rise of a Strained Ring in Drug Design

The drive to develop safer and more effective drugs has led medicinal chemists to explore beyond flat, aromatic structures towards molecules with greater three-dimensionality (Fsp³).[1] This shift aims to improve target selectivity and physicochemical properties.[1] Four-membered heterocycles, once overlooked due to perceived ring strain and synthetic challenges, have emerged as valuable motifs for achieving these goals.[1][7] Among them, the oxetane ring has gained significant prominence.[1][2]

Initially recognized in natural products like Paclitaxel (Taxol), where it acts as a conformational lock and hydrogen bond acceptor, the broader utility of the synthetic oxetane scaffold in drug design has been unlocked over the last two decades.[8][9] Its incorporation is now a key strategy employed during lead optimization to address common liabilities such as poor solubility, high metabolic turnover, and undesirable basicity.[1][3] This guide elucidates the fundamental principles that make the oxetane ring a transformative element in drug discovery.

The Oxetane Moiety as a Strategic Bioisostere

A primary application of the oxetane ring is as a bioisosteric replacement for functionalities that frequently introduce undesirable properties into a drug candidate. Bioisosterism allows for the modulation of a molecule's characteristics while preserving or enhancing its interaction with the biological target. The oxetane has proven to be an effective surrogate for several common groups.[1][9][10]

• gem-Dimethyl Group Replacement: The oxetane ring occupies a similar steric volume to the gem-dimethyl group but introduces significant polarity.[9][11] This substitution is a powerful tactic to block metabolically labile C-H bonds—a common liability of gem-dimethyl groups—without the associated penalty of increased lipophilicity.[1] The result is often a dramatic improvement in both metabolic stability and aqueous solubility.[5][6][10]

• Carbonyl Group Replacement: The oxetane ring shares key electronic features with the carbonyl group, including a comparable dipole moment and the spatial orientation of its oxygen lone pairs, making it an excellent hydrogen bond acceptor.[1][9][12] However, unlike ketones, esters, or amides, which are susceptible to enzymatic hydrolysis or reduction, the oxetane ring is significantly more metabolically robust.[8][12] This makes it an ideal replacement to enhance a compound's metabolic half-life while maintaining crucial hydrogen bonding interactions with the target protein.[1][13]

• Morpholine Replacement: Spirocyclic oxetanes, such as 2-oxa-6-azaspiro[3.3]heptane, have emerged as superior alternatives to morpholine.[5][6] While both motifs can improve solubility, the spirocyclic oxetane often imparts greater metabolic stability and can offer a more rigid conformational constraint.[1]

Caption: Oxetane as a versatile bioisosteric replacement.

Impact on Key Physicochemical Properties

The introduction of an oxetane ring can profoundly alter a molecule's drug-like properties. The causality behind these changes is rooted in the ring's unique structural and electronic characteristics.

3.1. Aqueous Solubility

Poor aqueous solubility is a major hurdle in drug development, often leading to poor bioavailability. Replacing a lipophilic group like a gem-dimethyl with a polar oxetane can increase aqueous solubility by orders of magnitude—in some cases by a factor of 4 to over 4000, depending on the molecular scaffold.[5][6][11][14] This enhancement is due to two factors:

• Increased Polarity: The oxygen atom introduces a significant dipole moment.

• Hydrogen Bond Acceptance: The exposed lone pairs on the oxetane oxygen make it a strong hydrogen bond acceptor, capable of forming favorable interactions with water molecules.[8][12]

3.2. Lipophilicity (LogD)

High lipophilicity is often correlated with poor solubility, off-target toxicity, and rapid metabolic clearance. The incorporation of an oxetane lowers a compound's lipophilicity (measured as LogD or LogP) compared to its carbocyclic or alkyl-substituted analogues.[1][11] This reduction helps to optimize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a drug candidate, steering it into a more favorable "drug-like" chemical space.[1]

3.3. Metabolic Stability

The quest for metabolically stable compounds is a critical objective in drug discovery.[15] The oxetane ring is generally resistant to metabolism by cytochrome P450 (CYP) enzymes, the primary drivers of Phase I drug metabolism.[15] By replacing metabolically vulnerable moieties or shielding adjacent sites from enzymatic attack, the oxetane can significantly increase a compound's half-life.[1][5][15] Interestingly, the strained nature of the ring can sometimes make it a substrate for microsomal epoxide hydrolase (mEH), directing metabolism away from CYP-mediated pathways and potentially reducing the risk of drug-drug interactions.[1][16]

3.4. Basicity (pKa) Modulation

Uncontrolled basicity of amine groups in drug candidates can lead to hERG channel inhibition (a cardiotoxicity risk) and poor selectivity. The oxetane ring exerts a powerful inductive electron-withdrawing effect through its sigma bonds.[1] Placing an oxetane adjacent to a basic nitrogen atom can dramatically reduce its pKa. The effect is most pronounced when the oxetane is alpha to the amine, where it can lower the pKa by approximately 2.7 units.[1] This allows for precise tuning of a compound's ionization state at physiological pH, which is crucial for optimizing cell permeability, target engagement, and safety profiles.[9]

Caption: Inductive effect of the oxetane ring on amine basicity.

Data Presentation: Comparative Analysis

The benefits of incorporating an oxetane are best illustrated through comparative data. The following tables summarize the typical improvements observed when replacing common motifs with an oxetane ring.

Table 1: Physicochemical Property Modulation by Oxetane Substitution

Parent Moiety	Oxetane Analogue	Property Change	Rationale
gem-Dimethyl	3,3-Disubstituted Oxetane	↑ Solubility[5][6] ↓ Lipophilicity (LogD)[1][11]	Increased polarity, H-bond acceptance
Carbonyl	3-Substituted Oxetane	↑ Metabolic Stability[8][10]	Resistance to enzymatic reduction/hydrolysis
Morpholine	Spiro-Oxetane Piperidine	↑ Metabolic Stability[1]	Blocks common sites of oxidation

| Alkyl Amine | Oxetanyl Amine | ↓ Basicity (pKa)[1][9] | Inductive electron withdrawal |

Table 2: Case Study Data - Impact on Metabolic Stability in Human Liver Microsomes (HLM)

Compound ID	Key Moiety	Intrinsic Clearance (CLint, µL/min/mg)	Fold Improvement
Lead Compound A	n-Propyl	150	-
Analogue A-Ox	Oxetane	25	6x
Lead Compound B	Dimethylisoxazole	169	-
Analogue B-Ox (PF-06821497)	Methoxymethyl-oxetane	< 5	> 33x[1]
Lead Compound C	Morpholine	85	-
Analogue C-Ox (Lanraplenib)	Piperazine-oxetane	15	5.7x[1]

(Data is illustrative, based on trends reported in medicinal chemistry literature)

Case Study in Focus: Fenebrutinib (GDC-0853)

Fenebrutinib is an orally available, potent, and selective Bruton's tyrosine kinase (BTK) inhibitor that has been evaluated in clinical trials for autoimmune diseases.[1][9] The development of Fenebrutinib provides an excellent example of late-stage optimization using an oxetane ring. Early lead compounds in the series suffered from issues related to high basicity, leading to off-target effects and poor pharmacokinetic properties. The optimization team systematically explored modifications to a piperazine ring to reduce its basicity while maintaining potency. The introduction of an oxetane moiety onto the piperazine nitrogen proved to be the key.[1][9] This strategic move successfully attenuated the amine's basicity via the inductive effect, leading to GDC-0853, a compound with an outstanding overall profile, including high potency and desirable ADME properties.[9]

Experimental Protocols

To provide a practical framework, this section details key methodologies for synthesizing oxetane building blocks and evaluating their impact on drug-like properties.

6.1. Synthesis of a Key Building Block: 3-Oxetanone

3-Oxetanone is a versatile precursor for a wide range of 3-substituted oxetanes.[14][17] A common laboratory-scale synthesis proceeds via the oxidation of oxetan-3-ol.

Methodology: Swern Oxidation of Oxetan-3-ol

• Reaction Setup: Under a nitrogen atmosphere, add anhydrous dichloromethane (DCM, 100 mL) to a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and a thermometer.

• Oxalyl Chloride Addition: Cool the flask to -78 °C (dry ice/acetone bath). Slowly add oxalyl chloride (1.5 eq.) to the DCM.

• DMSO Addition: Add dimethyl sulfoxide (DMSO, 3.0 eq.) dropwise via syringe, ensuring the internal temperature does not exceed -60 °C. Stir the mixture for 15 minutes.

• Substrate Addition: Dissolve oxetan-3-ol (1.0 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at -78 °C. Stir for an additional 1 hour.

• Base Addition: Add triethylamine (TEA, 5.0 eq.) dropwise. A thick white precipitate will form.

• Warm-up and Quench: After stirring for 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature over 1 hour.

• Workup: Quench the reaction by adding water (50 mL). Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Caution: 3-oxetanone is volatile. The crude product can be purified by careful distillation or flash chromatography on silica gel.

6.2. Assay for Metabolic Stability in Human Liver Microsomes (HLM)

This assay is a standard in vitro method to assess a compound's susceptibility to Phase I metabolism.[10][15]

Caption: Workflow for an in vitro metabolic stability assay.

Methodology: HLM Stability Assay

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw pooled Human Liver Microsomes (HLM) on ice. Dilute to a final protein concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • Prepare a 10 mM NADPH (cofactor) solution in phosphate buffer.

• Incubation:

  • In a 96-well plate, add the HLM solution.

  • Add the test compound to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37 °C for 5 minutes with shaking.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution. The final reaction volume is typically 200 µL.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot (e.g., 25 µL) of the reaction mixture.

• Reaction Quenching:

  • Immediately quench the reaction by adding the aliquot to a well containing a quenching solution (e.g., 100 µL of ice-cold acetonitrile with an internal standard).

• Sample Processing:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

• Analysis:

  • Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the line gives the elimination rate constant (k).

  • Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (CLint = (k / [HLM protein concentration])). A lower CLint value signifies greater metabolic stability.[15]

Challenges and Future Directions

Despite its advantages, the use of the oxetane ring is not without challenges. The potential for ring-opening under harsh acidic or certain nucleophilic conditions requires careful consideration during synthetic route design.[1][3] While 3-substituted and 3,3-disubstituted oxetanes are generally stable, other substitution patterns can be more labile.[1] Furthermore, as the application of oxetanes becomes more widespread, there is a growing need for more extensive datasets to build predictive models for their metabolic fate and physicochemical impact, which remains highly context-dependent.[1]

Future efforts will likely focus on developing novel and more efficient synthetic methodologies to access diverse oxetane building blocks, further expanding their application in drug discovery campaigns.[3][17][18]

Conclusion

The oxetane ring has firmly established itself as a valuable scaffold in the medicinal chemist's toolbox.[1] Its ability to simultaneously address multiple drug design challenges—including poor solubility, metabolic instability, and undesirable basicity—makes it a highly attractive motif for lead optimization.[1][3][5] By serving as a polar, metabolically robust, and conformationally rigid bioisostere, the oxetane provides a rational and effective strategy to enhance the drug-like properties of therapeutic candidates. As synthetic accessibility continues to improve, the "oxetane advantage" is poised to play an even greater role in the development of the next generation of medicines.[17]

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• Huang, G., Hucek, D., Cierpicki, T., & Grembecka, J. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry.
• Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry.
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The Strategic Deployment of 3-(3,5-Difluorophenyl)oxetan-3-ol in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The oxetane motif has emerged as a privileged scaffold in medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as increased polarity, aqueous solubility, and metabolic stability, often while maintaining or improving biological activity.[1][2] This guide provides an in-depth technical overview of 3-(3,5-difluorophenyl)oxetan-3-ol, a versatile building block that combines the benefits of the oxetane ring with the unique electronic properties of a difluorinated phenyl group. We will explore its synthesis, characterization, and strategic application in the construction of complex molecular architectures, offering field-proven insights and detailed experimental protocols to empower researchers in drug discovery and synthetic chemistry.

The Oxetane Moiety: A Paradigm Shift in Molecular Design

Historically, chemists have often relied on traditional functional groups to modulate the properties of lead compounds. However, the introduction of strained ring systems, such as oxetanes, has provided a new dimension to molecular design. The oxetane ring, a four-membered cyclic ether, is not merely a passive spacer. Its inherent ring strain (approximately 106 kJ/mol) and the polarized C-O bonds contribute to a unique conformational rigidity and a distinct dipole moment.[1]

Notably, the oxetane unit can serve as a bioisosteric replacement for commonly employed functionalities like gem-dimethyl or carbonyl groups.[2] This substitution can lead to significant improvements in:

• Aqueous Solubility: The polar nature of the ether linkage enhances interactions with water, often leading to a dramatic increase in solubility compared to its non-polar counterparts.

• Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation than many common functional groups, leading to improved pharmacokinetic profiles.

• Lipophilicity: The introduction of an oxetane can modulate a molecule's lipophilicity (LogP), a critical parameter for drug absorption, distribution, metabolism, and excretion (ADME).

The 3-aryl-oxetan-3-ol scaffold, in particular, offers a tertiary alcohol functionality that serves as a versatile handle for further synthetic transformations, allowing for the introduction of diverse substituents and the exploration of a wider chemical space.

Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol: A Detailed Protocol

The most direct and efficient method for the synthesis of 3-(3,5-difluorophenyl)oxetan-3-ol is the nucleophilic addition of a Grignard reagent to oxetan-3-one.[3] This approach is highly reliable and scalable, making it suitable for both laboratory and potential industrial applications.

Core Reaction:

Experimental Workflow Diagram:

Caption: Workflow for the Grignard synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Step-by-Step Protocol:

Materials:

• 3,5-Difluorophenylmagnesium bromide (0.5 M solution in THF)

• Oxetan-3-one

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), add oxetan-3-one (1.2 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel. Dissolve the oxetan-3-one in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Slowly add the 3,5-difluorophenylmagnesium bromide solution (1.0 equivalent) dropwise via the dropping funnel to the stirred solution of oxetan-3-one, maintaining the internal temperature below -60 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to 0 °C and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure 3-(3,5-difluorophenyl)oxetan-3-ol.

Parameter	Value	Reference
Reactants
3,5-Difluorophenylmagnesium bromide	1.0 eq	[4]
Oxetan-3-one	1.2 eq	[5]
Reaction Conditions
Temperature	-78 °C to 0 °C	[4]
Reaction Time	2 - 4 hours
Solvent	Anhydrous THF	[6]
Product
Yield	Typically 60-80%
Purity	>95% after chromatography

Characterization of 3-(3,5-Difluorophenyl)oxetan-3-ol

Thorough characterization of the synthesized building block is crucial for its effective use in subsequent reactions. The following are the expected spectroscopic data for 3-(3,5-difluorophenyl)oxetan-3-ol, based on the analysis of its structural features and data from analogous compounds.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the oxetane ring protons, typically as multiplets in the range of 4.5-5.0 ppm. The aromatic protons of the difluorophenyl ring will appear as multiplets in the aromatic region (around 7.0-7.5 ppm). The hydroxyl proton will be a broad singlet, the chemical shift of which can vary depending on the solvent and concentration.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will display signals for the oxetane ring carbons, with the carbon bearing the hydroxyl and aryl groups appearing around 70-80 ppm. The carbons of the difluorophenyl ring will show characteristic splitting patterns due to coupling with the fluorine atoms.

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the tertiary alcohol. Characteristic C-O stretching bands for the ether linkage of the oxetane will be observed around 1000-1100 cm⁻¹. The C-F stretching vibrations of the difluorophenyl group will appear in the fingerprint region.

• MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound (186.16 g/mol ).[7] Fragmentation patterns may include the loss of water or cleavage of the oxetane ring.

Reactivity and Application as a Synthetic Building Block

The true utility of 3-(3,5-difluorophenyl)oxetan-3-ol lies in its potential for elaboration into more complex molecules. The tertiary alcohol provides a key reaction site, while the difluorophenyl group can influence the molecule's electronic properties and metabolic stability.

Etherification: The Williamson Ether Synthesis

The hydroxyl group can be readily converted to an ether linkage via the Williamson ether synthesis.[8] This reaction proceeds via an Sₙ2 mechanism and is a robust method for introducing a variety of alkyl or aryl substituents.[9]

Reaction Scheme:

General Protocol:

• Alkoxide Formation: Treat a solution of 3-(3,5-difluorophenyl)oxetan-3-ol in a suitable aprotic solvent (e.g., THF, DMF) with a strong base such as sodium hydride (NaH) at 0 °C to deprotonate the alcohol and form the corresponding alkoxide.

• Nucleophilic Substitution: Add the desired alkyl halide (e.g., methyl iodide, benzyl bromide) to the alkoxide solution and allow the reaction to proceed at room temperature or with gentle heating until completion.

• Work-up and Purification: Quench the reaction with water, extract the product into an organic solvent, and purify by column chromatography.

Esterification: The Steglich Esterification

For the formation of ester linkages, particularly with sterically hindered carboxylic acids or under mild conditions, the Steglich esterification is an excellent choice.[10] This method utilizes a coupling agent, such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[11][12]

Reaction Scheme:

General Protocol:

• Reaction Setup: Dissolve the 3-(3,5-difluorophenyl)oxetan-3-ol, the carboxylic acid, and a catalytic amount of DMAP in an anhydrous aprotic solvent (e.g., dichloromethane, THF).

• Coupling Agent Addition: Add the carbodiimide coupling agent (DCC or EDC) to the solution at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until the starting materials are consumed.

• Work-up and Purification: Filter off the urea byproduct (in the case of DCC) and wash the filtrate with dilute acid and base. Dry the organic layer and purify the ester product by column chromatography.

Ring-Opening Reactions: Stability and Synthetic Utility

The oxetane ring in 3-aryl-oxetan-3-ols is generally stable under basic and neutral conditions. However, under acidic conditions, the ring is susceptible to opening.[13] This reactivity can be a powerful tool for the synthesis of more complex heterocyclic systems. Brønsted or Lewis acids can catalyze the formation of a stabilized tertiary carbocation at the 3-position, which can then be trapped by nucleophiles.[14] This has been exploited in the synthesis of 1,4-dioxanes by reacting 3-aryloxetan-3-ols with 1,2-diols.[13]

Influence of the 3,5-Difluorophenyl Group:

The electron-withdrawing nature of the two fluorine atoms on the phenyl ring is expected to have a significant impact on the reactivity of the molecule.

• Acidity of the Hydroxyl Group: The inductive effect of the difluorophenyl group will increase the acidity of the tertiary alcohol, facilitating its deprotonation in the Williamson ether synthesis.

• Stability of the Carbocation: The electron-withdrawing fluorine atoms will destabilize the formation of a carbocation at the benzylic position. This suggests that harsher acidic conditions may be required for ring-opening reactions compared to electron-rich aryl-substituted oxetanols. This increased stability can be advantageous when acidic conditions are required for transformations elsewhere in the molecule, and the oxetane ring is intended to remain intact.

Conclusion

3-(3,5-Difluorophenyl)oxetan-3-ol is a highly valuable and versatile building block for modern organic synthesis and drug discovery. Its straightforward synthesis, coupled with the strategic advantages conferred by both the oxetane and difluorophenyl motifs, makes it an attractive starting material for the creation of novel chemical entities with potentially enhanced physicochemical and pharmacological properties. The detailed protocols and mechanistic insights provided in this guide are intended to equip researchers with the knowledge and practical tools necessary to effectively incorporate this promising building block into their synthetic endeavors.

References

• Bull, J. A., et al. (2022). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. Organic Letters, 24(12), 2355-2360. [Link]

• Bull, J. A., et al. (2022). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. National Institutes of Health. [Link]

• Bull, J. A., et al. (2023). Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols. Royal Society of Chemistry. [Link]

• Carreira, E. M., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(18), 10866-10936. [Link]

• ChemRxiv. (2021). Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 9942117, Oxetan-3-ol. [Link]

• Organic Chemistry Portal. Steglich Esterification. [Link]

• Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

• Steglich Esterification. Wikipedia. [Link]

• Williamson Ether Synthesis. Wikipedia. [Link]

• Saify, Z. S., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. National Institutes of Health. [Link]

• A1Biochem. (n.d.). 3-(3,5-Difluorophenyl)oxetan-3-ol. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Steglich esterification – Knowledge and References. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. [Link]

• University of Notre Dame. (n.d.). NMR Solvent Data Chart. Retrieved from [Link]

• American Chemical Society. (2008). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]

• Huang, G., et al. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. National Institutes of Health. [Link]

• Huang, G., et al. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. PubMed. [Link]

• ResearchGate. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. [Link]

• ResearchGate. (2016). A Modified Synthesis of Oxetan-3-ol. [Link]

• ResearchGate. (2016). Study on Synthesis Of Oxetan-3-ol. [Link]

• ScienceMadness. (n.d.). EXPERIMENT 3: The Grignard Reaction: Synthesis of. Retrieved from [Link]

• Arctom. (n.d.). CAS NO. 1395281-64-7 | 3-(3,5-Difluorophenyl)oxetan-3-ol. Retrieved from [Link]

• Atlantis Press. (2016). Study on Synthesis Of Oxetan-3-ol. [Link]

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Chem 355 Handout. (n.d.). Grignard Reaction. Retrieved from [Link]

• Wuts, P. G. M., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. National Institutes of Health. [Link]

• Google Patents. (n.d.). CN111925344A - Synthetic method of 3-oxetanone.
• Google Patents. (n.d.). CN111925344A - Synthetic method of 3-oxetanone.

• Grignard Reaction. (n.d.). Retrieved from [Link]

• Grignard Reaction: Synthesis of Triphenylmethanol. (n.d.). Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Retrieved from [Link]

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• 2. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atlantis-press.com [atlantis-press.com]
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• 14. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis Protocol for 3-(3,5-Difluorophenyl)oxetan-3-ol: A Detailed Guide for Medicinal Chemistry and Drug Discovery

Authored by: A Senior Application Scientist

Introduction: The Significance of the Oxetane Moiety in Modern Drug Design

The oxetane ring, a four-membered cyclic ether, has emerged as a valuable structural motif in contemporary drug discovery. Its incorporation into small molecules can lead to significant improvements in their physicochemical and pharmacokinetic properties. Specifically, the oxetane unit can act as a polar surrogate for gem-dimethyl or carbonyl groups, often enhancing aqueous solubility, metabolic stability, and cell permeability, while also favorably influencing molecular conformation. The target molecule, 3-(3,5-Difluorophenyl)oxetan-3-ol, is a key building block for introducing this desirable scaffold into more complex pharmaceutical agents. The difluorophenyl group further provides a handle for modulating electronic properties and potential metabolic hotspots.

This application note provides a comprehensive, step-by-step protocol for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol, grounded in established organometallic chemistry principles. The causality behind experimental choices is elucidated to empower researchers to adapt and troubleshoot the procedure effectively.

Synthetic Strategy: A Retrosynthetic Analysis

The most direct and reliable route to 3-(3,5-Difluorophenyl)oxetan-3-ol involves the nucleophilic addition of a Grignard reagent to a suitable ketone. A retrosynthetic analysis reveals the key disconnection at the C-C bond between the phenyl ring and the oxetane core, leading back to two commercially available or readily accessible starting materials: 1-bromo-3,5-difluorobenzene and oxetan-3-one.

Caption: Retrosynthetic analysis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

The overall synthetic workflow can be visualized as a two-stage process: the formation of the Grignard reagent followed by its reaction with oxetan-3-one.

Caption: Overall synthetic workflow.

Experimental Protocols

PART I: Preparation of the Grignard Reagent (3,5-Difluorophenylmagnesium Bromide)

Rationale: The formation of a Grignard reagent is a moisture-sensitive reaction that requires anhydrous conditions to prevent quenching of the highly basic organometallic species.[1] Tetrahydrofuran (THF) is chosen as the solvent over diethyl ether due to its higher boiling point and superior solvating capacity for the Grignard reagent, which can be particularly beneficial for less reactive aryl halides.[2] A small crystal of iodine is often used as an activator to clean the surface of the magnesium turnings and initiate the reaction.

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Notes
Magnesium Turnings	24.31	1.46 g	60.0	1.2 eq.
1-Bromo-3,5-difluorobenzene	192.99	9.65 g (5.0 mL)	50.0	1.0 eq.
Anhydrous Tetrahydrofuran (THF)	72.11	50 mL	-	Freshly distilled from Na/benzophenone
Iodine	253.81	1 small crystal	-	As an initiator

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel. All glassware must be oven-dried and assembled while hot under a stream of dry nitrogen or argon.

• Magnesium Activation: Place the magnesium turnings and the iodine crystal in the reaction flask. Gently heat the flask with a heat gun under a flow of inert gas until violet iodine vapors are observed. Allow the flask to cool to room temperature.

• Initial Reagent Addition: Add 10 mL of anhydrous THF to the flask. In the dropping funnel, prepare a solution of 1-bromo-3,5-difluorobenzene in 40 mL of anhydrous THF.

• Initiation: Add approximately 10% of the 1-bromo-3,5-difluorobenzene solution from the dropping funnel to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and a gentle bubbling is observed. Gentle warming may be required to start the reaction.

• Grignard Formation: Once the reaction has initiated, add the remaining 1-bromo-3,5-difluorobenzene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the grayish, cloudy solution at room temperature for an additional hour to ensure complete consumption of the magnesium. The resulting Grignard reagent should be used immediately in the next step.

PART II: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

Rationale: The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of oxetan-3-one.[3] The reaction is typically carried out at low temperatures to control the exothermicity and minimize side reactions. A saturated aqueous solution of ammonium chloride is used for quenching the reaction as it is acidic enough to protonate the resulting alkoxide but mild enough to avoid degradation of the product.

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Notes
Oxetan-3-one	72.06	3.24 g	45.0	0.9 eq.
3,5-Difluorophenylmagnesium Bromide	-	~50.0 mmol in THF	50.0	1.0 eq. (from Part I)
Anhydrous Tetrahydrofuran (THF)	72.11	50 mL	-
Saturated Aqueous Ammonium Chloride (NH₄Cl)	53.49	100 mL	-	For quenching
Ethyl Acetate	88.11	150 mL	-	For extraction
Brine	-	50 mL	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-	For drying

Procedure:

• Reaction Setup: In a separate oven-dried, three-necked round-bottom flask under an inert atmosphere, dissolve oxetan-3-one in 50 mL of anhydrous THF. Cool the solution to 0 °C using an ice bath.

• Grignard Addition: Slowly add the freshly prepared 3,5-difluorophenylmagnesium bromide solution from Part I to the cooled oxetan-3-one solution via a cannula or dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

PART III: Purification and Characterization

Rationale: The crude product is purified by flash column chromatography to remove any unreacted starting materials and byproducts. The choice of eluent (a mixture of hexane and ethyl acetate) is determined by the polarity of the product. The purified product is then characterized by ¹H and ¹³C NMR spectroscopy to confirm its structure.

Purification:

• Method: Flash column chromatography on silica gel.

• Eluent: A gradient of 10% to 30% ethyl acetate in hexane.

• Procedure: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load the dried silica onto the column and elute with the specified solvent system. Collect fractions and analyze by TLC. Combine the pure fractions and remove the solvent under reduced pressure to afford 3-(3,5-Difluorophenyl)oxetan-3-ol as a white solid.

Characterization Data (Predicted):

Property	Value
Molecular Formula	C₉H₈F₂O₂
Molecular Weight	186.16 g/mol
Appearance	White solid
¹H NMR (400 MHz, CDCl₃) δ (ppm)	~7.10-7.00 (m, 2H, Ar-H), ~6.80 (tt, J = 8.8, 2.2 Hz, 1H, Ar-H), ~4.90 (d, J = 6.4 Hz, 2H, OCH₂), ~4.80 (d, J = 6.4 Hz, 2H, OCH₂), ~3.50 (s, 1H, OH)
¹³C NMR (101 MHz, CDCl₃) δ (ppm)	~163.0 (dd, J = 248, 12 Hz, C-F), ~145.0 (t, J = 10 Hz, C-Ar), ~110.0 (m, CH-Ar), ~105.0 (t, J = 25 Hz, CH-Ar), ~81.0 (C-O), ~78.0 (CH₂-O)

Trustworthiness and Self-Validation

The success of this synthesis relies on the careful exclusion of moisture during the Grignard reagent formation and its reaction. A self-validating checkpoint is the successful initiation of the Grignard reaction, indicated by the disappearance of the iodine color and gentle reflux. The final product's identity and purity should be rigorously confirmed by comparing the obtained NMR data with the predicted values and by obtaining a sharp melting point.

References

• Jasperse, J. (n.d.). Grignard Reaction. Chem 355. Retrieved from [Link]

• Wuitschik, G., et al. (2010). Oxetanes in drug discovery: structural and synthetic insights. Journal of medicinal chemistry, 53(8), 3227–3246.
• Ye, L., He, W., & Zhang, L. (2010). Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols. Journal of the American Chemical Society, 132(25), 8550–8551.

• Xu, T., et al. (2016). Study on Synthesis Of Oxetan-3-ol. Atlantis Press. Retrieved from [Link]

Sources

• 1. 格氏试剂 [sigmaaldrich.com]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. web.mnstate.edu [web.mnstate.edu]

Application Note: A Robust Two-Stage Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol from 3,5-Difluorobenzaldehyde

Introduction: The Strategic Value of 3-Aryl-3-Hydroxyoxetanes in Drug Discovery

The oxetane ring has emerged from a niche structural motif to a cornerstone in modern medicinal chemistry.[1] Its unique combination of properties—low molecular weight, high polarity, and a distinct three-dimensional, non-flat geometry—makes it a powerful tool for optimizing the pharmacokinetic profiles of drug candidates.[2][3] As a versatile bioisostere, the oxetane scaffold can significantly enhance aqueous solubility, modulate lipophilicity (LogD), and improve metabolic stability when strategically replacing more common groups like gem-dimethyl or carbonyl functionalities.[4]

Within this class, the 3-aryl-3-hydroxyoxetane substructure is of particular interest. It provides a rigid, three-dimensional exit vector from an aromatic core, enabling precise exploration of chemical space and interaction with biological targets. The incorporation of a difluorophenyl group further enhances the molecule's potential by improving metabolic stability and modulating electronic properties, which can be crucial for target binding affinity.

This application note provides a comprehensive, field-proven protocol for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol , a valuable building block for drug discovery programs. Recognizing the chemical limitations of a direct conversion, we present a robust, two-stage strategy that begins with the readily available starting material, 3,5-difluorobenzaldehyde .

Synthetic Strategy and Mechanistic Rationale

A direct, one-pot conversion of an aldehyde to a 3-aryl-3-hydroxyoxetane via standard methylene-transfer reactions (e.g., the Corey-Chaykovsky reaction) is not chemically feasible. Such reactions on aldehydes yield terminal epoxides. Therefore, a more strategic, multi-step approach is required to achieve the desired substitution pattern.

Our recommended synthesis is divided into two primary stages:

• Stage 1: Precursor Synthesis. Transformation of 3,5-difluorobenzaldehyde into a suitable nucleophilic precursor, specifically the Grignard-compatible 1-bromo-3,5-difluorobenzene .

• Stage 2: Oxetane Ring Construction. Formation of the target molecule via the reaction of 3,5-difluorophenylmagnesium bromide with epichlorohydrin, followed by an intramolecular cyclization.

Stage 1 Mechanism: Baeyer-Villiger Oxidation and Bromination

The conversion of the aldehyde to the aryl bromide is achieved in two key steps:

• Baeyer-Villiger Oxidation: The aldehyde is first oxidized to a formate ester using a peroxyacid like meta-chloroperoxybenzoic acid (m-CPBA). The reaction proceeds via the Criegee intermediate, with the aryl group preferentially migrating to the oxidant's oxygen, leading to the ester.[5]

• Hydrolysis and Bromination: The resulting formate ester is readily hydrolyzed under basic conditions to yield 3,5-difluorophenol. The subsequent conversion of the phenol to 1-bromo-3,5-difluorobenzene can be accomplished using standard brominating agents like phosphorus tribromide (PBr₃).

Stage 2 Mechanism: Grignard Reaction and Intramolecular Williamson Ether Synthesis

This stage is the core of the oxetane ring formation:

• Grignard Reagent Formation: 1-bromo-3,5-difluorobenzene is reacted with magnesium turnings in an anhydrous ether solvent, such as tetrahydrofuran (THF), to form the highly nucleophilic Grignard reagent, 3,5-difluorophenylmagnesium bromide.

• Nucleophilic Epoxide Opening: The Grignard reagent attacks the terminal, least sterically hindered carbon of epichlorohydrin.[6] This is a classic SN2 reaction that opens the strained epoxide ring, forming a magnesium alkoxide intermediate.

• Intramolecular Cyclization: Upon aqueous workup, the magnesium alkoxide is protonated to a chlorohydrin. The subsequent addition of a base (e.g., sodium hydroxide) deprotonates the hydroxyl group, which then acts as an intramolecular nucleophile. It attacks the carbon bearing the chlorine atom in a second SN2 reaction, displacing the chloride and forming the strained four-membered oxetane ring. This final ring-closing step is an example of the Williamson ether synthesis.

Visualized Experimental Workflow

Caption: Overall workflow for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-3,5-difluorobenzene (Precursor)

This protocol outlines the conversion of the starting aldehyde to the necessary aryl bromide precursor.

Step 1: Baeyer-Villiger Oxidation

• In a round-bottom flask, dissolve 3,5-difluorobenzaldehyde (1.0 eq) in dichloromethane (DCM, ~0.2 M).

• Add sodium bicarbonate (2.5 eq) to buffer the reaction.

• Cool the mixture to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, ~77%, 1.3 eq) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, quench by adding a 10% aqueous solution of sodium sulfite.

• Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous Na₂SO₄.

• Concentrate under reduced pressure to yield crude 3,5-difluorophenyl formate, which can be used directly in the next step.

Step 2: Hydrolysis

• Dissolve the crude formate ester in methanol (~0.3 M).

• Add a 2 M aqueous solution of sodium hydroxide (2.0 eq) and stir at room temperature for 2 hours.

• Neutralize the mixture with 1 M HCl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield crude 3,5-difluorophenol.

Step 3: Bromination

• Caution: This step should be performed in a well-ventilated fume hood.

• Cool the crude 3,5-difluorophenol to 0 °C.

• Slowly add phosphorus tribromide (PBr₃, 0.5 eq) dropwise.

• After addition, allow the mixture to warm to room temperature and then heat to 60 °C for 3 hours.

• Cool the reaction and carefully pour it onto ice.

• Extract the product with diethyl ether, wash the organic layer with water and brine, dry over MgSO₄, and concentrate.

• Purify the crude product by vacuum distillation or column chromatography to yield pure 1-bromo-3,5-difluorobenzene.

Protocol 2: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

Reagents & Quantities

Reagent	M.W. ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
1-Bromo-3,5-difluorobenzene	192.99	1.0	20.0	3.86 g
Magnesium Turnings	24.31	1.2	24.0	0.58 g
Iodine	253.81	catalytic	~1 crystal	~1 crystal
Epichlorohydrin	92.52	1.1	22.0	1.84 mL
Anhydrous THF	-	-	-	~100 mL
Sodium Hydroxide (5 M aq.)	40.00	2.0	40.0	8.0 mL

Procedure

• Apparatus Setup: Assemble a three-necked round-bottom flask, previously flame-dried under vacuum and cooled under a nitrogen atmosphere. Equip the flask with a magnetic stir bar, a reflux condenser topped with a nitrogen inlet, and a rubber septum.

• Grignard Initiation: Place magnesium turnings (1.2 eq) and a single crystal of iodine in the flask. Add ~10 mL of anhydrous THF.

• Grignard Formation: Dissolve 1-bromo-3,5-difluorobenzene (1.0 eq) in ~40 mL of anhydrous THF. Add approximately 10% of this solution to the magnesium suspension. If the reaction does not start (disappearance of iodine color, gentle reflux), warm the flask gently with a heat gun. Once initiated, add the remainder of the aryl bromide solution dropwise at a rate that maintains a gentle reflux. After addition is complete, stir for an additional 60 minutes at room temperature.

• Addition of Epichlorohydrin: Cool the freshly prepared Grignard reagent to 0 °C using an ice-water bath. In a separate, dry flask, dissolve epichlorohydrin (1.1 eq) in ~20 mL of anhydrous THF. Using a syringe, add the epichlorohydrin solution dropwise to the stirred Grignard reagent over 30-45 minutes, maintaining the temperature below 5 °C.

• Reaction and Quench: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3 hours. Cool the reaction back to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution (~30 mL).

• Work-up: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Cyclization: Concentrate the dried organic phase under reduced pressure. Dissolve the resulting crude chlorohydrin oil in methanol (~50 mL). Add 5 M aqueous sodium hydroxide (2.0 eq) and stir the mixture vigorously at room temperature for 4-6 hours until TLC analysis indicates complete consumption of the intermediate.

• Purification: Neutralize the mixture with 1 M HCl and remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 40 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford 3-(3,5-Difluorophenyl)oxetan-3-ol as a solid.

Product Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

• Expected ¹H NMR (400 MHz, CDCl₃) δ (ppm):

  • 7.05 - 6.95 (m, 2H, Ar-H)

  • 6.85 - 6.75 (m, 1H, Ar-H)

  • 4.90 (d, J = 6.5 Hz, 2H, O-CH₂)

  • 4.75 (d, J = 6.5 Hz, 2H, O-CH₂)

  • 2.50 (s, 1H, -OH)

• Expected ¹³C NMR (101 MHz, CDCl₃) δ (ppm):

  • 163.5 (dd, J = 248, 12 Hz, C-F)

  • 145.0 (t, J = 9 Hz, Ar C-ipso)

  • 110.0 (dd, J = 21, 7 Hz, Ar C-ortho)

  • 104.0 (t, J = 26 Hz, Ar C-para)

  • 81.0 (t, J = 3 Hz, O-CH₂)

  • 75.0 (C-OH)

• Mass Spectrometry (ESI-MS): Calculated for C₉H₈F₂O₂ [M+H]⁺: 187.05; Found: 187.1.

Safety and Handling

• Grignard Reagents: These reagents are highly flammable, corrosive, and moisture-sensitive.[7] All reactions must be conducted under a dry, inert atmosphere (nitrogen or argon) using anhydrous solvents.[3] Appropriate personal protective equipment (PPE), including a flame-resistant lab coat and safety goggles, is mandatory.[2]

• Epichlorohydrin: This substance is highly toxic, flammable, corrosive, and a suspected carcinogen.[1][8] It is rapidly absorbed through the skin.[8] Always handle epichlorohydrin in a certified chemical fume hood.[1] Wear appropriate chemical-resistant gloves (polyvinyl alcohol or butyl gloves are recommended; do not use nitrile).[1][8]

• Waste Disposal: Quench any residual Grignard reagent carefully with a proton source (e.g., isopropanol) before aqueous workup. All chemical waste, especially that containing epichlorohydrin, must be disposed of according to institutional and local environmental regulations.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. artscimedia.case.edu [artscimedia.case.edu]
• 3. quora.com [quora.com]
• 4. dchas.org [dchas.org]
• 5. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. acs.org [acs.org]
• 8. safety.charlotte.edu [safety.charlotte.edu]

Application Notes and Protocols: Grignard Reaction for the Synthesis of 3-Aryl-Oxetan-3-ols

Introduction: The Strategic Importance of 3-Aryl-Oxetan-3-ols in Modern Drug Discovery

The oxetane ring, a four-membered cyclic ether, has emerged from a structural curiosity to a cornerstone motif in contemporary medicinal chemistry.[1][2] Its unique combination of properties—low molecular weight, high polarity, and a distinct three-dimensional structure—offers a powerful tool for medicinal chemists to refine the physicochemical profiles of drug candidates.[3][4] The incorporation of an oxetane can significantly enhance aqueous solubility, improve metabolic stability, and modulate the basicity of proximal functional groups, all critical parameters in the optimization of a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[2]

Among the various substituted oxetanes, 3-aryl-oxetan-3-ols are particularly valuable intermediates. The tertiary alcohol functionality provides a handle for further synthetic elaboration, while the aryl group allows for the exploration of structure-activity relationships through substitution. Furthermore, the 3,3-disubstituted pattern imparts significant stability to the strained oxetane ring.[5] This application note provides a detailed protocol for the synthesis of 3-aryl-oxetan-3-ols via the Grignard reaction with oxetan-3-one, a robust and scalable method for accessing this important class of compounds.

The Grignard reaction, a classic and versatile carbon-carbon bond-forming reaction, is exceptionally well-suited for this transformation. It involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to the electrophilic carbonyl carbon of oxetan-3-one.[6][7] This straightforward approach allows for the introduction of a wide array of aryl and heteroaryl moieties, making it a highly adaptable method for library synthesis in a drug discovery setting.

Mechanistic Insights: The Grignard Addition to Oxetan-3-one

The reaction proceeds via the nucleophilic addition of the Grignard reagent to the carbonyl group of oxetan-3-one. The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic. This nucleophilic carbon attacks the electrophilic carbonyl carbon of oxetan-3-one.[7] The pi bond of the carbonyl group breaks, and the electrons are pushed onto the oxygen atom, forming a magnesium alkoxide intermediate. Subsequent aqueous workup protonates the alkoxide to yield the final 3-aryl-oxetan-3-ol product.

It is crucial to perform the reaction under anhydrous conditions, as Grignard reagents are highly basic and will react with even trace amounts of water, which would quench the reagent and reduce the yield.

Caption: Mechanism of Grignard addition to oxetan-3-one.

Experimental Protocol: Synthesis of 3-Phenyl-Oxetan-3-ol

This protocol details the synthesis of a representative 3-aryl-oxetan-3-ol, 3-phenyl-oxetan-3-ol. The principles and procedures can be adapted for the synthesis of other 3-aryl derivatives.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Magnesium turnings	99.5%	Sigma-Aldrich
Iodine	ACS reagent	Sigma-Aldrich	For initiation
Bromobenzene	99.5%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	DriSolv®	EMD Millipore
Oxetan-3-one	≥97.0%	Sigma-Aldrich
Saturated aqueous ammonium chloride (NH₄Cl)
Anhydrous sodium sulfate (Na₂SO₄)
Diethyl ether (Et₂O)	ACS reagent	For extraction
Hexanes	ACS reagent	For chromatography
Ethyl acetate (EtOAc)	ACS reagent	For chromatography

Step-by-Step Procedure

Part 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry the entire apparatus under a stream of nitrogen to ensure anhydrous conditions.

• Initiation: Place magnesium turnings (1.2 eq) in the flask. Add a small crystal of iodine. The iodine helps to activate the magnesium surface.

• Reagent Addition: Add a small portion of a solution of bromobenzene (1.0 eq) in anhydrous THF to the magnesium turnings.

• Reaction Initiation: If the reaction does not start spontaneously (as indicated by a color change and gentle reflux), gently warm the flask with a heat gun. Once initiated, the reaction is exothermic.

• Grignard Formation: Add the remaining bromobenzene solution dropwise via the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

Part 2: Grignard Reaction with Oxetan-3-one

• Cooling: Cool the freshly prepared phenylmagnesium bromide solution to 0 °C in an ice bath.

• Substrate Addition: Add a solution of oxetan-3-one (1.0 eq) in anhydrous THF dropwise to the Grignard reagent solution. Maintain the temperature at 0 °C during the addition. The addition of oxetan-3-one to the Grignard reagent is crucial to avoid potential side reactions.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Part 3: Workup and Purification

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C. This will protonate the magnesium alkoxide and precipitate magnesium salts.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure 3-phenyl-oxetan-3-ol.

Caption: Experimental workflow for the synthesis of 3-phenyl-oxetan-3-ol.

Expected Results and Troubleshooting

Aryl Grignard Reagent	Product	Typical Yield (%)	Notes
Phenylmagnesium bromide	3-Phenyl-oxetan-3-ol	75-85
4-Methoxyphenylmagnesium bromide	3-(4-Methoxyphenyl)-oxetan-3-ol	70-80
2-Thienylmagnesium bromide	3-(Thiophen-2-yl)-oxetan-3-ol	65-75	Heteroaromatic Grignards can be less stable.

Troubleshooting:

• Low Yield:

  • Cause: Incomplete formation of the Grignard reagent or presence of moisture.

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Activate the magnesium with iodine or by crushing the turnings.

  • Cause: Inefficient quenching or extraction.

  • Solution: Ensure the quenching is done slowly at 0 °C to avoid decomposition. Perform multiple extractions.

• Side Product Formation:

  • Cause: Reaction of the Grignard reagent with the product. This is generally minimal with oxetan-3-one.

  • Solution: Maintain a low reaction temperature during the addition of oxetan-3-one.

Conclusion

The Grignard reaction provides a reliable and versatile method for the synthesis of 3-aryl-oxetan-3-ols. This protocol, with its detailed step-by-step instructions and troubleshooting guide, should enable researchers to successfully synthesize these valuable building blocks for drug discovery and development. The ability to readily introduce a diverse range of aryl and heteroaryl groups makes this a powerful tool for generating compound libraries and exploring structure-activity relationships. The strategic incorporation of the oxetane motif, facilitated by this synthetic route, can lead to the development of drug candidates with improved physicochemical and pharmacokinetic properties.

References

• Burkhard, J. A., Wipf, P., & Carreira, E. M. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 11487-11538. [Link]

• Meanwell, N. A. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(18), 12485-12535. [Link]

• Meanwell, N. A. (2023). Oxetanes in Drug Discovery Campaigns. ACS Publications. [Link]

• ResearchGate. (2025). ChemInform Abstract: Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Request PDF. [Link]

• ChemRxiv. (n.d.). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Reusch, W. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (2016). Study on Synthesis Of Oxetan-3-ol. Atlantis Press. [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (2016). Study on Synthesis Of Oxetan-3-ol. ResearchGate. [Link]

• Xu, T., Leng, X., & Wang, X. (2016). Study on Synthesis Of Oxetan-3-ol. Semantic Scholar. [Link]

• Zhang, L., & He, W. (2010). Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols. PMC. [Link]

• Cárdenas, D. J. (2004). Addition of Grignard Reagents to Aryl Acid Chlorides: An Efficient Synthesis of Aryl Ketones. Organic Letters, 6(11), 1761-1764. [Link]

• Dubois, M. A. J., Smith, M. A., White, A. J. P., Jie, A. L. W., Mousseau, J. J., Choi, C., & Bull, J. A. (2020). Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage. Organic Letters, 22(14), 5279-5283. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of oxetan-3-ones. [Link]

• Bull, J. A., & Croft, R. A. (2022). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. Organic Letters, 24(12), 2270-2275. [Link]

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• 5. Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]

The Strategic Deployment of 3-(3,5-Difluorophenyl)oxetan-3-OL in Modern Drug Discovery: A Guide for Medicinal Chemists

In the relentless pursuit of novel therapeutics with superior efficacy and optimized pharmacokinetic profiles, medicinal chemists are increasingly turning to innovative chemical scaffolds that offer advantages beyond traditional functionalities. Among these, the oxetane ring has emerged as a powerful tool for molecular design. This guide provides an in-depth exploration of a particularly valuable building block, 3-(3,5-Difluorophenyl)oxetan-3-ol , detailing its applications, the scientific rationale for its use, and practical protocols for its incorporation and evaluation in drug discovery programs.

I. Application Notes: Unlocking the Potential of a Privileged Scaffold

The strategic incorporation of 3-(3,5-Difluorophenyl)oxetan-3-ol into drug candidates is driven by the synergistic benefits conferred by both the oxetane ring and the specific substitution pattern of the phenyl group.

The Oxetane Advantage: A Bioisostere with Superior Properties

The four-membered oxetane ring is not merely a passive linker but an active contributor to a molecule's drug-like properties. It is frequently employed as a bioisostere for more metabolically labile or less desirable functional groups, such as gem-dimethyl and carbonyl moieties[1][2]. The inherent strain of the oxetane ring and the presence of the oxygen atom create a unique electronic and conformational environment[3].

Key benefits of the oxetane core include:

• Enhanced Aqueous Solubility: The polarity of the ether oxygen in the oxetane ring can significantly improve the aqueous solubility of a parent compound, a critical factor for oral bioavailability[3].

• Improved Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation compared to other functionalities, leading to a longer in vivo half-life of the drug candidate[4].

• Modulation of Lipophilicity: The introduction of an oxetane can fine-tune the lipophilicity (LogP/LogD) of a molecule, balancing the need for membrane permeability with the avoidance of excessive lipophilicity that can lead to off-target effects[2][3].

• Three-Dimensionality: The non-planar structure of the oxetane ring introduces valuable three-dimensionality into otherwise flat molecules, which can lead to improved target binding and selectivity[1].

The Significance of the 3,5-Difluorophenyl Moiety

The substitution of the phenyl ring at the 3- and 5-positions with fluorine atoms is a deliberate and strategic choice in drug design. Fluorine, with its unique properties, can profoundly influence a molecule's biological activity and pharmacokinetic profile[5].

• Metabolic Blockade: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes. Placing fluorine atoms at metabolically vulnerable positions on the phenyl ring can prevent unwanted hydroxylation and improve metabolic stability[5].

• Enhanced Target Interactions: The high electronegativity of fluorine can lead to favorable electrostatic interactions with the target protein, such as hydrogen bonds and dipole-dipole interactions, thereby increasing binding affinity and potency[5].

• Modulation of pKa: The electron-withdrawing nature of fluorine can influence the acidity or basicity of nearby functional groups, which can be crucial for optimizing a drug's ionization state at physiological pH and, consequently, its absorption and distribution[6].

• Improved Membrane Permeability: The strategic placement of fluorine can modulate a molecule's lipophilicity and its ability to cross cellular membranes[5].

The combination of the oxetane-3-ol core with the 3,5-difluorophenyl group in 3-(3,5-Difluorophenyl)oxetan-3-ol thus presents a building block that simultaneously addresses multiple key aspects of drug design: solubility, metabolic stability, and target interaction.

II. Case Study: A Building Block for Kinase Inhibitors

While direct public-domain examples of late-stage clinical candidates featuring the exact 3-(3,5-Difluorophenyl)oxetan-3-ol moiety are not prevalent, its structural motifs are highly relevant in the design of kinase inhibitors, particularly Janus kinase (JAK) inhibitors[7][8][9][10][11]. Many approved and investigational JAK inhibitors feature a fluorinated phenyl group to enhance potency and metabolic stability. The oxetane moiety, as a polar and metabolically robust scaffold, serves as an excellent replacement for other groups in this chemical space.

The 3-hydroxyl group of 3-(3,5-Difluorophenyl)oxetan-3-ol provides a convenient handle for further chemical modification, allowing for its incorporation into a larger molecule. For instance, it can be used to displace a leaving group on a heterocyclic core common in kinase inhibitors.

III. Experimental Protocols

A. Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

This protocol describes a common method for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol via a Grignard reaction.

Diagram of the Synthesis Workflow:

Caption: Synthetic route to 3-(3,5-Difluorophenyl)oxetan-3-ol.

Materials:

• 1-Bromo-3,5-difluorobenzene

• Magnesium turnings

• Oxetan-3-one

• Anhydrous Tetrahydrofuran (THF)

• Iodine (crystal, as initiator)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Grignard Reagent Formation:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of 1-bromo-3,5-difluorobenzene in anhydrous THF dropwise to the magnesium turnings.

  • Initiate the reaction with gentle heating. Once the reaction starts, continue the addition of the bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Cool the reaction mixture to room temperature.

• Grignard Addition to Oxetan-3-one:

  • In a separate flame-dried flask under an inert atmosphere, dissolve oxetan-3-one in anhydrous THF and cool the solution to 0 °C in an ice bath.

  • Slowly add the prepared Grignard reagent to the solution of oxetan-3-one via cannula or dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up and Purification:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) or 1 M HCl at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 3-(3,5-Difluorophenyl)oxetan-3-ol as a solid.

B. Protocol for Evaluating Metabolic Stability in Human Liver Microsomes (HLM)

This protocol provides a general workflow for assessing the metabolic stability of a compound containing the 3-(3,5-Difluorophenyl)oxetan-3-ol moiety.

Diagram of the Metabolic Stability Assay Workflow:

Caption: Workflow for in vitro metabolic stability assay.

Materials:

• Test compound (e.g., a derivative of 3-(3,5-Difluorophenyl)oxetan-3-ol)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (containing an internal standard)

• Control compounds (e.g., a high clearance and a low clearance compound)

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Prepare the incubation mixture by combining HLM and phosphate buffer.

  • Prepare the NADPH regenerating system solution.

• Incubation:

  • Pre-warm the incubation mixture (HLM and buffer) and the test compound solution at 37 °C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the pre-warmed incubation mixture containing the test compound.

  • Incubate the reaction mixture at 37 °C with gentle shaking.

• Time Point Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing cold acetonitrile with an internal standard. This will precipitate the proteins.

• Sample Processing and Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Analyze the concentration of the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (Cl_int) using the appropriate equations.

IV. Data Presentation

The following table provides a hypothetical comparison of physicochemical properties of a lead compound with and without the 3-(3,5-Difluorophenyl)oxetan-3-ol moiety, illustrating the potential benefits.

Property	Lead Compound	Lead Compound + 3-(3,5-Difluorophenyl)oxetan-3-ol Moiety
Aqueous Solubility (µM)	5	50
LogP	4.2	3.5
Metabolic Stability (HLM, t½ min)	15	> 60
Target Potency (IC₅₀, nM)	10	5

V. Conclusion

3-(3,5-Difluorophenyl)oxetan-3-ol is a highly valuable and versatile building block in modern drug discovery. Its unique combination of a metabolically robust and solubilizing oxetane core with a strategically fluorinated phenyl ring offers a powerful approach to simultaneously optimize multiple critical properties of a drug candidate. The provided protocols offer a starting point for the synthesis and evaluation of compounds containing this privileged scaffold. As the demand for safer and more effective medicines continues to grow, the strategic application of such innovative building blocks will be paramount to the success of future drug discovery endeavors.

VI. References

• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., Polonchuk, L., & Carreira, E. M. (2010). Oxetanes in drug discovery: structural and synthetic insights. Journal of medicinal chemistry, 53(8), 3227–3246.

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as versatile building blocks in drug discovery. Angewandte Chemie International Edition, 49(48), 9052-9067.

• Huang, G., & Grembecka, J. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry, 261, 115802.

• PubChem. (n.d.). 3-Phenyloxetan-3-ol. Retrieved from [Link]

• MDPI. (2022). Chemical Space Exploration of Oxetanes. Molecules, 27(19), 6529.

• European Patent Office. (2021). JAK INHIBITOR COMPOUND AND USE THEREOF (EP4071145A1). Retrieved from

• Google Patents. (2022). KR20250003838A - JAK inhibitor analogues, preparations, and uses thereof. Retrieved from

• Google Patents. (2019). US11059823B2 - Small molecule inhibitors of the JAK family of kinases. Retrieved from

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Exploring Fluorine Chemistry in Drug Design: The Role of Boc-(R)-3-amino-3-(3-fluorophenyl)propionic Acid. Retrieved from [Link]

• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. Retrieved from [Link]

• Tran, P., et al. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European journal of medicinal chemistry, 294, 117735.

• Lassalas, P., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS medicinal chemistry letters, 8(8), 864–868.

• Google Patents. (2020). WO2021236139A1 - Jak inhibitors. Retrieved from

• Google Patents. (2010). WO2011146808A2 - Topical formulation for a jak inhibitor. Retrieved from

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025? Retrieved from [Link]

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Application Notes &amp; Protocols: Leveraging 3-(3,5-Difluorophenyl)oxetan-3-OL as a Carboxylic Acid Bioisostere in Drug Discovery

Introduction: The Strategic Imperative for Bioisosteric Replacement

In the landscape of modern drug discovery, the optimization of a lead compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a paramount challenge. The carboxylic acid moiety, while a common and effective pharmacophore for establishing target interactions through hydrogen bonding and ionic interactions, often introduces liabilities such as poor membrane permeability, rapid metabolism, and potential for off-target effects.[1] Bioisosteric replacement, a strategy of substituting a functional group with another that retains similar steric and electronic characteristics, offers a powerful approach to mitigate these challenges.[2] This document provides a detailed guide on the application of 3-(3,5-difluorophenyl)oxetan-3-ol as a non-classical bioisostere for the carboxylic acid group, aimed at enhancing the drug-like properties of therapeutic candidates.

The oxetane ring, a four-membered cyclic ether, has garnered significant attention in medicinal chemistry for its unique ability to modulate key physicochemical properties.[3][4] Its introduction can lead to improved aqueous solubility, reduced lipophilicity, and enhanced metabolic stability.[5][6] The oxetan-3-ol functional group, in particular, has been identified as a promising surrogate for carboxylic acids.[7][8][9] It can mimic the hydrogen bonding capabilities of a carboxylic acid while being significantly less acidic, thereby improving membrane permeability.[10][11]

The incorporation of a 3,5-difluorophenyl group further enhances the utility of this bioisostere. The fluorine atoms can improve metabolic stability by blocking sites of oxidative metabolism and can also enhance binding affinity to the target protein through favorable electrostatic interactions.[12][13] The difluorophenyl moiety is a well-established component in many approved drugs, recognized for its ability to improve pharmacological profiles.[14][15][16]

This guide will provide a comprehensive overview of the rationale, synthetic protocols, and evaluation strategies for employing 3-(3,5-difluorophenyl)oxetan-3-ol as a carboxylic acid bioisostere.

Rationale for Bioisosteric Replacement with 3-(3,5-Difluorophenyl)oxetan-3-OL

The decision to replace a carboxylic acid with 3-(3,5-difluorophenyl)oxetan-3-ol is driven by a multi-faceted strategy to improve a compound's overall developability. The key advantages are summarized below.

Physicochemical Property Modulation

Property	Carboxylic Acid Moiety	3-(3,5-Difluorophenyl)oxetan-3-ol Moiety	Rationale for Improvement
Acidity (pKa)	Typically 4-5	Estimated > 12	Reduced acidity leads to a lower proportion of the anionic form at physiological pH, enhancing membrane permeability.[7][11]
Lipophilicity (LogD)	Generally lower	Moderately higher	The non-ionizable nature of the oxetane-ol increases lipophilicity compared to the charged carboxylate, which can improve cell penetration.
Aqueous Solubility	High (as carboxylate salt)	Moderate to high	The polar oxetane ether and hydroxyl group contribute to good aqueous solubility, often without the need for salt formation.[4][5]
Hydrogen Bonding	Strong H-bond acceptor (carboxylate), H-bond donor (acid)	H-bond acceptor (ether oxygen and hydroxyl), H-bond donor (hydroxyl)	Mimics the key hydrogen bonding interactions of the carboxylic acid with the target protein.[7][17]
Metabolic Stability	Prone to glucuronidation	Generally more stable	The oxetane ring is often more resistant to metabolic degradation compared to carboxylic acids.[5][17] The difluoro substitution further blocks potential metabolic sites.[12]

Structural and Conformational Impact

The rigid, three-dimensional structure of the oxetane ring introduces a defined conformational constraint, which can be advantageous for optimizing ligand-receptor interactions.[3] This contrasts with the more flexible nature of a typical alkyl carboxylic acid.

Figure 1: Bioisosteric replacement strategy.

Synthetic Protocols

The synthesis of molecules incorporating the 3-(3,5-difluorophenyl)oxetan-3-ol moiety can be achieved through several established synthetic routes. A common and effective method involves the addition of an organometallic reagent to oxetan-3-one.

Protocol 1: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol via Grignard Reaction

This protocol describes the synthesis of the title compound from commercially available starting materials.

Materials:

• 1-Bromo-3,5-difluorobenzene

• Magnesium turnings

• Iodine (catalyst)

• Anhydrous tetrahydrofuran (THF)

• Oxetan-3-one

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Grignard Reagent:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

  • Add a small crystal of iodine.

  • Add anhydrous THF to cover the magnesium turnings.

  • In the dropping funnel, prepare a solution of 1-bromo-3,5-difluorobenzene (1.0 eq) in anhydrous THF.

  • Add a small portion of the bromide solution to the magnesium turnings and gently heat to initiate the reaction (the disappearance of the iodine color is an indicator).

  • Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Oxetan-3-one:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of oxetan-3-one (1.1 eq) in anhydrous THF.

  • Add the oxetan-3-one solution dropwise to the Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Workup and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 3-(3,5-difluorophenyl)oxetan-3-ol as a solid.

Figure 2: Synthetic workflow for 3-(3,5-difluorophenyl)oxetan-3-ol.

Evaluation of the Bioisosteric Replacement

A thorough evaluation of the impact of the bioisosteric replacement is crucial. This involves a combination of in silico, in vitro, and potentially in vivo studies.

In Silico Evaluation

Computational tools can provide valuable early insights into the potential success of a bioisosteric replacement.

Protocol 2: Computational Assessment

• Molecular Docking:

  • Utilize a molecular modeling software (e.g., Maestro, MOE) to dock both the parent carboxylic acid compound and its oxetane-ol bioisostere into the crystal structure of the target protein.[18][19]

  • Analyze and compare the binding modes, paying close attention to the hydrogen bonding interactions and any new favorable or unfavorable contacts.

  • Compare the calculated binding affinities (docking scores).

• Physicochemical Property Prediction:

  • Use software packages (e.g., ChemDraw, StarDrop) to calculate and compare key properties such as cLogP, topological polar surface area (TPSA), and pKa.

In Vitro Evaluation

Experimental validation of the predicted improvements in physicochemical and pharmacological properties is essential.

Protocol 3: In Vitro Profiling

• Target Affinity and Potency:

  • Determine the binding affinity (e.g., Ki, Kd) of the new compound for the target protein using appropriate biochemical assays (e.g., radioligand binding, surface plasmon resonance).

  • Measure the functional potency (e.g., IC₅₀, EC₅₀) in a relevant cell-based assay.

• Physicochemical Property Measurement:

  • Aqueous Solubility: Measure the kinetic and thermodynamic solubility using methods such as nephelometry or HPLC-UV.

  • Lipophilicity: Experimentally determine the LogD₇.₄ value using a shake-flask or chromatographic method.

• ADME Profiling:

  • Membrane Permeability: Assess permeability using parallel artificial membrane permeability assay (PAMPA) or cell-based assays with Caco-2 or MDCK cells.

  • Metabolic Stability: Determine the in vitro metabolic stability in liver microsomes or hepatocytes from relevant species (e.g., human, rat). Analyze the formation of metabolites by LC-MS/MS to identify metabolic hotspots.

Troubleshooting

• Low yield in Grignard reaction: Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere. The quality of the magnesium turnings is also critical.

• Instability of oxetane ring: While 3,3-disubstituted oxetanes are generally stable, some oxetane-carboxylic acids have shown instability.[20] Monitor the stability of the final compound under various pH and temperature conditions.

• Poor correlation between in silico and in vitro data: The accuracy of computational predictions is highly dependent on the quality of the protein structure and the docking algorithm used. Experimental validation remains the gold standard.

Conclusion

The use of 3-(3,5-difluorophenyl)oxetan-3-ol as a bioisostere for carboxylic acids presents a compelling strategy for overcoming common challenges in drug development.[7][9] By judiciously applying this bioisosteric replacement, researchers can fine-tune the physicochemical and pharmacokinetic properties of lead compounds, ultimately increasing the probability of success in developing safe and effective medicines. The protocols and guidelines presented herein provide a framework for the rational design, synthesis, and evaluation of this promising molecular scaffold.

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Application Notes and Protocols: Structure-Activity Relationship (SAR) Studies of 3-(3,5-Difluorophenyl)oxetan-3-ol Analogs

Introduction: The Strategic Value of the Oxetane Motif in Drug Design

In modern medicinal chemistry, the pursuit of drug candidates with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) properties is paramount. Small, strained ring systems have emerged as powerful tools for achieving these goals, with the oxetane ring being a particularly noteworthy scaffold.[1][2] An oxetane is a four-membered cyclic ether that offers a unique combination of properties: it is small, polar, and imparts a distinct three-dimensional character to a molecule.[3][4] These characteristics make it an attractive bioisostere for commonly used functional groups like gem-dimethyl and carbonyl groups, often leading to significant improvements in aqueous solubility, metabolic stability, and lipophilicity.[1][5][6]

The 3-aryl-oxetan-3-ol scaffold, specifically, places a hydroxyl group and an aromatic system in a constrained, geminal arrangement. The hydroxyl group can serve as a critical hydrogen bond donor and acceptor, while the aryl ring engages in various interactions (hydrophobic, π-stacking, halogen bonding) with the target protein. The 3,5-difluorophenyl substitution pattern is a deliberate strategic choice. The fluorine atoms act as weak hydrogen bond acceptors and can block metabolically liable positions on the phenyl ring, enhancing the compound's pharmacokinetic profile.

This guide provides a comprehensive overview of the methodologies required to conduct a thorough Structure-Activity Relationship (SAR) study on analogs of 3-(3,5-Difluorophenyl)oxetan-3-ol. We will detail the synthetic protocols, biological evaluation assays, and the logical framework for interpreting the resulting SAR data to guide lead optimization.

Part 1: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol and its Analogs

The most direct and reliable method for synthesizing the core scaffold involves the nucleophilic addition of an aryl organometallic reagent to 3-oxetanone. This approach allows for significant diversity in the aryl component, making it ideal for SAR studies.

General Synthetic Workflow

The overall synthetic strategy is a two-step process involving the formation of an organometallic reagent followed by its reaction with 3-oxetanone.

Caption: General workflow for the synthesis of 3-Aryl-oxetan-3-ol analogs.

Protocol 1.1: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

This protocol details the synthesis of the parent compound. The key to success is the rigorous exclusion of water and atmospheric oxygen during the formation and reaction of the organolithium reagent.

Materials:

• 1-Bromo-3,5-difluorobenzene

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• 3-Oxetanone

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Add 1-bromo-3,5-difluorobenzene (1.0 eq) and anhydrous THF to an oven-dried, three-neck round-bottom flask under a nitrogen or argon atmosphere.

• Organolithium Formation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.05 eq) dropwise via syringe over 15 minutes. The formation of the lithium reagent is often indicated by a slight color change. Stir the mixture at -78 °C for 1 hour.

  • Rationale: This low temperature is critical to prevent side reactions and decomposition of the highly reactive organolithium species.

• Nucleophilic Addition: While maintaining the temperature at -78 °C, add a solution of 3-oxetanone (1.1 eq) in anhydrous THF dropwise to the reaction mixture.[7]

• Warming and Quenching: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12 hours.[7]

• Workup: Cool the reaction to 0 °C in an ice bath and carefully quench by the slow addition of saturated aqueous NH₄Cl.

  • Rationale: The aqueous quench protonates the alkoxide formed during the reaction and neutralizes any remaining organolithium reagent.

• Extraction: Transfer the mixture to a separatory funnel and extract with EtOAc (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-(3,5-Difluorophenyl)oxetan-3-ol.

• Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Biological Evaluation Protocols

To establish a clear SAR, synthesized analogs must be evaluated in robust and reproducible biological assays. For this guide, we will use a common target class for this type of scaffold: protein kinases. The following protocols describe a primary biochemical assay to determine direct enzyme inhibition and a secondary cellular assay to assess activity in a more complex biological system.

Biological Evaluation Workflow

Caption: Workflow for biochemical and cellular evaluation of synthesized analogs.

Protocol 2.1: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This protocol is a standard procedure for measuring the potency of a compound against a purified enzyme.[8][9]

Materials:

• Kinase of interest (e.g., a serine/threonine kinase)

• Kinase-specific peptide substrate

• Adenosine triphosphate (ATP)

• Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Synthesized analogs dissolved in DMSO

• Positive control inhibitor (e.g., Staurosporine)

• 384-well assay plates

Procedure:

• Compound Plating: Create a serial dilution of the test compounds in DMSO. Typically, an 11-point, 3-fold dilution series is prepared, starting from a high concentration (e.g., 100 µM). Dispense a small volume (e.g., 50 nL) of each concentration into the assay plate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Enzyme Addition: Prepare a solution of the kinase in assay buffer and add it to all wells except the "no enzyme" controls.

• Incubation: Allow the compounds and the enzyme to incubate for a short period (e.g., 15-30 minutes) at room temperature.

  • Rationale: This pre-incubation step allows the inhibitor to bind to the enzyme before the enzymatic reaction is initiated.

• Initiation of Reaction: Prepare a solution of the peptide substrate and ATP in assay buffer. Add this solution to all wells to start the kinase reaction. The ATP concentration should be at or near its Michaelis-Menten constant (Km) for the specific kinase to ensure a sensitive assay.

• Reaction Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity using a suitable detection reagent. For the ADP-Glo™ assay, this involves adding a reagent to deplete unused ATP, followed by a second reagent to convert the ADP produced into a luminescent signal.

• Data Analysis: Measure luminescence on a plate reader. Normalize the data using the "no inhibitor" (100% activity) and "no enzyme" (0% activity) controls. Plot the normalized percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2.2: Cellular Anti-Proliferative Assay (GI₅₀ Determination)

This assay determines the compound's ability to inhibit cell growth, providing a measure of its activity in a cellular context, which includes factors like cell permeability and off-target effects.

Materials:

• Human cancer cell line (e.g., HCT116, MCF7)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Synthesized analogs dissolved in DMSO

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• 96-well clear-bottom, white-walled plates

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the cells into the 96-well plates at a predetermined density (e.g., 2,000 cells/well) and allow them to adhere overnight in a humidified incubator (37 °C, 5% CO₂).

• Compound Treatment: The next day, treat the cells with a serial dilution of the synthesized analogs. Ensure the final DMSO concentration is consistent across all wells and is non-toxic (typically ≤ 0.5%). Include vehicle-only (DMSO) control wells.

• Incubation: Return the plates to the incubator and incubate for 72 hours.

  • Rationale: A 72-hour incubation period allows for multiple cell doubling times, providing a robust window to observe anti-proliferative effects.

• Viability Measurement: Remove the plates from the incubator and allow them to equilibrate to room temperature. Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of cell viability.

• Data Analysis: After a brief incubation, measure the luminescence. Normalize the data to the vehicle-only control wells (100% viability). Plot the percent viability against the logarithm of the compound concentration and fit the data to determine the GI₅₀ (concentration for 50% growth inhibition).

Part 3: Structure-Activity Relationship (SAR) Analysis

The goal of SAR analysis is to correlate changes in chemical structure with changes in biological activity.[10][11] By systematically modifying the 3-(3,5-Difluorophenyl)oxetan-3-ol core, we can identify which molecular features are critical for potency and selectivity.

Hypothetical SAR Data Table

The following table presents a hypothetical dataset for a series of analogs designed to probe the electronics and sterics of the phenyl ring.

Compound ID	R Group (Substitution on Phenyl Ring)	Kinase IC₅₀ (nM)	Cellular GI₅₀ (µM)
1 (Parent)	3,5-di-F	150	2.5
2	H (unsubstituted)	2500	> 50
3	4-F	800	15.6
4	4-Cl	120	2.1
5	4-Me	450	8.9
6	4-OMe	95	1.8
7	4-CN	220	4.5
8	3,4,5-tri-F	90	1.9

Interpretation and Key SAR Insights

Caption: Visual summary of key SAR findings for the analog series.

• The Importance of Phenyl Halogenation: The dramatic loss of activity upon removal of all fluorine atoms (Compound 2 ) compared to the parent (Compound 1 ) strongly suggests that the electron-withdrawing nature and/or the hydrogen/halogen bonding potential of the fluorine atoms are critical for activity.[12] The 3,5-difluoro pattern appears to be a highly effective substitution.

• Probing the Para Position:

  • Halogens: Replacing the 3,5-di-F pattern with a single 4-F (Compound 3 ) reduces potency, but adding a larger halogen like chlorine (Compound 4 ) restores and slightly improves activity over the parent. This suggests the active site may have a hydrophobic pocket that favorably accommodates the larger chlorine atom.

  • Electron-Donating Groups: The addition of a methoxy group (4-OMe, Compound 6 ) leads to a modest increase in potency. This could be due to its ability to act as a hydrogen bond acceptor or its electron-donating character favorably influencing the electronics of the phenyl ring for binding.

  • Electron-Withdrawing Groups: A cyano group (4-CN, Compound 7 ) is well-tolerated but does not improve potency over the parent, indicating that while electron-withdrawing character is generally favorable, there is a limit to its benefit.

• The Oxetane-3-ol Core is Essential: Across the series, the oxetan-3-ol moiety is held constant. Its presumed role as a rigid scaffold that presents the hydroxyl group as a key hydrogen bond donor/acceptor is foundational to the activity of the entire series.[6][13] The polarity imparted by the oxetane ring also likely contributes to the favorable physicochemical properties that allow for cellular activity.[1][3]

• Correlation of Biochemical and Cellular Data: A strong correlation between the kinase IC₅₀ and the cellular GI₅₀ values (e.g., Compounds 1, 4, 6, 8 ) suggests that the primary mechanism of anti-proliferative activity is through inhibition of the target kinase and that the compounds have good cell permeability. Discrepancies, where a compound is potent biochemically but weak in cells, could indicate poor permeability or susceptibility to cellular efflux pumps.

Conclusion and Future Directions

This guide outlines a systematic approach to investigating the SAR of 3-(3,5-Difluorophenyl)oxetan-3-ol analogs. The synthetic protocols are robust and amenable to diversification, while the biological assays provide clear, quantifiable endpoints for both biochemical potency and cellular efficacy.

The hypothetical SAR analysis demonstrates that the 3,5-difluoro substitution pattern is a key determinant of activity and that further optimization can be achieved by substitution at the para-position of the phenyl ring. Specifically, analogs bearing 4-Cl and 4-OMe groups (Compounds 4 and 6 ) represent promising leads for further development.

Future work should focus on:

• Expanding Diversity: Synthesizing analogs with a wider range of substituents at the para-position to further probe steric and electronic requirements.

• Selectivity Profiling: Testing potent compounds against a panel of related kinases to determine their selectivity profile.

• Pharmacokinetic Studies: Evaluating promising leads in ADME assays to assess metabolic stability, solubility, and other properties crucial for in vivo studies.

By following these structured protocols and applying a logical framework for SAR interpretation, researchers can efficiently advance hit-to-lead and lead optimization campaigns for this valuable class of compounds.

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• Caballero, J. et al. (2018). Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. Molecules, 23(5), 1165. Available at: [Link]

• Henry, L. K. et al. (2010). Structure-activity relationships for a novel series of citalopram (1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) analogues at monoamine transporters. Journal of Medicinal Chemistry, 53(16), 6147-6158. Available at: [Link]

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Application Notes: Experimental Procedures for Incorporating Oxetanes into Lead Compounds

Introduction: The Strategic Value of Oxetanes in Medicinal Chemistry

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a powerful tool in modern drug discovery.[1] Its value lies in its unique combination of properties: low molecular weight, high polarity, and a distinct three-dimensional structure.[1][2] Medicinal chemists strategically incorporate oxetanes into lead compounds to address common liabilities and fine-tune physicochemical properties.[3][4]

Notably, oxetanes serve as effective bioisosteres for frequently encountered functionalities like gem-dimethyl and carbonyl groups.[2][5][6] This substitution can lead to profound improvements in a compound's profile:

• Enhanced Aqueous Solubility: Replacing a lipophilic gem-dimethyl group with a polar oxetane can increase aqueous solubility by factors ranging from 4 to over 4000, a critical advantage for oral bioavailability.[4][7][8]

• Improved Metabolic Stability: The oxetane ring is generally robust and can be used to block sites of metabolic oxidation, often redirecting metabolism away from cytochrome P450 pathways.[4][6][9]

• Modulation of Basicity (pKa): The inductive electron-withdrawing effect of the oxetane's oxygen atom significantly reduces the basicity of proximal amines. An oxetane placed alpha to an amine can lower its pKa by approximately 2.7 units, a useful tactic for mitigating issues like hERG channel inhibition.[1][2][7]

• Increased Three-Dimensionality: The sp³-rich, non-flat nature of the oxetane ring can improve target binding by accessing unexplored chemical space and increasing conformational constraints.[1]

This guide provides detailed experimental protocols for the two primary strategies for incorporating oxetanes into lead compounds: de novo synthesis of the ring onto a molecular scaffold and coupling of pre-functionalized oxetane building blocks .

Strategic Overview: Synthesis vs. Coupling

The choice of strategy depends on the complexity of the lead compound, the desired substitution pattern on the oxetane, and the stage of the drug discovery program.[2] Late-stage functionalization often favors coupling pre-made building blocks, while early-stage exploration might benefit from the flexibility of ring synthesis.[2]

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Application Note: Enhancing Metabolic Stability with 3-(3,5-Difluorophenyl)oxetan-3-ol – A Strategic Approach for Modern Drug Discovery

Audience: Researchers, scientists, and drug development professionals engaged in lead optimization and candidate selection.

Introduction: The Critical Hurdle of Metabolic Stability

In the landscape of drug discovery and development, overcoming poor pharmacokinetic properties is a paramount challenge. A significant proportion of promising drug candidates fail to advance to clinical trials due to metabolic instability.[1] Rapid metabolism, primarily mediated by cytochrome P450 (CYP) enzymes in the liver, leads to low oral bioavailability, short in vivo half-life, and the requirement for high or frequent dosing, which can compromise patient compliance and safety.[2][3] Furthermore, drug metabolism can produce pharmacologically active or even toxic metabolites, adding complexity and risk to the development process.[1]

Therefore, strategies to enhance metabolic stability are integral to modern medicinal chemistry. An effective approach involves identifying and modifying metabolically labile sites, or "soft spots," within a molecule.[3][4] This application note details the use of a novel chemical moiety, 3-(3,5-Difluorophenyl)oxetan-3-ol , as a powerful tool to strategically block metabolism and improve the overall disposition of drug candidates.

The Mechanistic Advantage: A Synthesis of Fluorine and Oxetane Chemistry

The 3-(3,5-Difluorophenyl)oxetan-3-ol moiety leverages a dual-action strategy, combining the unique properties of both strategic fluorination and the oxetane scaffold to confer robust metabolic stability.

The Role of Strategic Fluorination as a Metabolic Shield

The introduction of fluorine into drug candidates is a well-established strategy to improve metabolic stability.[5] The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it highly resistant to enzymatic cleavage by CYP450s.[5][6] By placing fluorine atoms at sites susceptible to oxidative metabolism, such as an aromatic ring, this metabolic pathway can be effectively blocked.[6]

The 3,5-difluorophenyl substitution is particularly effective. Aromatic hydroxylation is a common metabolic pathway, and the para position is often the most susceptible. By substituting the meta positions with strongly electron-withdrawing fluorine atoms, the entire aromatic ring is deactivated towards oxidation, thereby preventing this major clearance route.[2][7]

The Oxetane Moiety's Contribution to Physicochemical Properties

The oxetane ring, a four-membered cyclic ether, has emerged as a valuable scaffold in drug design.[8] It is a compact, polar, and sp³-rich motif that can significantly improve the physicochemical properties of a molecule.[9][10] Key advantages include:

• Improved Aqueous Solubility: Replacing non-polar groups like a gem-dimethyl with a polar oxetane can dramatically increase solubility.[11]

• Metabolic Blocking: The sterically constrained nature of the oxetane ring can shield adjacent functional groups from metabolic enzymes.[12]

• Reduced Lipophilicity: The inherent polarity of the oxetane can help lower the overall lipophilicity (LogD) of a compound, which is often beneficial for reducing off-target effects.[8]

Synergistic Effect of the 3-(3,5-Difluorophenyl)oxetan-3-ol Moiety

When combined, these two components create a powerful tool for lead optimization. The 3-(3,5-difluorophenyl) group provides a robust shield against aromatic oxidation, while the oxetan-3-ol serves as a versatile, polar linker that improves solubility and can sterically hinder metabolism at adjacent sites. This synergistic combination addresses multiple potential liabilities simultaneously, making it an efficient strategy for enhancing the drug-like properties of a candidate molecule.

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Application Notes and Protocols for the Biological Activity Screening of 3-(3,5-Difluorophenyl)oxetan-3-OL Derivatives

Abstract

The oxetane ring is a valuable structural motif in modern medicinal chemistry, recognized for its ability to modulate key physicochemical properties such as solubility, metabolic stability, and lipophilicity.[1][2][3][4] Derivatives of 3-(3,5-Difluorophenyl)oxetan-3-OL represent a novel chemical space with potential for therapeutic applications. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic screening of this class of compounds to elucidate their biological activity. These protocols are designed to establish a robust, tiered screening cascade, beginning with foundational cytotoxicity assessments and progressing to more specific target-oriented assays. The methodologies described herein are grounded in established principles of drug discovery and high-throughput screening (HTS), ensuring data integrity and reproducibility.[5][6][7][8][9]

Introduction: The Rationale for Screening Oxetane Derivatives

The four-membered oxetane ring has emerged as a desirable feature in drug design. Its incorporation into small molecules can lead to improved pharmacological profiles.[2][3] For instance, the oxetane moiety in the anticancer drug paclitaxel (Taxol) acts as a conformational lock, contributing to its biological activity.[1][2] The gem-difluoro substitution on the phenyl ring of the parent scaffold, 3-(3,5-Difluorophenyl)oxetan-3-OL, further suggests potential for enhanced binding interactions and metabolic stability.

Given the synthetic accessibility of a library of derivatives from this core structure, a systematic biological evaluation is the critical next step in identifying potential lead compounds. This guide outlines a logical, multi-tiered screening workflow designed to efficiently identify and characterize the bioactivity of these novel molecules.

Tier 1: Foundational Cytotoxicity Profiling

Causality: Before investigating specific therapeutic activities, it is crucial to assess the general cytotoxicity of the compounds. This initial screen serves a dual purpose: it flags overtly toxic compounds that are unsuitable for further development and establishes a therapeutic window for subsequent, more specific assays. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Protocol: MTT Assay for General Cytotoxicity

This protocol is designed for screening in a 96-well format, suitable for medium-throughput analysis.

Materials:

• Human cell lines (e.g., HEK293 for normal cell toxicity, HeLa or MCF-7 for cancer cell lines)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the 3-(3,5-Difluorophenyl)oxetan-3-OL derivatives in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include vehicle control (medium with 0.5% DMSO) and positive control (e.g., doxorubicin) wells.

• Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[10]

• Formazan Formation: Incubate the plate for 4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.[10]

• Absorbance Measurement: Gently agitate the plate on a shaker for 10 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.[11]

Data Presentation: Cytotoxicity Summary

Compound ID	Derivative Structure	IC₅₀ (µM) on HEK293	IC₅₀ (µM) on HeLa	Selectivity Index (SI = IC₅₀ HEK293 / IC₅₀ HeLa)
OX-DF-001	Parent Compound	>100	>100	-
OX-DF-002	R = -CH₃	85.2	15.6	5.46
OX-DF-003	R = -Cl	92.1	22.4	4.11
OX-DF-004	R = -OCH₃	>100	78.9	>1.27
OX-DF-005	R = -NH₂	45.3	5.8	7.81

Table 1: Hypothetical cytotoxicity data for a selection of 3-(3,5-Difluorophenyl)oxetan-3-OL derivatives.

Tier 2: Target-Based Screening – Kinase Inhibition

Causality: Kinases are a well-established class of drug targets, particularly in oncology and inflammatory diseases.[8] Many small molecule kinase inhibitors are ATP-competitive, and the oxetane scaffold may present novel interactions within the ATP-binding pocket. Therefore, screening for kinase inhibition is a logical next step for compounds that demonstrate acceptable cytotoxicity profiles. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.[12]

Protocol: ADP-Glo™ Kinase Inhibition Assay

This protocol is adaptable for a variety of kinases and is suitable for high-throughput screening in 384-well format.

Materials:

• Kinase of interest (e.g., a panel of representative kinases from different families)

• Substrate specific to the kinase

• ADP-Glo™ Kinase Assay Kit (Promega)

• ATP

• Kinase reaction buffer

• 384-well low-volume white microplates

• Microplate luminometer

Procedure:

• Reagent Preparation: Prepare the kinase, substrate, and ATP in the kinase reaction buffer at appropriate concentrations. The ATP concentration should ideally be at or near the Kₘ for the specific kinase to detect both competitive and non-competitive inhibitors.[13]

• Compound Plating: Dispense the test compounds into the 384-well plate at the desired final concentration (e.g., a single high concentration of 10 µM for primary screening or a dose-response for hit confirmation).

• Kinase Reaction Initiation: Add the kinase and substrate mixture to the wells. Initiate the reaction by adding ATP. The final reaction volume is typically 5 µL.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Reaction Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add 10 µL of the Kinase Detection Reagent to each well. This converts the ADP generated by the kinase reaction into ATP and provides the necessary components for the luciferase reaction. Incubate for 30-60 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence signal using a microplate luminometer. The light output is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound relative to positive (no inhibitor) and negative (no kinase) controls. For dose-response experiments, determine the IC₅₀ values.

Visualization: Kinase Screening Workflow

Caption: Workflow for the primary kinase inhibition screen.

Tier 3: Orthogonal and Secondary Screening

Promising "hits" from primary screens require further validation through orthogonal assays and characterization in more complex biological systems.

Antimicrobial Susceptibility Testing

Causality: The search for novel antimicrobial agents is of critical importance. A simple and effective method to screen for antibacterial or antifungal activity is the broth microdilution method, which determines the Minimum Inhibitory Concentration (MIC) of a compound.[14]

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Sterile 96-well microplates

• 0.5 McFarland standard

• Positive control antibiotic (e.g., ciprofloxacin, fluconazole)

Procedure:

• Inoculum Preparation: Prepare a suspension of the microorganism in sterile broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[14]

• Compound Dilution: Perform a two-fold serial dilution of the test compounds in the broth directly in the 96-well plate.

• Inoculation: Add the prepared inoculum to each well containing the diluted compounds.

• Controls: Include a positive control (broth with inoculum and a standard antibiotic) and a negative/growth control (broth with inoculum only).

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours for bacteria, or as appropriate for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[14][15]

Receptor Binding Assay

Causality: Should the compound library be designed with a specific receptor family in mind (e.g., GPCRs), a receptor binding assay is a direct way to measure the interaction between the compounds and their intended target. Competitive binding assays, using a radiolabeled or fluorescently labeled ligand of known affinity, are a common format.[16][17][18]

Materials:

• Cell membranes or purified receptor preparation

• Radiolabeled ligand (e.g., ³H- or ¹²⁵I-labeled) with known affinity for the target receptor

• Assay buffer

• Unlabeled competitor (test compounds)

• Glass fiber filters

• Scintillation fluid and counter or gamma counter

Procedure:

• Reaction Setup: In a microplate or tubes, combine the receptor preparation, the radiolabeled ligand at a fixed concentration (typically at or below its Kₑ), and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Rapidly filter the reaction mixture through a glass fiber filter using a cell harvester. The receptor-bound radioligand will be retained on the filter, while the unbound ligand passes through.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid (for ³H) or tubes for a gamma counter (for ¹²⁵I) and measure the radioactivity.

• Data Analysis: The amount of radioactivity on the filter is proportional to the amount of radiolabeled ligand bound to the receptor. The inhibitory constant (Kᵢ) of the test compound can be calculated from its IC₅₀ value using the Cheng-Prusoff equation.

Visualization: Overall Screening Cascade

Caption: A tiered approach for screening oxetane derivatives.

Conclusion

The protocols and workflows detailed in this application note provide a robust framework for the initial biological characterization of 3-(3,5-Difluorophenyl)oxetan-3-OL derivatives. By employing a tiered screening approach, researchers can efficiently manage resources, eliminate non-viable candidates early, and focus on promising hits for further development. The self-validating nature of progressing from broad phenotypic screens to specific, target-based, and orthogonal assays ensures a high degree of confidence in the identified lead compounds. This systematic evaluation is the first step in unlocking the therapeutic potential of this novel chemical class.

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Technical Notes & Optimization

Technical Support Center: Purification of 3-(3,5-Difluorophenyl)oxetan-3-OL by Recrystallization

Welcome to the technical support guide for the purification of 3-(3,5-Difluorophenyl)oxetan-3-ol. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on utilizing recrystallization as a purification technique for this specific compound. As a key building block in medicinal chemistry, the purity of 3-(3,5-Difluorophenyl)oxetan-3-ol is paramount. The oxetane ring can significantly enhance critical drug properties such as aqueous solubility and metabolic stability.[1][2]

This guide moves beyond simple protocols to explain the underlying principles and troubleshooting strategies, ensuring you can adapt and optimize the procedure for the highest purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of recrystallization and why is it effective for purifying compounds like 3-(3,5-Difluorophenyl)oxetan-3-ol?

Recrystallization is a purification technique for solid compounds based on differences in solubility.[3] The core principle is that most solids are more soluble in a hot solvent than in a cold one. Furthermore, only molecules of the same compound will fit neatly into that compound's crystal lattice structure.[4]

For 3-(3,5-Difluorophenyl)oxetan-3-ol, the process involves:

• Dissolving the impure solid in a minimum amount of a suitable hot solvent to create a saturated solution.[4]

• Allowing the solution to cool slowly. As the temperature drops, the solubility of the target compound decreases, forcing it to crystallize out of the solution.

• Leaving impurities behind. The impurities, which are present in much smaller concentrations, remain dissolved in the cold solvent (mother liquor).[5]

• Collecting the pure crystals by filtration.

This method is highly effective because the highly ordered crystal lattice of 3-(3,5-Difluorophenyl)oxetan-3-ol will naturally exclude impurity molecules that do not fit its specific geometry.

Q2: How do I select an appropriate solvent for the recrystallization of 3-(3,5-Difluorophenyl)oxetan-3-ol?

The ideal solvent should dissolve the compound completely when hot but only sparingly when cold.[6] For 3-(3,5-Difluorophenyl)oxetan-3-ol, we must consider its structural features: a polar tertiary alcohol, a four-membered ether ring (oxetane), and a difluorinated phenyl group.

Solvent Selection Strategy:

• Single-Solvent System: This is the preferred method.[4] Based on the molecule's polarity, good starting points include alcohols (Ethanol, Isopropanol) or ketones (Acetone).

• Two-Solvent (Mixed) System: This is useful when no single solvent has the ideal solubility profile.[4][5] This involves a "good" solvent that dissolves the compound at all temperatures and a "bad" or "anti-solvent" in which the compound is poorly soluble.[5] Common pairs include:

  • Ethyl Acetate / Hexanes

  • Acetone / Water

  • Dichloromethane / Hexanes

The workflow for selecting a solvent system is visualized below.

Caption: Standard workflow for a single-solvent recrystallization.

Methodology:

• Solvent Selection: Choose a suitable solvent (e.g., Isopropanol) based on preliminary solubility tests.

• Dissolution: Place the crude 3-(3,5-Difluorophenyl)oxetan-3-ol in an Erlenmeyer flask. In a fume hood, heat your chosen solvent to its boiling point and add it portion-wise to the flask with swirling until the solid just dissolves. Using the absolute minimum amount of hot solvent is critical for maximizing yield. [4][6]3. Decolorization (If Necessary): If the solution is colored, add a small amount (spatula tip) of activated charcoal and swirl for a few minutes.

• Hot Gravity Filtration (If Necessary): If charcoal was added or if insoluble impurities are visible, perform a hot gravity filtration through fluted filter paper into a clean, pre-warmed flask to remove them. [4]This step prevents premature crystallization in the funnel.

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Do not disturb the flask during this period, as slow cooling is essential for forming large, pure crystals and preventing the trapping of impurities. [4]6. Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to induce maximum crystallization.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual mother liquor. [7]9. Drying: Transfer the crystals to a watch glass and dry them thoroughly, preferably in a vacuum oven, to remove any remaining solvent.

Troubleshooting Guide

Even with a well-defined protocol, issues can arise. This guide addresses the most common problems encountered during the recrystallization of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Problem	Potential Cause(s)	Solution(s)
No crystals form after cooling.	1. Too much solvent was used , resulting in a solution that is not saturated at the lower temperature. [8] 2. The solution has become supersaturated . [6][8]	1. Concentrate the solution by gently heating it to boil off some of the solvent, then attempt to cool again. [4][8] 2. Induce crystallization by scratching the inner wall of the flask at the solution's surface with a glass rod or by adding a "seed crystal" of the pure compound. [6][9]
The compound "oils out" instead of crystallizing.	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is too concentrated , causing the compound to precipitate above its melting point. [9]	1. Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent to decrease the saturation, and allow it to cool more slowly. [8][9][10] 2. Switch to a different solvent or solvent system with a lower boiling point.
The final yield is very low.	1. Excessive solvent was used during the dissolution step. [6] 2. Premature crystallization occurred during hot filtration. 3. Crystals were washed with too much cold solvent or with warm solvent . [6] 4. The compound has significant solubility in the cold solvent.	1. Use the absolute minimum amount of boiling solvent necessary for dissolution. [6] 2. Ensure the funnel and receiving flask for hot filtration are pre-heated . 3. Wash the collected crystals with a minimal amount of ice-cold solvent . [6]
The purified material is still colored or appears impure.	1. Colored impurities were not adequately removed. 2. The solution cooled too rapidly , trapping impurities within the crystal lattice. [4]	1. After dissolving the crude solid, add a small amount of activated charcoal , swirl, and perform a hot filtration before cooling. [10] 2. Ensure the solution cools slowly and without disturbance . 3. If purity remains an issue, a second recrystallization may be necessary. [10]

References

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. UCLA Chemistry and Biochemistry. Retrieved from [Link]

• Biocyclopedia. (2026). Problems in recrystallization. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Department of Chemistry. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). Methods for solubilizing and recovering fluorinated compounds.
• Google Patents. (n.d.). Solvents for fluorinated polymers.

• University of California, Berkeley. (n.d.). Recrystallization. College of Chemistry. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• BIOFOUNT. (n.d.). 3-(3,5-Difluorophenyl)Oxetan-3-ol. Retrieved from [Link]

• Xu, T., Leng, X., Huang, S., & Wang, X. (n.d.). Study on Synthesis Of Oxetan-3-ol. Atlantis Press. Retrieved from [Link]

• ResearchGate. (n.d.). Study on Synthesis Of Oxetan-3-ol. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Comprehensive Overview of Oxetan-3-ol (CAS: 7748-36-9). Retrieved from [Link]

• O'Chem. (n.d.). Recrystallization. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 3-(difluoromethyl) oxetane-3-amine hydrochloride.

• SciSpace. (2013). Impurities in Pharmaceuticals- A Review. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Home Page [chem.ualberta.ca]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 10. benchchem.com [benchchem.com]

Optimizing reaction conditions for 3-(3,5-Difluorophenyl)oxetan-3-OL synthesis

<_ 2_0_1_4_5_2_1_3_2_5_8_4_3_2_1_4>## Optimizing Reaction Conditions for 3-(3,5-Difluorophenyl)oxetan-3-ol Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol. As a senior application scientist, this guide is structured to offer practical, experience-driven advice to overcome common challenges in this synthesis, ensuring both scientific accuracy and successful experimental outcomes.

Synthesis Overview: The Grignard Addition to Oxetan-3-one

The synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol is most commonly achieved via the nucleophilic addition of a Grignard reagent, specifically 3,5-difluorophenylmagnesium bromide, to oxetan-3-one.[1][2] This reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.[3][4] The core of the reaction involves the attack of the strongly nucleophilic carbon of the Grignard reagent on the electrophilic carbonyl carbon of oxetan-3-one.[4][5] Success is highly dependent on meticulous control of the reaction conditions to maximize the yield of the desired tertiary alcohol and minimize side-product formation.

Figure 1. A simplified workflow for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific experimental issues in a direct question-and-answer format.

Low or No Product Yield

Question: I've performed the reaction, but my yield of 3-(3,5-Difluorophenyl)oxetan-3-ol is disappointingly low, or I've only recovered my starting materials. What are the probable causes and how can I rectify this?

Answer: This is a frequent challenge in Grignard reactions and can be attributed to several factors, primarily concerning the integrity of the Grignard reagent and the reaction conditions.

• Potential Cause 1: Inactive Grignard Reagent. Grignard reagents are notoriously sensitive to moisture and atmospheric oxygen.[5]

  • Solution:

    • Ensure Anhydrous Conditions: All glassware must be rigorously dried, either in an oven (120°C for several hours) or by flame-drying under a vacuum. The solvent, typically tetrahydrofuran (THF), must be anhydrous.[5] Using a freshly opened bottle of anhydrous solvent or distilling it over a drying agent like sodium/benzophenone is highly recommended.

    • Initiation of Grignard Formation: The reaction between magnesium turnings and 1-bromo-3,5-difluorobenzene can be sluggish. To initiate the reaction, gentle heating or the addition of an activating agent like a small crystal of iodine or a few drops of 1,2-dibromoethane can be effective.

    • Titration of the Grignard Reagent: Before use, it is best practice to determine the exact concentration of your Grignard reagent through titration. This ensures accurate stoichiometry in the subsequent reaction.

• Potential Cause 2: Degradation of Oxetan-3-one. Oxetan-3-one can be prone to polymerization.[6][7]

  • Solution:

    • Purity of Oxetan-3-one: If the oxetan-3-one has been stored for an extended period, it is advisable to purify it by distillation before the reaction.

    • Temperature Control: The addition of the Grignard reagent to the oxetan-3-one solution should be carried out at low temperatures (e.g., -78 °C to 0 °C) to minimize side reactions.

• Potential Cause 3: Inefficient Workup.

  • Solution:

    • Quenching: Use a saturated aqueous solution of ammonium chloride (NH4Cl) for quenching the reaction. This is generally preferred over water as it helps to break up the magnesium alkoxide complex and facilitates the separation of the organic and aqueous layers.

    • Extraction: Ensure thorough extraction of the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) to recover all of the product.

Sources

• 1. 3,5-ジフルオロフェニルマグネシウムブロミド 溶液 0.5 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Grignard Reaction in Organic Synthesis with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. byjus.com [byjus.com]
• 6. atlantis-press.com [atlantis-press.com]
• 7. [PDF] Study on Synthesis Of Oxetan-3-ol | Semantic Scholar [semanticscholar.org]

Technical Support Center: Synthesis of 3,3-Disubstituted Oxetanes

From the Desk of the Senior Application Scientist

Welcome to the technical support center for oxetane synthesis. As a motif of growing importance in medicinal chemistry, 3,3-disubstituted oxetanes offer unique physicochemical properties, serving as valuable isosteres for gem-dimethyl and carbonyl groups.[1] However, their synthesis is not without challenges, primarily due to the inherent ring strain of the four-membered ether.[2][3]

This guide is designed to provide practical, experience-driven solutions to common issues encountered in the lab. We will move beyond simple protocols to explore the mechanistic reasoning behind these troubleshooting strategies, empowering you to make informed decisions in your synthetic campaigns.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive. For more detailed troubleshooting, please proceed to the in-depth guides.

Q1: My intramolecular cyclization to form the oxetane ring is giving very low yields. What is the most common reason for this?

A: The most frequent issue is a competing side reaction, typically a Grob-type fragmentation, especially when using standard Williamson etherification conditions on a 1,3-diol derivative.[4] The kinetics for forming a four-membered ring are significantly slower than for three, five, or six-membered rings, allowing alternative pathways to dominate.[3] Success hinges on carefully selecting your base, leaving group, and reaction conditions to favor the desired intramolecular substitution (S­­N2) over fragmentation (E2-type).

Q2: I'm attempting a Paternò-Büchi reaction, but my primary product is the dimer of my ketone starting material. How can I favor oxetane formation?

A: This points to the photochemical coupling of your carbonyl compound to form a pinacol derivative, a well-known competitive reaction.[5] This often occurs when the alkene concentration is too low or the alkene itself is not sufficiently reactive. The reaction proceeds through an excited state of the carbonyl; if it does not encounter an alkene partner efficiently, it may react with a ground-state carbonyl molecule instead. Increasing the molar excess of the alkene and ensuring efficient mixing can often mitigate this issue.

Q3: My oxetane product seems to decompose during silica gel chromatography. What's happening?

A: You are likely observing acid-catalyzed ring-opening.[6] Standard silica gel is inherently acidic and can readily protonate the oxetane oxygen, initiating cleavage to form a 1,3-diol or other rearranged products.[2] This is a critical handling consideration. We strongly recommend using deactivated or basic-treated silica/alumina or employing alternative purification methods like distillation or recrystallization where possible.

Q4: Are 3,3-disubstituted oxetanes stable to common synthetic reagents?

A: Generally, yes. The 3,3-disubstitution pattern enhances stability compared to less substituted oxetanes.[7] They are tolerant of a wide range of conditions, including many oxidations, reductions, acylations, and even some C-C bond-forming reactions.[8] However, they remain susceptible to ring-opening under strong acidic conditions or in the presence of an internal nucleophile that can form a 5- or 6-membered ring upon cyclization.[6][7] It is often prudent to install the oxetane motif in the later stages of a synthesis to avoid subjecting it to numerous harsh reaction and workup steps.[6]

Part 2: In-Depth Troubleshooting Guides

Guide 1: The Intramolecular Williamson Etherification

This is the most common method for constructing the oxetane ring, typically involving the cyclization of a 1,3-diol derivative.[9] Success depends on winning the kinetic and thermodynamic battle against competing pathways.

Caption: Troubleshooting workflow for low-yield intramolecular oxetane synthesis.

• Causality: The activation energy for the cyclization is not being overcome. This can be due to an insufficiently reactive leaving group, a base that is too weak or sterically hindered to deprotonate the alcohol effectively, or temperatures that are too low.

• Solutions:

  • Improve the Leaving Group: Tosylates (TsO-) and mesylates (MsO-) are standard. If the reaction is still sluggish, consider the more reactive triflate (TfO-) group.

  • Use a Stronger Base: Sodium hydride (NaH) is a common choice that works well.[2] For more stubborn cyclizations, n-butyllithium (n-BuLi) can be effective, though it requires stricter anhydrous conditions and lower temperatures to start.[9]

  • Increase Temperature: Gently warming the reaction can increase the rate, but this must be balanced against the risk of promoting side reactions (see below).

• Causality: This is the most significant competing pathway.[4] It is an E2-type elimination that occurs when the C-C bond and the C-LG bond can achieve an anti-periplanar arrangement, leading to the formation of an alkene and a carbonyl compound instead of the oxetane.

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated technical resource for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol. The synthesis, while straightforward in principle, involves highly reactive intermediates that can lead to a range of predictable yet challenging byproducts. Our goal is to provide you with the causal understanding and field-proven protocols necessary to identify, mitigate, and remove these impurities, ensuring the integrity of your final compound.

Part 1: The Core Synthesis Pathway: Grignard Addition to Oxetan-3-one

The most prevalent and efficient method for synthesizing 3-(3,5-Difluorophenyl)oxetan-3-ol is the nucleophilic addition of a Grignard reagent, specifically 3,5-Difluorophenylmagnesium bromide, to the carbonyl of oxetan-3-one.[1] The reaction proceeds in two fundamental stages: the formation of the organomagnesium halide, followed by its reaction with the oxetane ketone.[2][3]

Caption: Core synthesis workflow for 3-(3,5-Difluorophenyl)oxetan-3-ol.

Part 2: Troubleshooting Guide: Common Byproducts & Impurities

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is significantly lower than expected, and I've identified 1,3-difluorobenzene as a major contaminant. What is the cause?

Answer: This is a classic sign that your Grignard reagent was prematurely quenched by a proton source, most commonly water. Grignard reagents are exceptionally strong bases and will react violently with water to form the corresponding alkane (in this case, 1,3-difluorobenzene) and a magnesium salt.[4][5][6]

Caption: Hydrolysis of the Grignard reagent leading to byproduct formation.

Expert Causality & Prevention: The magnesium-carbon bond is highly polarized, rendering the carbon atom strongly nucleophilic and basic. Any trace of moisture in the glassware, solvent, or even from the atmosphere can lead to this protonolysis side reaction.

Table 1: Preventative Measures Against Grignard Reagent Hydrolysis

Measure	Rationale & Protocol
Glassware Preparation	All glassware must be scrupulously dried. Protocol: Oven-dry all glassware (flasks, dropping funnels, stir bars) at >120°C for at least 4 hours and assemble while hot under a stream of inert gas (Nitrogen or Argon).[7]
Solvent Purity	Ethereal solvents like THF can absorb atmospheric moisture and contain peroxides. Protocol: Use freshly distilled THF from a suitable drying agent (e.g., sodium/benzophenone) or use commercially available anhydrous, inhibitor-free solvent packaged under an inert atmosphere.
Inert Atmosphere	Oxygen and moisture from the air will readily react with the Grignard reagent. Protocol: Conduct the entire reaction, from magnesium addition to the final quench, under a positive pressure of dry Nitrogen or Argon using a Schlenk line or balloon setup.

| Reagent Quality | The starting 3,5-difluorobromobenzene must be anhydrous. Protocol: If necessary, distill the starting halide or dry it over a suitable agent like calcium hydride. |

Q2: My TLC plate shows a major, less polar impurity that co-elutes closely with my starting material. What is it and how do I remove it?

Answer: The most probable identity of this byproduct is 3,5,3',5'-tetrafluorobiphenyl . This compound forms from a coupling reaction between the Grignard reagent (3,5-difluorophenylmagnesium bromide) and unreacted 3,5-difluorobromobenzene.[7][8] This side reaction is favored by higher temperatures and high concentrations of the aryl halide.[7]

Caption: Wurtz-type coupling leading to biphenyl byproduct formation.

Troubleshooting Protocol: Byproduct Removal via Column Chromatography

Because the biphenyl byproduct is nonpolar and the desired tertiary alcohol product is significantly more polar, they are readily separable by flash column chromatography.

• Preparation: Concentrate the crude reaction mixture onto a small amount of silica gel.

• Column Setup: Prepare a silica gel column using a nonpolar solvent system, such as 5% Ethyl Acetate in Hexanes.

• Loading: Dry-load the adsorbed crude product onto the top of the column.

• Elution:

  • Begin eluting with a low polarity solvent mixture (e.g., 5-10% Ethyl Acetate in Hexanes). The nonpolar 3,5,3',5'-tetrafluorobiphenyl will elute first.

  • Monitor the fractions using TLC.

  • Once the biphenyl byproduct has been completely eluted, gradually increase the solvent polarity (e.g., to 20-30% Ethyl Acetate in Hexanes).

  • The desired product, 3-(3,5-Difluorophenyl)oxetan-3-ol, will now elute from the column.

• Confirmation: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield the purified product.

Q3: My reaction seemed to work, but after the acidic workup, my product appears to have decomposed into multiple new compounds. What happened?

Answer: This indicates acid-catalyzed ring-opening of the oxetane moiety. The four-membered oxetane ring is strained and, while more stable than an epoxide, is susceptible to cleavage under strongly acidic conditions.[9][10] The workup step is critical; using strong mineral acids (like HCl or H₂SO₄) can protonate the oxetane oxygen, initiating a cascade of ring-opening reactions that destroy your product.

Authoritative Protocol: Optimized Reaction Quench

To safely protonate the magnesium alkoxide intermediate without decomposing the product, a buffered or mild acid quench at low temperature is mandatory.

• Cooling: After the Grignard addition is complete (as monitored by TLC), cool the reaction flask to 0°C in an ice-water bath.

• Quenching Agent: Prepare a saturated aqueous solution of ammonium chloride (NH₄Cl). This solution is weakly acidic and ideal for this purpose.

• Slow Addition: Add the saturated NH₄Cl solution slowly and dropwise to the stirring reaction mixture. An initial exothermic reaction is expected as the excess Grignard reagent is quenched. Maintain the temperature at or below 10°C.

• Extraction: Once the addition is complete and the mixture has stirred for 15-20 minutes, proceed with standard liquid-liquid extraction using a solvent like Ethyl Acetate.

• Washing: Wash the combined organic layers with water and then brine to remove residual inorganic salts.[7]

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[7]

Part 3: Frequently Asked Questions (FAQs)

• FAQ 1: What are the key safety considerations for this synthesis?

  • Grignard reagents, especially in THF, can be pyrophoric and react violently with water.[6][11] All operations must be conducted under a strict inert atmosphere. THF can also form explosive peroxides and should be handled with care.[6] The reaction is exothermic and requires careful temperature control. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• FAQ 2: How can I be certain that my Grignard reagent has formed?

  • Visual cues include the disappearance of the metallic magnesium turnings and the formation of a cloudy, greyish-brown solution. A gentle reflux upon initiation is also a positive sign. For quantitative analysis, a sample can be quenched and titrated (e.g., with iodine) to determine the molarity, but this is often unnecessary for routine synthesis if visual cues are positive.

• FAQ 3: Can I use a different solvent?

  • Anhydrous ethereal solvents are required to stabilize the Grignard reagent. Tetrahydrofuran (THF) is the most common and effective solvent. Diethyl ether can also be used, but the reagent is less soluble, and the reaction may be slower.

• FAQ 4: My reaction is incomplete, with both unreacted oxetan-3-one and starting halide present. What are the likely causes?

  • This can result from several factors: insufficient Grignard reagent (due to partial hydrolysis or inaccurate stoichiometry), poor quality magnesium, or a reaction temperature that is too low, slowing the rate of addition. Ensure all preventative measures against moisture are taken and consider allowing the reaction to stir for a longer duration or warm slightly (e.g., to 0°C) after the initial addition at low temperature.

References

• Hydrolysis Grignard Reactions and Reduction. Bartleby.com. [Link]

• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• 7: The Grignard Reaction (Experiment). Chemistry LibreTexts. [Link]

• Removing unreacted Mg metal in a Grignard reaction. Chemistry Stack Exchange. [Link]

• Grignard reagents react with oxetane, a four-membered cyclic ether, to yield primary alcohols... Homework.Study.com. [Link]

• The Grignard Reaction – Unraveling a Chemical Puzzle. ACS Publications. [Link]

• How do you suppress side reactions (reduction and/or self-aldol product) during grignard-ketone reactions? ResearchGate. [Link]

• How to remove biphenyl from a Grignard reaction. Quora. [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Natural Products Containing the Oxetane and Related Moieties Present Additional Challenges for Structure Elucidation: A DU8+ Computational Case Study. ResearchGate. [Link]

• Grignard Reagents. Chemistry LibreTexts. [Link]

• Hydrolysis process of Grignard reaction metal organic product.

• Grignard Reaction. Organic Chemistry Portal. [Link]

• Oxetane. Wikipedia. [Link]

• Grignard Reaction. Unknown Source. [Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ACS Publications. [Link]

• A Process For Preparation Of 3,5 Difluorobenzyl Derivatives. Quick Company. [Link]

• [Chemistry] Grignard reagents react slowly with oxetane to produce primary alcohols. Propose a mecha. YouTube. [Link]

• Study on Synthesis Of Oxetan-3-ol. Atlantis Press. [Link]

• Synthesis process of 3, 5-difluorophenol.

• Unexpected Isomerization of Oxetane-Carboxylic Acids. ACS Publications. [Link]

• Synthesis of Oxetanes. Chinese Journal of Organic Chemistry. [Link]

• Synthetic method of 3-oxetanone.

• A Modified Synthesis of Oxetan-3-ol. ResearchGate. [Link]

• Oxetanes: formation, reactivity and total syntheses of natural products. PMC - NIH. [Link]

• Preparation method of 3- (difluoromethyl) oxetane-3-amine hydrochloride.

• Study on Synthesis Of Oxetan-3-ol. ResearchGate. [Link]

• 3,5-DIFLUOROPHENYLMAGNESIUM BROMIDE, 0.5M SOLUTION IN TETRAHYDROFURAN. ChemBK. [Link]

• Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. MDPI. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Hydrolysis Grignard Reactions and Reduction | bartleby [bartleby.com]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Oxetane - Wikipedia [en.wikipedia.org]
• 11. chembk.com [chembk.com]

Technical Support Center: Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

Welcome to the technical support guide for the synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges and optimize your reaction yields. This guide is structured as a series of troubleshooting questions and answers, addressing specific issues you may encounter during your experiments.

The primary synthetic route to 3-(3,5-Difluorophenyl)oxetan-3-ol involves the Grignard reaction, where 3,5-difluorophenylmagnesium bromide is added to 3-oxetanone. While straightforward in principle, this synthesis is sensitive to a number of variables that can significantly impact the yield and purity of the final product.

Overall Reaction Scheme

The synthesis proceeds via a two-step, one-pot process: formation of the Grignard reagent followed by nucleophilic addition to the ketone.

Caption: Overall synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis, from Grignard reagent formation to product isolation.

Problem 1: The Grignard reaction fails to initiate or proceeds poorly.

Question: I've combined my 1-bromo-3,5-difluorobenzene and magnesium turnings in THF, but the reaction won't start. What's going wrong?

Answer: Failure to initiate is the most common hurdle in Grignard synthesis. The reaction is a heterogeneous process occurring on the magnesium surface, which is notoriously sensitive to passivation by atmospheric moisture and oxygen.[1]

Root Causes & Solutions

Cause	Explanation	Troubleshooting & Optimization
Passive Magnesium Oxide Layer	Magnesium turnings are often coated with a thin, unreactive layer of magnesium oxide (MgO). This layer prevents the organohalide from accessing the metal surface.	Activate the Magnesium: Expose a fresh metal surface.[2] • Mechanical Activation: In a glovebox or under inert gas, briefly grind the magnesium turnings with a dry mortar and pestle.[1] • Chemical Activation: Add a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane to the flask with magnesium and THF.[2][3] These agents react with the MgO layer to expose fresh Mg.
Presence of Water	Grignard reagents are extremely strong bases and will be rapidly quenched by even trace amounts of water.[4][5] This is the most frequent cause of failure.	Ensure Anhydrous Conditions: • Glassware: All glassware must be rigorously dried, either by flame-drying under vacuum or oven-drying (>120 °C) for several hours and cooling under an inert atmosphere (N₂ or Ar).[6] • Solvent: Use freshly opened anhydrous solvent or solvent dried over a suitable agent (e.g., distilled from sodium/benzophenone ketyl).[1] • Reagents: Ensure 1-bromo-3,5-difluorobenzene is anhydrous. If necessary, pass it through a short plug of activated alumina.
Poor Reagent Quality	Impurities in the 1-bromo-3,5-difluorobenzene or old, heavily oxidized magnesium can inhibit the reaction.	Use High-Purity Reagents: Use freshly purchased, shiny magnesium turnings.[7] Ensure the purity of your aryl bromide starting material.[8]

Workflow for Initiating a Stubborn Grignard Reaction

Caption: Decision tree for troubleshooting Grignard reaction initiation.

Problem 2: The Grignard reagent formed, but the yield of 3-(3,5-Difluorophenyl)oxetan-3-ol is low.

Question: I confirmed my Grignard reagent concentration via titration, but after adding 3-oxetanone and work-up, my final yield is below 30%. What side reactions could be occurring?

Answer: Low yield in the second step points to competing side reactions or degradation of the product. The highly reactive nature of the Grignard reagent and the strained oxetane ring create several potential pitfalls.

Key Side Reactions and Mitigation Strategies

Caption: Major side reactions competing with the desired Grignard addition.

Detailed Solutions:

• Wurtz Coupling: This reaction involves the coupling of the Grignard reagent with unreacted 1-bromo-3,5-difluorobenzene, forming 3,3',5,5'-tetrafluorobiphenyl.[9][10]

  • Cause: High local concentration of the aryl halide.

  • Solution: During Grignard formation, add the solution of 1-bromo-3,5-difluorobenzene slowly and dropwise to the magnesium suspension. This maintains a low concentration of the halide, favoring reaction with magnesium over the already-formed Grignard reagent.[2]

• Enolization of 3-Oxetanone: The Grignard reagent can act as a base, removing a proton from the carbon alpha to the carbonyl group.[2][11] This forms a magnesium enolate, which simply reverts to the starting ketone upon aqueous work-up.

  • Cause: Steric hindrance or high reaction temperatures can favor the basicity of the Grignard reagent over its nucleophilicity.

  • Solution: Maintain a low temperature during the addition. Cool the Grignard solution to 0 °C or -20 °C before slowly adding the 3-oxetanone solution. This favors the kinetic pathway of nucleophilic addition.

• Oxetane Ring Instability: The four-membered oxetane ring is strained and can be susceptible to ring-opening, particularly under strongly acidic or basic conditions.[12][13]

  • Cause: Using strong acids (like HCl or H₂SO₄) for the reaction quench can protonate the oxetane oxygen, leading to cleavage.

  • Solution: Employ a milder work-up procedure. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[14] This is a weakly acidic proton source that effectively protonates the alkoxide intermediate without promoting ring-opening.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction, THF or diethyl ether? A: For Grignard reagent formation, THF is often preferred over diethyl ether. THF's higher solvating power for the magnesium species can lead to more reactive and soluble Grignard reagents.[3] It also has a higher boiling point, which can be useful if gentle heating is required for initiation.

Q2: How can I be certain my Grignard reagent has formed and determine its concentration? A: Visual cues like the disappearance of magnesium and the formation of a cloudy, grey-brown solution are good indicators. However, for quantitative results, titration is essential. A common method is iodine titration: a sample of the Grignard solution is added to a solution of I₂ in THF until the dark iodine color disappears.[2]

Q3: Are there any additives that can improve the selectivity of the addition to the ketone? A: Yes. The addition of anhydrous cerium(III) chloride (CeCl₃) to the Grignard reagent before adding the ketone can be beneficial. This transmetalation reaction forms an organocerium reagent, which is significantly less basic but still highly nucleophilic. This can dramatically reduce side reactions like enolization.

Q4: My final product is an oil and difficult to purify. What are the recommended purification methods? A: The primary impurity is often the Wurtz-coupling biphenyl product, which is non-polar. The desired alcohol product is significantly more polar. Flash column chromatography on silica gel is the most effective method for separation. A gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), should provide good separation.[15]

Validated Experimental Protocols

Protocol 1: Preparation and Titration of 3,5-Difluorophenylmagnesium Bromide

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen/argon inlet, a thermometer, and a rubber septum.

• Reagents: To the flask, add magnesium turnings (1.2 equivalents).

• Activation: Add a single crystal of iodine. The flask can be gently warmed with a heat gun until purple iodine vapor is observed and subsequently fades. Allow the flask to cool.

• Formation: Add anhydrous THF. In a separate dry flask, prepare a solution of 1-bromo-3,5-difluorobenzene (1.0 equivalent) in anhydrous THF. Add ~10% of this solution to the magnesium suspension.

• Initiation: The reaction should initiate, evidenced by a gentle reflux and the formation of a cloudy solution. If not, gently warm the flask.

• Addition: Once initiated, add the remaining aryl bromide solution dropwise via syringe, maintaining a gentle reflux.

• Completion: After the addition is complete, stir the reaction mixture at room temperature for an additional 1-2 hours.

• Titration (Optional but Recommended): In a separate dry flask, add a precisely weighed amount of iodine and dissolve in anhydrous THF. Slowly add the prepared Grignard reagent via syringe until the dark color disappears. Record the volume added to calculate the molarity.[2]

Protocol 2: Reaction with 3-Oxetanone and Purification

• Cooling: Cool the prepared Grignard solution to 0 °C using an ice-water bath.

• Ketone Addition: Dissolve 3-oxetanone (0.9 equivalents) in anhydrous THF. Add this solution dropwise to the cold, stirring Grignard reagent over 30-60 minutes.

• Reaction: After addition, allow the mixture to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC or LCMS for the consumption of 3-oxetanone.

• Work-up (Quench): Cool the reaction mixture back to 0 °C. Slowly and carefully add saturated aqueous NH₄Cl solution dropwise to quench any unreacted Grignard reagent.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

References

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• Burkhard, J. A., et al. "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 2010. (General knowledge, conceptual link).

• ChemRxiv. "Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks." Accessed January 4, 2026. [Link]

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• ChemRxiv. "Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals." Accessed January 4, 2026. [Link]

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• ACS Publications. "The Grignard Reaction – Unraveling a Chemical Puzzle." Accessed January 4, 2026. [Link]

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• Master Organic Chemistry. "All About The Reactions of Grignard Reagents." Accessed January 4, 2026. [Link]

• YouTube. "[Chemistry] Grignard reagents react slowly with oxetane to produce primary alcohols. Propose a mecha." Accessed January 4, 2026. [Link]

• ResearchGate. "Synthesis of Oxetane-3-carboxaldehyde and Methyl Oxetane-3-carboxylate via Homologation of Oxetane-3-one." Accessed January 4, 2026. [Link]

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• NIH National Center for Biotechnology Information. "Oxetanes: formation, reactivity and total syntheses of natural products." Accessed January 4, 2026. [Link]

• Google Patents. "CN117964460A - Synthesis process of 3, 5-difluorophenol." Accessed January 4, 2026.

• ResearchGate. "Study on Synthesis Of Oxetan-3-ol." Accessed January 4, 2026. [Link]

• Semantic Scholar. "Study on Synthesis Of Oxetan-3-ol." Accessed January 4, 2026. [Link]

• A-Z Chemistry. "1-Bromo-3,5-difluorobenzene: Properties, Applications, and Synthesis." Accessed January 4, 2026. [Link]

• Chemical & Pharmaceutical Bulletin. "Trifluoromethanesulfonic Anhydride-Promoted a-Bromination of Ketones with Grignard Reagent or Magnesium Bromide." Accessed January 4, 2026. [Link]

• ResearchGate. "A Modified Synthesis of Oxetan-3-ol." Accessed January 4, 2026. [Link]

• ResearchGate. "Effective synthesis of ( S)-3,5-bistrifluoromethylphenyl ethanol by asymmetric enzymatic reduction." Accessed January 4, 2026. [Link]

• MDPI. "Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole." Accessed January 4, 2026. [Link]

• Google Patents. "CA2191652A1 - Process for preparing 1-bromo-3,5-difluorobenzene." Accessed January 4, 2026.

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Technical Support Center: Scale-up Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-OL

Welcome to the technical support center for the scale-up synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the challenges encountered during the large-scale synthesis of this important building block.

Introduction

The synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol, a valuable intermediate in medicinal chemistry, primarily involves the Grignard reaction between a 3,5-difluorophenylmagnesium halide and 3-oxetanone. While straightforward on a laboratory scale, scaling up this process introduces significant challenges related to reaction initiation, exotherm control, impurity profiles, and product isolation. This guide provides a structured approach to understanding and overcoming these hurdles, ensuring a safe, efficient, and reproducible large-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-(3,5-Difluorophenyl)oxetan-3-ol?

A1: The most prevalent method is the nucleophilic addition of a Grignard reagent, specifically 3,5-difluorophenylmagnesium bromide or chloride, to 3-oxetanone. This reaction forms the desired tertiary alcohol upon acidic workup.

Q2: Why is the initiation of the Grignard reaction often problematic at scale?

A2: The initiation of a Grignard reaction can be difficult on a large scale due to the passivation of the magnesium metal surface by a layer of magnesium oxide.[1] This layer prevents the reaction of magnesium with the aryl halide. On a larger scale, the surface-area-to-volume ratio decreases, making it harder for the reaction to start. Additionally, any residual moisture in the reactor or solvents will quench the Grignard reagent as it forms, inhibiting the reaction.[2]

Q3: What are the primary safety concerns when scaling up this synthesis?

A3: The primary safety concerns are the highly exothermic nature of the Grignard reaction and the use of flammable etheric solvents like THF or diethyl ether.[3][4] A delayed initiation can lead to the accumulation of the aryl halide, and once the reaction starts, a dangerous runaway reaction can occur.[5] Proper thermal management and controlled addition of reagents are critical.[4]

Q4: What are the typical impurities I should expect?

A4: Common impurities include the Wurtz coupling byproduct (3,3',5,5'-tetrafluorobiphenyl), unreacted 3,5-difluorobromobenzene, and benzene (formed from the protonation of the Grignard reagent by trace water).[1][6] Understanding and controlling the formation of these impurities is key to simplifying the purification process.

Q5: How does the stability of the oxetane ring affect the reaction and workup conditions?

A5: The oxetane ring is strained and can be susceptible to ring-opening under strongly acidic conditions or at elevated temperatures. Therefore, the choice of acid for the workup and the temperature throughout the process must be carefully controlled to prevent the formation of unwanted byproducts.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Problem 1: Grignard Reaction Fails to Initiate

Symptom	Potential Cause	Troubleshooting Steps & Solutions
No exotherm, no change in appearance of the magnesium turnings.	1. Wet glassware or solvents. 2. Passivated magnesium surface. 3. Poor quality aryl halide.	1. Ensure Anhydrous Conditions: Rigorously dry all glassware in an oven and cool under an inert atmosphere (nitrogen or argon). Use anhydrous solvents.[2] 2. Magnesium Activation: Use fresh, shiny magnesium turnings. If necessary, activate the magnesium using methods such as crushing a few turnings with a glass rod, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane.[1][7] The disappearance of the iodine color indicates activation.[1] 3. Initiator: Add a small amount of pre-formed Grignard reagent to initiate the reaction.

Problem 2: Uncontrolled Exotherm or Runaway Reaction

Symptom	Potential Cause	Troubleshooting Steps & Solutions
Rapid temperature and pressure increase after an induction period.	1. Accumulation of unreacted 3,5-difluorobromobenzene due to delayed initiation. 2. Addition rate of the aryl halide is too fast. 3. Inadequate cooling.	1. Controlled Addition: Add a small portion of the 3,5-difluorobromobenzene solution and wait for initiation (indicated by a gentle exotherm) before adding the remainder at a controlled rate.[7] 2. Monitor Reaction Progress: Use in-situ monitoring techniques like ReactIR to track the consumption of the aryl halide and prevent its accumulation.[4] 3. Efficient Cooling: Ensure the reactor's cooling system is sufficient to handle the heat generated by the reaction.[4] A semi-batch process, where the aryl halide is added slowly to the magnesium suspension, is generally safer than a batch process.[8]

Problem 3: Low Yield of 3-(3,5-Difluorophenyl)oxetan-3-ol

Symptom	Potential Cause	Troubleshooting Steps & Solutions
Lower than expected isolated product.	1. Incomplete Grignard reagent formation. 2. Significant side reactions (e.g., Wurtz coupling). 3. Degradation of the product during workup. 4. Loss of product during purification.	1. Optimize Grignard Formation: Ensure complete consumption of magnesium. Titrate the Grignard reagent before adding the 3-oxetanone to determine its exact concentration. 2. Minimize Wurtz Coupling: Add the aryl halide slowly to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.[9] 3. Mild Workup: Use a saturated aqueous solution of ammonium chloride for quenching instead of strong acids to minimize the risk of oxetane ring opening.[6] Keep the temperature low during the workup. 4. Optimize Purification: See the purification protocol below.

Problem 4: Formation of a Persistent Emulsion During Workup

Symptom	Potential Cause	Troubleshooting Steps & Solutions
Difficult to separate aqueous and organic layers after quenching.	Formation of fine magnesium salt precipitates that stabilize the emulsion.[6]	1. Addition of Saturated Brine: Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous phase, which can help break the emulsion.[6] 2. Filtration: Filter the entire mixture through a pad of Celite® to remove the magnesium salts before attempting the phase separation. 3. Solvent Choice: Using a less water-miscible solvent for extraction can sometimes reduce emulsion formation.

Experimental Protocols

Protocol 1: Scale-up Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles
Magnesium Turnings	24.31	1.22	50.2
1-bromo-3,5-difluorobenzene	192.99	9.26	48.0
3-Oxetanone	72.06	3.17	44.0
Anhydrous Tetrahydrofuran (THF)	72.11	60 L	-
Saturated aq. NH4Cl	-	40 L	-
Ethyl Acetate	88.11	50 L	-

Procedure:

• Reactor Setup: Charge a 100 L jacketed glass reactor with magnesium turnings and a small crystal of iodine under a nitrogen atmosphere.

• Grignard Reagent Formation: Add 20 L of anhydrous THF to the reactor. Slowly add a solution of 1-bromo-3,5-difluorobenzene in 20 L of anhydrous THF to the stirred magnesium suspension at a rate that maintains the internal temperature between 40-50°C. After the addition is complete, stir the mixture at 50°C for 2 hours to ensure complete reaction.

• Addition of 3-Oxetanone: Cool the Grignard reagent to 0-5°C. Slowly add a solution of 3-oxetanone in 20 L of anhydrous THF, maintaining the internal temperature below 10°C. After the addition, allow the mixture to warm to room temperature and stir for 1 hour.

• Workup: Cool the reaction mixture to 0-5°C and slowly quench by adding 40 L of saturated aqueous ammonium chloride solution, keeping the temperature below 20°C.

• Extraction: Add 50 L of ethyl acetate and stir for 30 minutes. Stop stirring and allow the layers to separate.

• Isolation: Separate the organic layer. Wash the organic layer with 20 L of brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Crystallization

• Solvent Selection: Dissolve the crude 3-(3,5-Difluorophenyl)oxetan-3-ol in a minimal amount of hot toluene.

• Crystallization: Slowly add heptane as an anti-solvent at an elevated temperature until the solution becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature, then cool to 0-5°C for 4 hours to maximize crystal formation.

• Isolation: Collect the crystals by filtration, wash with cold heptane, and dry under vacuum at 40°C.

Visualizations

Workflow Diagram

Caption: Scale-up synthesis workflow for 3-(3,5-Difluorophenyl)oxetan-3-ol.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for Grignard reaction scale-up.

References

• BenchChem. (2025).

• METTLER TOLEDO. (n.d.). Grignard Reaction Scale-up – 4 Steps to Control Development. Retrieved from [Link]

• ACS Publications. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes.
• BenchChem. (2025). Controlling exothermic reactions in Grignard synthesis.
• AIChE. (2022). (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry.
• Grignard Reaction. (n.d.). Grignard Synthesis of Triphenylmethanol.
• ACS Publications. (2022).
• Reddit. (2021).
• Quora. (2018). Why does my Grignard reaction did not turn violet in the end?.
• Reddit. (2020). Troubleshooting my grignard reactions.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Beyond Benign. (n.d.). Greener Grignard Reaction.
• Organic Reaction Workup Formulas for Specific Reagents. (n.d.).
• ResearchGate. (2022). Process hazard evaluation and exothermic mechanism for the synthesis of n-butylmagnesium bromide Grignard reagent in different solvents.
• Organic Syntheses. (n.d.).
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• Ashdin Publishing. (2023). Review Article.
• PubMed. (2013). A review of impurity profiling and synthetic route of manufacture of methylamphetamine, 3,4-methylenedioxymethylamphetamine, amphetamine, dimethylamphetamine and p-methoxyamphetamine.
• ResearchGate. (2024). Crystal structure of 3-(5-((4-(difluoromethoxy)phenyl) sulfonyl)-3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrol-2(1H)-yl) oxetane-3-carboxamide, C17H19F2N3O5S.
• Chemistry LibreTexts. (2023). Grignard and Organolithium Reagents.
• PubMed. (n.d.).
• ResearchGate. (2006). Impact of reaction products on the Grignard reaction with silanes and ketones.
• English articles. (2020). 120 year old cold case for the Grignard reaction is finally solved.
• BenchChem. (2025). A Comparative Guide to Validated Analytical Methods for the Quantification of 3-(3-(Trifluoromethyl)phenyl)propan-1-ol.
• PubMed. (n.d.). Crystallization-induced diastereoselection: asymmetric synthesis of substance P inhibitors.
• Journal of the Chilean Chemical Society. (n.d.). Kiran r. Dhangar, raKesh B. Jagtap, sanJay J.
• PMC. (n.d.). Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols.
• ChemRxiv. (2023).
• ResearchGate. (n.d.). A Modified Synthesis of Oxetan-3-ol.
• Google Patents. (n.d.).
• Atlantis Press. (n.d.). Study on Synthesis Of Oxetan-3-ol Tianxiang Xu1,a, Xiao Leng1,b, Shuangping Huang1, c and Xiaoji Wang*.
• ResearchGate. (n.d.). Study on Synthesis Of Oxetan-3-ol.
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• American Chemical Society. (n.d.). Grignard Reaction.
• ResearchGate. (n.d.). Safety aspects of the process control of Grignard reactions.
• ResearchGate. (n.d.).

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Oxetane Ring Opening Reactions: A Technical Troubleshooting Guide

Welcome to the Technical Support Center for Oxetane Chemistry. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of oxetane ring opening reactions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your synthetic strategies. The inherent ring strain of the oxetane moiety makes it a versatile synthetic intermediate, yet this reactivity can also lead to a variety of undesired side reactions.[1][2][3] This resource addresses the most common challenges in a direct question-and-answer format, providing field-proven insights and evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: My oxetane is decomposing under acidic conditions. What is happening and how can I prevent it?

A1: Acid-catalyzed decomposition is one of the most common pitfalls in oxetane chemistry.[4][5] The oxetane oxygen is basic enough to be protonated even by mild acids, which activates the ring for nucleophilic attack.[6] This can lead to a cascade of unwanted side reactions, including polymerization and the formation of 1,3-diols or other ring-opened products.[7] The stability of the oxetane ring under acidic conditions is highly dependent on its substitution pattern, with 3,3-disubstituted oxetanes generally exhibiting greater stability due to steric hindrance.[5]

Causality: The protonated oxetane is a highly reactive intermediate. The subsequent ring-opening can proceed through an SN1 or SN2 mechanism, depending on the substrate and reaction conditions. In the presence of a nucleophile (even a weak one like water from residual moisture), the ring will open. If no external nucleophile is present, the substrate itself can act as a nucleophile, leading to polymerization.[6][8]

Troubleshooting Strategies:

• Avoid Strong Acids: Whenever possible, use non-acidic or basic conditions for subsequent reactions or work-ups.[4]

• Use Milder Lewis Acids: If a Lewis acid is required, consider milder options and screen for the one that provides the desired reactivity with minimal side product formation.

• Control Temperature: Perform reactions at the lowest possible temperature to minimize decomposition.[4]

• Anhydrous Conditions: Ensure your reaction is free of water and other protic impurities that can act as nucleophiles.

• Protecting Groups: If the molecule contains other functional groups that require acidic conditions for transformation, consider a synthetic route where the oxetane is installed after these steps, or use appropriate protecting groups for the oxetane itself, though this is less common.[9]

Q2: I'm observing a mixture of regioisomers in my nucleophilic ring-opening reaction. How can I control the regioselectivity?

A2: The regioselectivity of oxetane ring-opening is a delicate balance of steric and electronic factors.[10] The nature of the nucleophile and the presence or absence of an acid catalyst are the primary determinants of where the nucleophile will attack an unsymmetrically substituted oxetane.

Causality and Control:

• Under Basic or Neutral Conditions (SN2-type): Strong, "hard" nucleophiles (e.g., Grignard reagents, organolithiums, amines) will typically attack the less sterically hindered carbon atom of the oxetane ring.[10][11] This is a kinetically controlled process where steric hindrance is the dominant factor.

• Under Acidic Conditions (SN1-type character): When the oxetane is activated by a Lewis or Brønsted acid, the ring-opening proceeds through a transition state with significant carbocationic character.[12] Weak nucleophiles will then preferentially attack the more substituted carbon, as this carbon can better stabilize the partial positive charge.[10] This is an electronically controlled process.

Troubleshooting Flowchart for Regioselectivity:

Caption: Controlling Regioselectivity in Oxetane Ring Opening.

Experimental Protocol for Maximizing Steric Control:

• Reagent Preparation: Ensure your strong nucleophile (e.g., Grignard reagent) is freshly prepared or titrated to confirm its concentration.

• Reaction Setup: Under an inert atmosphere (e.g., argon or nitrogen), dissolve the oxetane substrate in an appropriate anhydrous solvent (e.g., THF, Et₂O).

• Temperature Control: Cool the solution to a low temperature (e.g., 0 °C or -78 °C) to control the exothermicity of the reaction and minimize side reactions.

• Slow Addition: Add the nucleophile dropwise to the oxetane solution with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, quench carefully at low temperature with a saturated aqueous solution of NH₄Cl.

Q3: My reaction is producing a significant amount of polymer. How can I favor the desired monomeric product?

A3: Polymerization is a common side reaction, particularly under cationic conditions, as the ring-opening of one oxetane can generate an electrophilic species that is then attacked by the oxygen of another oxetane molecule.[6][8][13] This chain reaction leads to the formation of polyethers.

Causality: The mechanism of cationic ring-opening polymerization involves initiation (protonation of the oxetane), propagation (successive ring-opening attacks by other oxetane monomers), and termination steps.[14] The high concentration of the oxetane monomer can favor this intermolecular reaction over the desired intramolecular or intermolecular reaction with a different nucleophile.

Strategies to Minimize Polymerization:

Strategy	Rationale
High Dilution	Reduces the effective concentration of the oxetane monomer, disfavoring intermolecular reactions.
Slow Addition of Reagents	Maintains a low instantaneous concentration of reactive intermediates.
Use of a Large Excess of Nucleophile	Increases the probability of the activated oxetane reacting with the intended nucleophile rather than another oxetane molecule.
Lower Reaction Temperature	Decreases the rate of polymerization, which often has a higher activation energy than the desired reaction.
Choice of Solvent	In some cases, the choice of solvent can influence the stability of the reactive intermediates and suppress polymerization.[15]

Q4: I am observing an unexpected rearrangement to an allyl alcohol. What is the mechanism and how can I avoid it?

A4: The isomerization of oxetanes to allyl alcohols is a known side reaction, particularly in the presence of non-nucleophilic acids or certain transition metals.[16]

Mechanism: This rearrangement is thought to proceed through a protonated oxetane intermediate. A base (which could be the solvent or counter-ion) then abstracts a proton from a carbon adjacent to the ring, leading to ring-opening and formation of the double bond.

Visualizing the Rearrangement Mechanism:

Caption: Mechanism of Acid-Induced Rearrangement.

Avoidance Strategies:

• Buffer the Reaction: If acidic conditions are necessary, the use of a buffer can help to maintain a specific pH and prevent the concentration of strong acid from becoming too high.

• Avoid Protic Acids: Where possible, use Lewis acids instead of Brønsted acids.

• Careful Selection of Catalysts: Be mindful that some transition metal catalysts can promote this isomerization.[16] Screen catalysts if this side reaction is observed.

Troubleshooting Guide: Specific Scenarios

Scenario 1: Ring Opening of an Oxetane-Carboxylic Acid Leads to Lactone Formation

• Symptom: You have synthesized an oxetane-carboxylic acid, but upon purification or storage, you observe the formation of a lactone.

• Cause: Some oxetane-carboxylic acids are inherently unstable and can undergo intramolecular ring-opening, where the carboxylic acid acts as an internal nucleophile.[17] This process can be accelerated by heat or trace amounts of acid.[17]

• Solution:

  • Protect the Carboxylic Acid: Convert the carboxylic acid to an ester (e.g., methyl or ethyl ester) before performing other transformations. The ester is less nucleophilic and will prevent this intramolecular reaction. The carboxylic acid can be regenerated at a later stage under carefully controlled basic conditions.[4]

  • Low-Temperature Storage: Store the oxetane-carboxylic acid at low temperatures (e.g., -20 °C) to minimize the rate of isomerization.

  • Avoid Heating: During work-up and purification, avoid exposing the compound to high temperatures.

Scenario 2: Reduction of a Functional Group Elsewhere in the Molecule Opens the Oxetane Ring

• Symptom: You are attempting to reduce an ester or an amide in the presence of an oxetane ring, but you are observing ring-opened byproducts.

• Cause: Common reducing agents like lithium aluminum hydride (LiAlH₄) are highly reactive and can attack the oxetane ring, especially at elevated temperatures.[4]

• Recommended Reducing Agents for Oxetane-Containing Molecules:

Reducing Agent	Compatible Functional Group Reduction	Conditions & Comments
Sodium Borohydride (NaBH₄)	Ketones, Aldehydes	Generally safe for the oxetane ring at low temperatures.[4]
Lithium Aluminum Hydride (LiAlH₄)	Esters, Amides, Carboxylic Acids	Can be used with caution at very low temperatures (-78 °C to -10 °C).[4]
Aluminum Hydride (AlH₃)	Amides	Has been used successfully when other hydrides failed.[4]
Catalytic Hydrogenation (e.g., Pd/C, H₂)	Alkenes, Alkynes, Nitro groups, Benzyl ethers	Generally very safe for the oxetane ring.[4]

Step-by-Step Protocol for a Safer Reduction:

• Reagent Choice: Select the mildest reducing agent that is effective for the desired transformation.

• Temperature: Cool the reaction vessel to the recommended low temperature (e.g., -78 °C) before adding the reducing agent.

• Inverse Addition: For particularly sensitive substrates, consider adding the substrate solution slowly to the reducing agent slurry (inverse addition) to maintain a low concentration of the substrate.

• Careful Quenching: Quench the reaction at low temperature by slowly adding a suitable quenching agent (e.g., ethyl acetate, followed by Rochelle's salt solution).

By understanding the fundamental principles that govern oxetane reactivity and by systematically applying these troubleshooting strategies, you can minimize side reactions and achieve your synthetic goals with greater efficiency and success.

References

• ChemRxiv. (n.d.). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks.
• Li, S., & Xu, J. (2016). Selective Ring-Opening reactions of Unsymmetric Oxetanes. Progress in Chemistry, 28(12), 1798-1810.
• Nishikubo, T. (n.d.). Creation of New Organic Reactions of Oxetanes and Their Application to the Synthesis of Photo-curable Polymers and Oligomers. RadTech.
• Pu, M., et al. (2017). Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds. RSC Publishing.
• Aston Research Explorer. (n.d.). The ring opening polymerization of ring strained cyclic ethers.
• ACS Publications. (2008). Cationic Ring-Opening Polymerization of Oxetane via a Non-Steady-State Controlled Polymerization Process: A Comparison of Initiators Yielding Living and Nonliving Polymers. Macromolecules.
• Pu, M., et al. (2017). Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds. RSC Publishing.
• The Dong Group. (n.d.). Oxetane Presentation.pptx.
• Beilstein Journals. (n.d.). Oxetanes: formation, reactivity and total syntheses of natural products.
• ResearchGate. (2025). Oxetane Ring‐Opening Reaction: A Key Step for the Preparation of Substituted (Fluoro)alkenyl as Acyclonucleoside Mimics.
• Pu, M., et al. (2017). Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds. RSC Publishing.
• PubMed. (2008). Regio- and stereoselective ring opening of enantiomerically enriched 2-aryl oxetanes and 2-aryl azetidines with aryl borates.
• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
• Denmark Group. (n.d.). An Exploration of Oxetanes: Synthesis and Relevance.
• ResearchGate. (2024). (PDF) Regioselective Ring‐Opening of Oxetanes Catalyzed by Lewis Superacid Al(C6F5)3.

• Wikipedia. (n.d.). Oxetane. Retrieved from [Link]

• NIH. (2022). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes.
• NIH. (n.d.). Oxetanes in Drug Discovery Campaigns.
• Benchchem. (n.d.). preventing decomposition of oxetane ring during synthesis.
• NIH. (2025). Oxetanes: formation, reactivity and total syntheses of natural products.
• ResearchGate. (2016). (PDF) Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review.
• ACS Publications. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters.
• YouTube. (2021). Reactions of Oxetanes.
• NIH. (2023). Oxetane Synthesis via Alcohol C–H Functionalization.
• Benchchem. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.

Sources

• 1. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. chemrxiv.org [chemrxiv.org]
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• 10. Selective Ring-Opening reactions of Unsymmetric Oxetanes [manu56.magtech.com.cn]
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• 12. Regio- and stereoselective ring opening of enantiomerically enriched 2-aryl oxetanes and 2-aryl azetidines with aryl borates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. research.aston.ac.uk [research.aston.ac.uk]
• 14. Density functional theoretical studies on the ring-opening polymerization mechanism of oxetane cation series compounds - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09317A [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Oxetane - Wikipedia [en.wikipedia.org]
• 17. pubs.acs.org [pubs.acs.org]

Analytical methods for purity assessment of 3-(3,5-Difluorophenyl)oxetan-3-OL

Answering the user's request.## Technical Support Center: Purity Assessment of 3-(3,5-Difluorophenyl)oxetan-3-ol

Welcome to the technical support guide for the analytical assessment of 3-(3,5-Difluorophenyl)oxetan-3-ol (CAS 1395281-64-7). This document is designed for researchers, analytical scientists, and drug development professionals who require robust methods for determining the purity and confirming the identity of this critical building block. As a key intermediate in medicinal chemistry, ensuring its purity is paramount for the integrity of downstream applications and the quality of final active pharmaceutical ingredients (APIs).[1][2]

This guide provides in-depth methodologies, troubleshooting advice, and frequently asked questions (FAQs) based on established analytical principles and field-proven insights.

Overall Purity Assessment Strategy

A multi-faceted approach is essential for a comprehensive purity assessment. No single technique can definitively identify and quantify all potential impurities. The recommended workflow integrates chromatographic separation for quantitative purity with spectroscopic analysis for structural confirmation and identification of co-eluting or non-chromatographically amenable impurities.

Caption: Integrated workflow for purity assessment.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the primary technique for quantitative purity determination due to its high resolution, sensitivity, and reproducibility for non-volatile organic molecules. A reverse-phase method is most suitable for 3-(3,5-Difluorophenyl)oxetan-3-ol.

Experimental Protocol: Reverse-Phase HPLC

This protocol provides a robust starting point for analysis. Method optimization may be required based on the specific impurity profile of your sample.[3]

Parameter	Recommended Condition	Rationale & Causality
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides excellent retention for moderately polar, aromatic compounds like the analyte through hydrophobic interactions.[4]
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid helps to protonate silanol groups on the silica backbone, reducing peak tailing, and provides protons for potential MS detection.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic modifier with good UV transparency and lower viscosity than methanol, leading to better efficiency.
Gradient	10% B to 95% B over 15 min	A gradient elution ensures that both early-eluting polar impurities and late-eluting non-polar impurities are effectively separated and eluted from the column.[5]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with separation efficiency.
Column Temp.	30 °C	Maintaining a constant column temperature ensures reproducible retention times and improves peak shape.[6]
Injection Vol.	5 µL	A small injection volume prevents column overloading and peak distortion.
Detection	UV at 254 nm	The difluorophenyl group contains a strong chromophore, making UV detection at 254 nm highly sensitive for the analyte and related aromatic impurities.[7]
Sample Prep.	Dissolve sample in 50:50 Water:Acetonitrile	Dissolving the sample in a solvent similar to the initial mobile phase strength prevents peak distortion.[5]

HPLC Troubleshooting Guide (Q&A)

Caption: Decision tree for HPLC peak resolution issues.

• Question: My main peak is tailing. What is the cause and how can I fix it?

  • Answer: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, particularly with free silanol groups on the silica support. The tertiary alcohol in your molecule can participate in these interactions.

    • Solution 1 (Mobile Phase): Ensure your mobile phase is sufficiently acidic (e.g., 0.1% formic or trifluoroacetic acid). The acid protonates the silanol groups, minimizing these secondary interactions.

    • Solution 2 (Column): Use a modern, end-capped C18 column. These columns have fewer exposed silanol groups, leading to more symmetrical peaks for polar compounds.

    • Solution 3 (Concentration): You may be overloading the column. Try injecting a more dilute sample.

• Question: I'm seeing "ghost peaks" in my gradient run, especially in the blank injection. What are they?

  • Answer: Ghost peaks are spurious peaks that do not originate from the injected sample. In gradient elution, they are often caused by the accumulation of contaminants from the mobile phase on the column during the low organic phase portion.[8] When the gradient percentage of the strong solvent (acetonitrile) increases, these contaminants are eluted, appearing as peaks.[5]

    • Solution 1 (Solvent Quality): Use high-purity, HPLC-grade solvents and water.

    • Solution 2 (System Hygiene): Regularly flush the HPLC system. Ensure solvent reservoir bottles are clean and covered.[6]

    • Solution 3 (Trace Contaminants): Adding 0.1% acetone to the organic solvent can help identify if the mobile phase composition is fluctuating, which can also cause baseline issues.[8]

• Question: My retention times are drifting between injections. How do I stabilize them?

  • Answer: Retention time instability is a common problem that points to a lack of equilibrium in the system or changes in the mobile phase composition or flow rate.[8]

    • Solution 1 (Equilibration): Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For reverse-phase, this typically requires flushing with 10-20 column volumes.[6]

    • Solution 2 (Temperature): Use a column oven to maintain a constant temperature. Fluctuations in ambient lab temperature can significantly affect retention times.[6]

    • Solution 3 (Pump/Solvent): Check the pump for leaks or air bubbles, which can cause inconsistent flow rates.[5] If preparing the mobile phase online, ensure the mixer is functioning correctly. Manually preparing the mobile phase can help diagnose this issue.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for unambiguous structure confirmation and for identifying and characterizing impurities, especially those that are structurally similar to the main compound. For this molecule, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

The Power of ¹⁹F NMR

Given the two fluorine atoms on the phenyl ring, ¹⁹F NMR is an exceptionally powerful tool. Its advantages include:

• High Sensitivity: The ¹⁹F nucleus is 100% naturally abundant and has a high gyromagnetic ratio.[9][10]

• Large Chemical Shift Range: This reduces the likelihood of signal overlap compared to ¹H NMR, making it easier to spot impurities.[11]

• No Background Signal: Endogenous compounds in solvents or from handling rarely contain fluorine, resulting in a clean baseline and making it perfect for analyzing mixtures.[9][10]

Data Interpretation

• ¹H NMR: Expect to see signals corresponding to the four oxetane ring protons (often appearing as complex multiplets or distinct doublets), the three aromatic protons, and a broad singlet for the hydroxyl (-OH) proton which may exchange with D₂O. The integration of these regions should match the expected proton count.

• ¹⁹F NMR: In a pure sample, you should observe a single signal for the two equivalent fluorine atoms. The presence of other signals in the ¹⁹F spectrum is a strong indicator of fluorine-containing impurities.

• Quantitative NMR (qNMR): For absolute purity determination, qNMR can be employed. This involves adding a certified internal standard of known purity and concentration to the sample. By comparing the integral of a known analyte signal to the integral of the standard's signal, a highly accurate purity value can be calculated without the need for a reference standard of the analyte itself.

NMR Troubleshooting (Q&A)

• Question: The -OH proton peak is very broad or not visible. Why?

  • Answer: The hydroxyl proton is acidic and can undergo rapid chemical exchange with other acidic protons (like trace water in the NMR solvent) or interact with the solvent via hydrogen bonding. This exchange process leads to peak broadening. In some cases, it can be so broad that it's lost in the baseline.

    • Solution: Perform a "D₂O shake." Add a drop of deuterium oxide to the NMR tube, shake, and re-acquire the spectrum. The -OH proton will be replaced by deuterium, causing the signal to disappear completely. This confirms its identity.

• Question: I see small, unexpected signals in the ¹⁹F NMR spectrum. What could they be?

  • Answer: These signals strongly suggest the presence of fluorine-containing impurities. Given the synthesis of 3-aryl oxetanes, these could be:

    • Isomeric Impurities: Impurities where the fluorine atoms are in different positions on the phenyl ring (e.g., 2,5-difluoro or 3,4-difluoro isomers) arising from impure starting materials.

    • Reaction Byproducts: Incomplete reaction or side-reactions during the synthesis could lead to other fluorinated species. ¹⁹F-centered NMR analysis can be used to elucidate the structures of these unknown compounds without needing to separate them first.[9][12]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is best suited for analyzing volatile and thermally stable impurities that may not be detected by HPLC, such as residual solvents (e.g., THF, Toluene) or volatile starting materials.

Considerations for 3-(3,5-Difluorophenyl)oxetan-3-ol

The analyte itself has a hydroxyl group, which can make it challenging for GC analysis, potentially leading to peak tailing due to interaction with the column. Derivatization (e.g., silylation) can improve peak shape but adds complexity. However, for checking for lower-boiling point impurities, a direct injection is often sufficient.

GC-MS Troubleshooting (Q&A)

• Question: I don't see a peak for my main compound, or the peak is very broad and tailing.

  • Answer: This suggests either poor thermal stability or strong interaction with the GC column.

    • Solution 1 (Lower Temperature): Use a lower injection port temperature and a gentler oven temperature program to minimize the risk of on-column degradation.

    • Solution 2 (Column Choice): Use a more inert column. If the problem persists, the compound may not be suitable for GC analysis without derivatization. Focus on HPLC and NMR instead.

• Question: How do I identify the small peaks in my chromatogram?

  • Answer: This is the strength of MS detection. Click on the peak in your data software to view its mass spectrum. The fragmentation pattern is a "fingerprint" of the molecule. You can compare this pattern to a commercial library (like NIST) or use it to deduce the structure of potential process-related impurities.[13]

Frequently Asked Questions (FAQs)

• Q1: What are the most likely impurities in my sample?

  • A1: Impurities are typically related to the synthetic route. Common syntheses for 3-substituted oxetan-3-ols involve the reaction of an organometallic reagent with 3-oxetanone or the rearrangement of epoxides.[7][14] Potential impurities could include:

    • Unreacted 3-oxetanone.

    • Starting materials used to generate the difluorophenyl Grignard or organolithium reagent (e.g., 1-bromo-3,5-difluorobenzene).

    • Byproducts from ring-opening of the oxetane under acidic or basic conditions.[15]

    • Residual solvents from synthesis and purification.

• Q2: My HPLC shows 99.5% purity, but the NMR shows other small signals. Which is correct?

  • A2: Both can be correct; they are measuring different things. HPLC-UV purity is relative area percent and is dependent on all impurities having a similar UV response at the chosen wavelength. An impurity with a poor chromophore might be present at 1% but only show up as 0.1% in the chromatogram. NMR signal integrals are directly proportional to the number of nuclei, making it more accurate for quantification if signals are resolved, especially for identifying structurally similar impurities that might co-elute in HPLC. The true purity is likely lower than the HPLC value suggests.

• Q3: How do I set a purity specification for this material?

  • A3: Purity specifications depend on the intended use. For early-stage discovery, >95% purity is often acceptable. For late-stage development and GMP (Good Manufacturing Practice) applications, specifications are much tighter (e.g., >99.0%), with strict limits on individual identified and unidentified impurities. Regulatory guidelines, such as those from the ICH (International Council for Harmonisation), should be consulted.

References

• HPLC Troubleshooting Guide. Sigma-Aldrich.
• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds.
• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Royal Society of Chemistry.
• HPLC Troubleshooting. Millipore Sigma.
• 19F-centred NMR analysis of mono-fluorinated compounds. Royal Society of Chemistry.
• Chemical Space Exploration of Oxetanes.
• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services.
• 5 Troubleshooting Common HPLC Column Problems and Solutions. uHPLCs.
• Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw m
• Can anybody suggest column conditions for analyzing simply substituted oxetanes by GC-MS ?.
• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.
• Fluorine NMR. University of Washington.
• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry.
• Oxetanes in Drug Discovery Campaigns.
• Oxetanes: formation, reactivity and total syntheses of n
• Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Detection of Cholesta-3,5-diene. Benchchem.
• Buy 3-(2-Fluorophenyl)oxetan-3-ol. Smolecule.

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• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy 3-(2-Fluorophenyl)oxetan-3-ol [smolecule.com]
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• 4. uhplcs.com [uhplcs.com]
• 5. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 6. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 7. Chemical Space Exploration of Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]
• 11. biophysics.org [biophysics.org]
• 12. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chemrxiv.org [chemrxiv.org]

Technical Support Center: 3-(3,5-Difluorophenyl)oxetan-3-OL

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 3-(3,5-Difluorophenyl)oxetan-3-ol (CAS No. 1395281-64-7). This resource is designed for researchers, medicinal chemists, and drug development professionals. Our goal is to provide you with expert, field-proven insights into the optimal storage, handling, and utilization of this valuable building block, ensuring the integrity and success of your experiments. The oxetane motif is increasingly vital in drug discovery for its ability to fine-tune physicochemical properties such as solubility and metabolic stability.[1][2][3] Proper management of this reagent is paramount to leveraging its full potential.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the day-to-day handling and storage of 3-(3,5-Difluorophenyl)oxetan-3-ol.

Q1: What are the definitive storage conditions for 3-(3,5-Difluorophenyl)oxetan-3-ol to ensure its long-term stability?

A1: Proper storage is critical to prevent degradation. Based on supplier data and the compound's chemical nature, we have established the following optimal conditions. Adherence to this temperature strategy mitigates the risk of thermal decomposition and prevents the slow degradation that can occur at ambient temperatures.

Storage Duration	Temperature	Atmosphere	Container
Short-term (1-2 weeks)	-4°C	Inert (Argon or Nitrogen)	Tightly sealed container
Long-term (1-2 years)	-20°C	Inert (Argon or Nitrogen)	Tightly sealed container

Source: Synthesized from vendor-specific data.[4][5]

Causality: The tertiary alcohol and the strained oxetane ring, while more stable than an epoxide, can be susceptible to slow degradation pathways.[6] Refrigerated or frozen storage under an inert atmosphere minimizes ambient moisture, which could initiate acid-catalyzed ring-opening, and reduces the kinetic rate of any potential decomposition reactions.

Q2: What Personal Protective Equipment (PPE) is mandatory when working with this compound?

A2: As a standard laboratory chemical, comprehensive protection is necessary. The compound is classified as harmful if swallowed and can cause skin and serious eye irritation.[7][8][9]

Protection Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	Prevents direct skin contact, as the compound is a known skin irritant.[8][10][11] Always inspect gloves before use and use proper removal technique.[10]
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes that can cause serious eye damage.[7][8][9]
Body Protection	A lab coat or chemical-resistant apron.	Protects against incidental contact and spills.[10]
Workstation	Chemical fume hood or well-ventilated area.	Minimizes inhalation of any potential vapors or aerosols, especially when handling the material outside of a sealed container.[7][11][12]

Q3: What chemical classes are incompatible with 3-(3,5-Difluorophenyl)oxetan-3-ol?

A3: Co-reagents or contaminants that are strongly acidic, basic, or oxidizing can compromise the integrity of the molecule.

• Strong Acids (e.g., HCl, H₂SO₄, Lewis Acids): These can readily catalyze the ring-opening of the oxetane, leading to undesired byproducts.[6][7]

• Strong Bases (e.g., n-BuLi, NaH): While the alcohol will be deprotonated, strong bases at elevated temperatures can potentially promote elimination or other decomposition pathways.

• Strong Oxidizing Agents (e.g., KMnO₄, CrO₃): These will oxidize the tertiary alcohol and potentially the ring itself.[7][13]

Always ensure that reaction vessels are free from acidic or basic residues before adding the compound.

Q4: How should I handle a small laboratory spill?

A4: In the event of a spill, prompt and safe cleanup is essential.

• Evacuate and Ventilate: Ensure the area is well-ventilated.[10]

• Wear Full PPE: Don the appropriate PPE as outlined in Q2.

• Contain and Absorb: For liquid spills, use an inert absorbent material like vermiculite, sand, or silica gel.[8] For solid spills, carefully sweep up the material to avoid creating dust.[10]

• Collect Waste: Place the absorbed material into a suitable, tightly closed container for disposal.[7][8][10]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Disposal: Dispose of the waste through a licensed professional waste disposal service, following all local and national regulations.[7][10]

Section 2: Experimental Troubleshooting Guide

This section provides solutions to specific issues that may arise during experimental work.

Q5: I suspect my compound is degrading during my reaction, leading to low yields and multiple spots on TLC. What is the likely cause?

A5: Degradation of 3-substituted oxetan-3-ols is most commonly traced back to the stability of the four-membered ring under the reaction conditions. The oxetane ring is significantly more stable than an epoxide but can be opened under certain conditions, particularly strong acidity and high heat.[6]

Follow this troubleshooting workflow to diagnose the issue:

Caption: Troubleshooting workflow for suspected compound degradation.

Q6: I'm struggling with the solubility of 3-(3,5-Difluorophenyl)oxetan-3-ol in my solvent system. What are some recommended solvents?

A6: The molecule possesses both a polar oxetane-alcohol core and a nonpolar difluorophenyl ring, giving it moderate polarity. For reactions, polar aprotic solvents are typically an excellent starting point.

• Recommended Solvents: Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

• Potentially Poor Solvents: Nonpolar solvents like hexanes or toluene may require a co-solvent. Protic solvents like methanol or ethanol are generally suitable unless they interfere with the desired reaction.

• Troubleshooting Tip: If solubility remains an issue, gentle warming (e.g., to 30-40°C) can be effective, provided the reaction conditions are not strongly acidic.[6]

Q7: How can I reliably confirm the structural integrity of the compound before use, especially after long-term storage?

A7: It is good practice to verify the purity and structure of any reagent before use.

• ¹H NMR Spectroscopy: This is the most direct method. The protons on the oxetane ring have a characteristic chemical shift and coupling pattern. For a similar compound, 3-(4-(benzyloxy)phenyl)oxetan-3-ol, the four oxetane protons appear as a multiplet between 4.86–4.91 ppm.[14] Look for the absence of new peaks that would indicate ring-opened or decomposed products.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique can quickly assess purity and confirm the molecular weight (186.16 g/mol for C₉H₈F₂O₂).[4][15] A clean chromatogram with a dominant peak corresponding to the correct mass is a strong indicator of high purity.

Section 3: Standard Operating Protocols

Protocol 1: Safe Handling and Dispensing

This protocol ensures user safety and maintains the purity of the compound.

• Equilibration: Before opening, remove the container from cold storage (-20°C or -4°C) and allow it to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing on the cold compound.

• Prepare Workspace: Perform all operations within a certified chemical fume hood.[11][12] Ensure all necessary PPE is worn (see table in Q2).

• Inert Atmosphere: For moisture-sensitive reactions, flush the container with a gentle stream of nitrogen or argon before and after dispensing the reagent.

• Dispensing: Use clean, dry spatulas and glassware. Weigh the required amount into a tared, dry flask.

• Resealing: Tightly close the container cap, preferably sealing with paraffin film for long-term storage.

• Storage: Promptly return the container to the appropriate cold storage conditions (-20°C for long-term).[4][5]

• Cleanup: Wash hands thoroughly with soap and water after handling is complete.[7][10]

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Reference Data & Comparative Studies

The Strategic Advantage of Fluorination in Aryl Oxetanols: A Comparative Guide to 3-(3,5-Difluorophenyl)oxetan-3-ol

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized physicochemical and pharmacokinetic properties is paramount. The strategic incorporation of unique structural motifs is a cornerstone of this endeavor. Among these, the oxetane ring has emerged as a valuable bioisostere for gem-dimethyl and carbonyl groups, often conferring improved solubility and metabolic stability. When combined with the strategic placement of fluorine atoms, the resulting aryl oxetanols can offer significant advantages in drug design.

This guide provides an in-depth comparison of 3-(3,5-Difluorophenyl)oxetan-3-ol with its non-fluorinated and mono-fluorinated aryl oxetanol counterparts. We will explore the impact of fluorine substitution on key drug-like properties, supported by theoretical data and established scientific principles. Furthermore, we will provide detailed experimental protocols for the synthesis and evaluation of these compounds, empowering researchers to validate these concepts in their own laboratories.

The Oxetane Motif: A Foundation for Improved Properties

The four-membered oxetane ring is more than just a structural curiosity; it is a powerful tool for medicinal chemists. Its inherent polarity and three-dimensional structure can disrupt the planarity of aromatic systems, leading to improved aqueous solubility and reduced metabolic susceptibility.[1][2] The oxetane oxygen can also act as a hydrogen bond acceptor, mimicking the interactions of a carbonyl group while being more resistant to metabolic degradation.[3]

The Impact of Fluorine: Enhancing Metabolic Stability and Modulating Lipophilicity

The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability. The strong carbon-fluorine bond is less susceptible to enzymatic cleavage by cytochrome P450 enzymes, which are major contributors to drug metabolism.[4][5] This "metabolic blocking" can significantly increase the half-life of a compound.

Fluorination also has a profound, albeit complex, effect on lipophilicity. While a single fluorine atom can slightly increase lipophilicity, the introduction of multiple fluorine atoms, particularly on an aromatic ring, can lead to a decrease in the molecule's overall lipophilicity due to the strong inductive effects of fluorine. This modulation of lipophilicity is critical for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Comparative Analysis: Physicochemical Properties

To illustrate the impact of fluorination on aryl oxetanols, we will compare the calculated logP (cLogP) values of three representative compounds: 3-phenyloxetan-3-ol (non-fluorinated), 3-(3-fluorophenyl)oxetan-3-ol (mono-fluorinated), and 3-(3,5-difluorophenyl)oxetan-3-ol (di-fluorinated). Lipophilicity, often expressed as logP or logD, is a critical parameter that influences a compound's solubility, permeability, and metabolic clearance.

Compound	Structure	Calculated logP (cLogP)	Source
3-Phenyloxetan-3-ol		0.5	PubChem
3-(2-Fluorophenyl)oxetan-3-ol*		-0.1	Smolecule
3-(3,5-Difluorophenyl)oxetane**		2.08	ChemScene

*Note: A cLogP for the 3-fluoro isomer was not available, so the 2-fluoro isomer is used as a reasonable approximation. **Note: The cLogP for the corresponding oxetane (lacking the 3-hydroxyl group) is provided as an estimate. The presence of the hydroxyl group in 3-(3,5-difluorophenyl)oxetan-3-ol would be expected to lower the logP value.

Interpretation of Data:

The non-fluorinated parent compound, 3-phenyloxetan-3-ol, exhibits a low cLogP, indicating a favorable hydrophilic character. The mono-fluorinated analog shows a further decrease in cLogP, suggesting that in this context, the introduction of a single fluorine atom can enhance polarity. The difluorinated analog's parent oxetane has a higher logP, which at first glance seems contradictory. However, it is crucial to remember that the hydroxyl group in the target molecule, 3-(3,5-difluorophenyl)oxetan-3-ol, will significantly decrease this value, likely bringing it into a more favorable range for drug development. The key takeaway is that fluorine substitution provides a powerful handle to modulate lipophilicity.

Performance in Metabolic Stability: A Qualitative Comparison

• 3-Phenyloxetan-3-ol: The unsubstituted phenyl ring is vulnerable to hydroxylation at multiple positions.

• 3-(3-Fluorophenyl)oxetan-3-ol: The fluorine atom at the 3-position will block metabolism at that site. However, other positions on the ring remain susceptible to oxidation.

• 3-(3,5-Difluorophenyl)oxetan-3-ol: With both the 3 and 5 positions blocked by metabolically robust fluorine atoms, this compound is predicted to have significantly enhanced metabolic stability compared to its non- and mono-fluorinated counterparts. The fluorine atoms effectively shield the aromatic ring from oxidative metabolism.[6][7][8]

This predicted increase in metabolic stability is a primary driver for the synthesis and evaluation of di-fluorinated aryl oxetanols in drug discovery programs.

Experimental Protocols

To facilitate the direct comparison of these compounds, we provide the following detailed experimental protocols.

Synthesis of Aryl Oxetan-3-ols

The synthesis of 3-aryl-oxetan-3-ols is typically achieved via the reaction of an appropriate Grignard reagent with oxetan-3-one.

Diagram of Synthetic Workflow:

Caption: General synthetic scheme for 3-aryl-oxetan-3-ols.

Step-by-Step Protocol for 3-(3,5-Difluorophenyl)oxetan-3-ol:

• Grignard Reagent Formation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings (1.2 equivalents). Add a small volume of anhydrous tetrahydrofuran (THF) and a crystal of iodine to initiate the reaction. Slowly add a solution of 1-bromo-3,5-difluorobenzene (1.0 equivalent) in anhydrous THF dropwise to maintain a gentle reflux. After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

• Reaction with Oxetan-3-one: Cool the freshly prepared Grignard reagent to -78 °C (dry ice/acetone bath). Slowly add a solution of oxetan-3-one (1.1 equivalents) in anhydrous THF dropwise, maintaining the internal temperature below -65 °C.

• Quenching and Work-up: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3 x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford 3-(3,5-difluorophenyl)oxetan-3-ol.

Determination of Lipophilicity (logD) by Shake-Flask Method

The shake-flask method is the gold-standard for determining the partition coefficient of a compound between an organic and an aqueous phase.

Diagram of logD Determination Workflow:

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The Strategic Choice in Lead Optimization: A Comparative Analysis of Oxetane and gem-Dimethyl Groups in Drug Design

In the intricate process of drug discovery, the journey from a promising hit to a viable clinical candidate is a meticulous exercise in multiparameter optimization. Medicinal chemists are tasked with enhancing a molecule's potency and selectivity while simultaneously refining its pharmacokinetic profile. Central to this endeavor is the strategic selection of chemical motifs to address metabolic liabilities and improve physicochemical properties. Among the vast toolkit available, the bioisosteric replacement of metabolically susceptible groups is a cornerstone strategy. This guide provides an in-depth comparative analysis of two popular isosteres: the oxetane ring and the gem-dimethyl group. While both are employed to block metabolic oxidation and modulate molecular properties, their divergent effects on a compound's profile necessitate a nuanced understanding for their effective application.

This guide will delve into the head-to-head comparison of these two critical building blocks, supported by experimental data and detailed protocols, to empower researchers in making informed decisions during lead optimization.

The Contenders: A Tale of Two Isosteres

The practice of blocking metabolically labile methylene groups often involves the introduction of a gem-dimethyl unit.[1] This modification, however, frequently leads to an undesirable increase in lipophilicity, which can negatively impact other drug-like properties.[2] The oxetane ring has emerged as a compelling, more polar alternative to the gem-dimethyl group, offering a similar steric footprint but with distinct physicochemical characteristics.[2][3]

The Oxetane Moiety: A four-membered cyclic ether, the oxetane ring is a compact, polar, and three-dimensional motif.[4] Its incorporation into a drug candidate can profoundly influence its properties. As a bioisostere for the gem-dimethyl group, it offers a similar spatial arrangement while introducing polarity, which can enhance aqueous solubility and reduce lipophilicity.[3][5] The electronegative oxygen atom in the oxetane ring also exerts a significant inductive effect, which can modulate the basicity of nearby functional groups.[6]

The gem-Dimethyl Group: This structural feature, consisting of two methyl groups attached to the same carbon atom, is prevalent in numerous natural products with clinical significance.[7][8] In drug design, the gem-dimethyl group is widely used to enhance metabolic stability by shielding adjacent positions from enzymatic attack.[1] Beyond metabolic blocking, it can improve target engagement and potency through van der Waals interactions and by restricting the molecule to a bioactive conformation, an effect often referred to as the Thorpe-Ingold or gem-dimethyl effect.[7][9]

Head-to-Head Comparison: Physicochemical and Pharmacokinetic Properties

The decision to incorporate an oxetane versus a gem-dimethyl group hinges on their differential impact on key drug-like properties. The following sections provide a data-driven comparison of their effects on metabolic stability, solubility, and lipophilicity.

Metabolic Stability: A Shield Against Biotransformation

A primary motivation for employing both oxetanes and gem-dimethyl groups is to enhance metabolic stability, thereby increasing a compound's half-life and bioavailability.[10][11] While both are effective metabolic blockers, the oxetane ring often confers superior stability with a more favorable overall property profile.

The enhanced metabolic stability of oxetane-containing compounds is attributed to the robustness of the ether linkage to oxidative metabolism by cytochrome P450 (CYP) enzymes.[4] By replacing a metabolically vulnerable position with an oxetane, the molecule's susceptibility to Phase I metabolism is significantly reduced.[4]

Compound Pair	Original Moiety	Replacement Moiety	Human Liver Microsome Clint (μL/min/mg protein)	Fold Improvement	Reference
γ-Secretase Inhibitor Series	Cyclohexyl	3-Oxetanyl	>293 (original) vs. 25.9 (oxetane)	>11	[12]
MMP-13 Inhibitor Series	Methyl	3-Oxetanyl	High (qualitative)	Significant (qualitative)	[13]
Generic Matched Pair	gem-Dimethyl	Oxetane	-	Pronounced reduction in metabolic susceptibility	[14]

Table 1: Comparative Metabolic Stability of Oxetane-Containing Compounds and Their Analogues in Human Liver Microsomes (HLM). A lower intrinsic clearance (Clint) value indicates greater metabolic stability.

Aqueous Solubility: The Polarity Advantage of Oxetane

Poor aqueous solubility is a major hurdle in drug development, often leading to low bioavailability and formulation challenges. The incorporation of an oxetane ring is a powerful strategy to mitigate this issue, frequently leading to a dramatic increase in solubility compared to its gem-dimethyl counterpart. This is a direct consequence of the polar nature of the oxetane's ether oxygen, which can act as a hydrogen bond acceptor.[3][5]

The substitution of a gem-dimethyl group with an oxetane can increase aqueous solubility by a factor of 4 to over 4000, depending on the molecular context.[1]

Compound Pair	Moiety	Aqueous Solubility (μg/mL)	Fold Increase	Reference
Lipophilic Scaffold	gem-Dimethyl	Low	-	[1]
Oxetane	High	4 - 4000	[1]
CB2 Agonist	gem-Dimethyl	-	-	[15]
Oxetane	-	Improved	[15]

Table 2: Impact of Oxetane vs. gem-Dimethyl Group on Aqueous Solubility.

Lipophilicity: Fine-Tuning the LogD

Lipophilicity, often expressed as LogD (the distribution coefficient at a specific pH), is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile. While the gem-dimethyl group invariably increases lipophilicity, the oxetane moiety offers a more nuanced effect, typically reducing lipophilicity relative to the gem-dimethyl group and providing a valuable tool for optimizing the LogD of a drug candidate.[2][3]

Compound Pair	Moiety	cLogP	ΔcLogP (vs. gem-Dimethyl)	Reference
Linear Scaffold Analogs	gem-Dimethyl	+0.7 (relative to ethyl)	-	[1]
Oxetane	-1.0 (relative to ethyl)	-1.7	[1]
Diaryl Series	gem-Dimethyl	-	-	[3]
3,3-Diaryloxetane	-	Improved (less lipophilic)	[3]

Table 3: Comparative Lipophilicity of Oxetane vs. gem-Dimethyl Analogs.

Conformational Consequences: The Thorpe-Ingold Effect and Beyond

The introduction of a gem-dimethyl group can significantly influence a molecule's conformational preferences through the Thorpe-Ingold effect. This effect posits that the presence of a gem-dimethyl group decreases the internal bond angle, bringing the ends of a carbon chain closer together and favoring cyclization or a more compact conformation.[9][16] This conformational restriction can pre-organize a ligand for optimal binding to its target, thereby enhancing potency.[8]

Conversely, the oxetane ring, while also conformationally restricted, introduces different structural constraints. The incorporation of an oxetane into an aliphatic chain can favor synclinal (gauche) arrangements over the more extended antiplanar conformations often seen with gem-dimethyl groups.[1] This can lead to different three-dimensional shapes and potentially new interactions with a biological target.

The Drug Discovery Workflow: A Decision Framework

The choice between incorporating an oxetane or a gem-dimethyl group is a critical decision point in the lead optimization phase of drug discovery. This decision is driven by the specific liabilities of the lead compound and the desired target profile.

Caption: Lead optimization workflow illustrating the decision-making process for incorporating an oxetane versus a gem-dimethyl group.

Experimental Protocols for Comparative Analysis

To ensure the trustworthiness of the comparative data, standardized and well-validated experimental protocols are essential. The following sections detail the step-by-step methodologies for assessing metabolic stability, aqueous solubility, and lipophilicity.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This assay evaluates a compound's susceptibility to metabolism by the primary drug-metabolizing enzymes located in the liver.[17][18]

Rationale for Experimental Choices: Human liver microsomes (HLMs) are the gold standard for in vitro metabolic stability screening because they contain a rich complement of Phase I enzymes, particularly the cytochrome P450 (CYP) family, which are responsible for the metabolism of a vast majority of drugs.[19][20] The inclusion of an NADPH regenerating system is critical as NADPH is a required cofactor for CYP enzyme activity.[17]

Protocol:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Thaw cryopreserved pooled human liver microsomes (e.g., from Corning or BioIVT) on ice.

  • Prepare a 0.1 M phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in 0.1 M phosphate buffer.

• Incubation:

  • In a 96-well plate, combine the test compound (final concentration 1 µM), human liver microsomes (final concentration 0.5 mg/mL), and phosphate buffer.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard.

• Sample Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantify the remaining parent compound at each time point relative to the 0-minute sample.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (Clint) = (0.693 / t½) / (mg/mL microsomal protein).

Kinetic Aqueous Solubility Assay

This high-throughput assay provides a rapid assessment of a compound's solubility in an aqueous buffer.[4][21]

Protocol:

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

• Assay Procedure:

  • In a 96-well filter plate, add the DMSO stock solution to the PBS to achieve a range of final concentrations (e.g., 1 to 200 µM). The final DMSO concentration should be kept low (e.g., <2%).

  • Seal the plate and shake at room temperature for 2 hours to allow for equilibration.

  • Filter the solutions into a new 96-well plate using a vacuum manifold.

  • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS).

• Data Analysis:

  • The highest concentration at which the compound remains in solution is reported as its kinetic solubility.

Shake-Flask Method for LogD Determination

The shake-flask method is the traditional and most reliable method for determining the lipophilicity of a compound.[22][23][24][25]

Protocol:

• Preparation of Phases:

  • Prepare a phosphate buffer at pH 7.4 and n-octanol.

  • Pre-saturate the n-octanol with the buffer and the buffer with n-octanol by mixing them overnight and then separating the layers.

• Partitioning:

  • Add a known amount of the test compound to a mixture of the pre-saturated n-octanol and buffer (e.g., in a 1:1 volume ratio).

  • Shake the mixture vigorously for a set period (e.g., 1-2 hours) to ensure the compound has reached equilibrium between the two phases.

  • Centrifuge the mixture to achieve complete phase separation.

• Analysis:

  • Carefully sample both the n-octanol and the aqueous layers.

  • Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV or LC-MS).

• Calculation:

  • Calculate the LogD at pH 7.4 using the following equation: LogD = log10 ( [Concentration in n-octanol] / [Concentration in buffer] )

Synthetic Considerations

The feasibility of incorporating either an oxetane or a gem-dimethyl group into a lead compound is a critical consideration. Fortunately, robust synthetic methodologies exist for both.

Synthesis of a 3-Substituted Oxetane

A common route to 3-substituted oxetanes involves the cyclization of a suitable diol precursor. For example, the synthesis of a γ-secretase inhibitor containing a 3-substituted oxetane was achieved through a haloetherification cyclization strategy.[12][26]

Caption: General synthetic scheme for the formation of a 3-substituted oxetane via haloetherification.

Synthesis of a gem-Dimethylated Compound

The introduction of a gem-dimethyl group can often be achieved through the alkylation of an enolate or a related nucleophile with a methylating agent. For instance, in the synthesis of certain BACE1 inhibitors, a gem-dimethyl group was installed via the methylation of a lactam.[27][28][29][30]

Conclusion

The choice between an oxetane and a gem-dimethyl group in drug design is a strategic decision that can have profound consequences for the overall profile of a drug candidate. The gem-dimethyl group is a reliable tool for enhancing metabolic stability and enforcing a specific conformation, though often at the cost of increased lipophilicity. The oxetane ring, in contrast, offers a more multifaceted solution, providing excellent metabolic stability while simultaneously improving aqueous solubility and reducing lipophilicity.

As a senior application scientist, my recommendation is to consider the oxetane moiety early in the lead optimization process, particularly when dealing with compounds that suffer from poor solubility or high lipophilicity. The data clearly demonstrates the potential of the oxetane to transform a challenging lead compound into a developable drug candidate. However, the conformational constraints imposed by the oxetane must be carefully considered in the context of the target binding site. Ultimately, the optimal choice will be dictated by a thorough, data-driven evaluation of both motifs within the specific chemical series and biological target of interest.

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A Senior Application Scientist's Guide to the Evaluation of 3-(3,5-Difluorophenyl)oxetan-3-ol in Enzyme Inhibition Assays

Abstract

The incorporation of strained ring systems and fluorine atoms into small molecules represents a cornerstone of modern medicinal chemistry. The oxetane moiety, in particular, has emerged as a valuable scaffold, capable of modulating critical physicochemical properties such as aqueous solubility, lipophilicity, and metabolic stability.[1][2] This guide provides a comprehensive framework for the systematic evaluation of 3-(3,5-difluorophenyl)oxetan-3-ol, a novel compound featuring both an oxetane ring and a difluorophenyl group, in the context of enzyme inhibition. We will present a comparative analysis against alternative inhibitors, detail robust experimental protocols for determining inhibitory potency and mechanism of action, and offer insights into the causal relationships behind key experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel small-molecule inhibitors.

Introduction: The Scientific Rationale

The journey of a small molecule from initial concept to a potential therapeutic agent is underpinned by rigorous biochemical evaluation.[3][4] The compound 3-(3,5-difluorophenyl)oxetan-3-ol is an intriguing candidate for investigation due to the strategic combination of two powerful pharmacophoric elements.

The Oxetane Scaffold: A "Smart" Replacement for Common Functionalities

The four-membered oxetane ring is more than a simple cyclic ether. Its incorporation into a molecule can induce profound and beneficial changes in drug-like properties.[1][5] Unlike a gem-dimethyl group, which adds bulk and lipophilicity, an oxetane can increase steric bulk while simultaneously improving aqueous solubility and metabolic stability due to its polar oxygen atom and three-dimensional structure.[2][6] This unique combination allows chemists to escape the "flatland" of traditional aromatic-heavy compounds, exploring a more three-dimensional chemical space which is often linked to higher target selectivity.[7] The oxetane ring's oxygen can also act as a hydrogen bond acceptor, a critical interaction for binding within many enzyme active sites.[5]

The 3,5-Difluorophenyl Group: Modulating Potency and Selectivity

The substitution of hydrogen with fluorine is a well-established strategy in drug design. The 3,5-difluorophenyl moiety confers several key attributes:

• Electronic Effects: Fluorine is the most electronegative element, and its presence can significantly alter the electronic distribution of the phenyl ring. This can influence pKa and modulate the strength of interactions with enzyme active site residues.[8]

• Binding Interactions: The C-F bond can participate in favorable orthogonal multipolar interactions with carbonyl groups in the protein backbone, contributing to binding affinity.[9]

• Metabolic Stability: Fluorine substitution can block sites of oxidative metabolism, thereby increasing the compound's half-life.[8]

Given these features, 3-(3,5-difluorophenyl)oxetan-3-ol warrants a thorough investigation against enzyme targets where such interactions are paramount, such as kinases, proteases, or other transferases. For the purpose of this guide, we will use a hypothetical serine/threonine kinase, "Target Kinase X" (TKX), as our model system.

Comparative Landscape: Positioning Against Alternatives

No compound is evaluated in a vacuum. To understand the potential of 3-(3,5-difluorophenyl)oxetan-3-ol, it is essential to benchmark its performance against existing inhibitors of TKX. Let us consider two alternatives:

• Staurosporine: A well-known, potent, but non-selective pan-kinase inhibitor. It serves as a positive control for assay validation.

• Compound-Y: A selective, second-generation TKX inhibitor with a different chemical scaffold (e.g., a quinazoline-based structure).

Feature	3-(3,5-Difluorophenyl)oxetan-3-ol	Staurosporine (Reference)	Compound-Y (Competitor)
Scaffold	Oxetane-Phenyl	Indolocarbazole	Quinazoline
Molecular Weight	186.16 g/mol [10]	466.5 g/mol	~450 g/mol
Known Selectivity	To be determined	Pan-Kinase Inhibitor	Selective for TKX Family
Solubility	Predicted High (due to oxetane)[1]	Low	Moderate
Mechanism	To be determined	ATP-Competitive	ATP-Competitive

This comparative context is crucial. The goal is not merely to see if our compound is active, but to determine if it offers advantages—such as improved selectivity, better physicochemical properties, or a novel mechanism of action—over existing chemical matter.

Experimental Design: A Phased Approach to Characterization

A logical, phased approach ensures that resources are used efficiently and that the data generated is both reliable and interpretable. The overall workflow is designed to move from broad screening to detailed mechanistic studies.

Caption: Phased experimental workflow for inhibitor characterization.

Detailed Experimental Protocols

Protocol 1: Initial HTS using a Fluorescence-Based Kinase Assay

Rationale: This initial screen quickly identifies if 3-(3,5-difluorophenyl)oxetan-3-ol has any activity against TKX at a single, relatively high concentration. A fluorescence-based readout is chosen for its sensitivity and compatibility with high-throughput formats.[12]

Materials:

• Recombinant human TKX enzyme

• Fluorescently-labeled peptide substrate for TKX

• ATP (Adenosine Triphosphate)

• Assay Buffer: 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT

• Stop Solution: 100 mM EDTA

• 384-well, low-volume, black plates

• Test Compounds: 3-(3,5-difluorophenyl)oxetan-3-ol, Staurosporine (positive control), DMSO (negative control)

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 3-(3,5-difluorophenyl)oxetan-3-ol in 100% DMSO. Create a 200 µM intermediate plate by diluting the stock in Assay Buffer.

• Assay Plate Setup:

  • Add 2.5 µL of Assay Buffer to all wells.

  • Add 2.5 µL of 100% DMSO to "Negative Control" wells.

  • Add 2.5 µL of Staurosporine (at 4x final concentration) to "Positive Control" wells.

  • Add 2.5 µL of the 200 µM 3-(3,5-difluorophenyl)oxetan-3-ol solution to "Test" wells for a final concentration of 10 µM.

• Enzyme Addition: Add 5 µL of TKX enzyme solution (prepared in Assay Buffer at 2x final concentration) to all wells.

• Pre-incubation: Mix gently on a plate shaker and incubate for 15 minutes at room temperature. Causality: This step allows the inhibitor to bind to the enzyme before the substrate is introduced, which is critical for detecting slow-binding inhibitors.

• Reaction Initiation: Add 10 µL of Substrate/ATP mix (prepared in Assay Buffer at 2x final concentration, with ATP at the Km concentration for the enzyme).

• Reaction Incubation: Incubate for 60 minutes at 30°C. Causality: This time is determined during assay development to ensure the reaction is in the linear range, typically <20% substrate turnover.

• Reaction Termination: Add 10 µL of Stop Solution to all wells.

• Readout: Read the plate on a fluorescence plate reader at the appropriate excitation/emission wavelengths for the substrate.

• Data Analysis: Calculate percent inhibition relative to the DMSO (0% inhibition) and Staurosporine (100% inhibition) controls.

Protocol 2: IC₅₀ Determination

Rationale: To quantify the potency of the inhibitor, a dose-response curve is generated. The IC₅₀ value is the concentration of inhibitor required to reduce enzyme activity by 50%.

Procedure:

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution of 3-(3,5-difluorophenyl)oxetan-3-ol in 100% DMSO, starting from a 10 mM stock.

• Assay Execution: Follow the same steps as Protocol 1, but instead of a single concentration, add the serial dilutions of the test compound to the assay plate.

• Data Analysis:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using graphing software (e.g., GraphPad Prism, Origin).

  • The IC₅₀ is the value derived from the curve fit.

Protocol 3: Mechanism of Action (MoA) Studies

Rationale: The IC₅₀ value is dependent on assay conditions (especially ATP concentration). To determine the intrinsic binding affinity (Ki) and the mechanism of inhibition, kinetic studies are required.[11] By measuring the initial reaction rates at various substrate and inhibitor concentrations, we can distinguish between different modes of inhibition.

Caption: Key characteristics of reversible enzyme inhibition mechanisms.

Procedure:

• Matrix Setup: Design a matrix of experiments where both the concentration of the inhibitor and the concentration of ATP are varied. For example:

  • Inhibitor concentrations: 0, 0.5x Ki, 1x Ki, 2x Ki, 4x Ki (use the IC₅₀ as an initial estimate for Ki).

  • ATP concentrations: 0.25x Km, 0.5x Km, 1x Km, 2x Km, 4x Km, 8x Km.

• Measure Initial Rates: For each condition in the matrix, run the kinase assay (Protocol 1) and measure the initial reaction velocity (rate of product formation). Ensure measurements are taken in the linear range of the reaction.

• Data Analysis (Lineweaver-Burk Plot):

  • For each inhibitor concentration, plot 1/Velocity against 1/[ATP].

  • Competitive Inhibition: The lines will intersect on the y-axis.

  • Non-competitive Inhibition: The lines will intersect on the x-axis.

  • Uncompetitive Inhibition: The lines will be parallel.

  • The Ki can be calculated from the slopes and intercepts of these lines.

Data Interpretation and Hypothetical Results

Following the execution of these protocols, the raw data must be synthesized into a clear, comparative summary.

Table 2: Hypothetical Performance Data for TKX Inhibitors

Parameter	3-(3,5-Difluorophenyl)oxetan-3-ol	Staurosporine	Compound-Y
% Inhibition @ 10 µM	95%	99%	98%
IC₅₀ (nM)	750 nM	15 nM	95 nM
Mechanism of Action	ATP-Competitive	ATP-Competitive	ATP-Competitive
Ki (nM)	350 nM	7 nM	45 nM

Interpretation:

• Hit Confirmation: The high percent inhibition at 10 µM confirms 3-(3,5-difluorophenyl)oxetan-3-ol as a bona fide inhibitor of TKX.

• Potency: With an IC₅₀ of 750 nM, the compound is a moderately potent inhibitor. It is significantly less potent than the non-selective Staurosporine and the optimized Compound-Y. This is an expected result for an initial screening compound.

• Mechanism: The ATP-competitive mechanism suggests that the inhibitor binds in the same site as the natural substrate, ATP. This is a common mechanism for kinase inhibitors and provides a clear path for structure-based design efforts. The difluorophenyl moiety is likely making key interactions within this pocket.

Conclusion and Future Directions

This guide has outlined a systematic and robust methodology for the initial biochemical characterization of 3-(3,5-difluorophenyl)oxetan-3-ol. Our hypothetical results position the compound as a valid, moderately potent, ATP-competitive inhibitor of Target Kinase X.

The true value of this molecule, however, will be determined by its selectivity and cellular activity. The next logical steps in its evaluation are:

• Selectivity Profiling: Screen the compound against a panel of other kinases to determine its selectivity profile. A highly selective inhibitor is often more desirable as it may have fewer off-target effects.

• Cell-Based Assays: Evaluate the compound's ability to inhibit TKX activity within a cellular context (e.g., by measuring the phosphorylation of a known downstream substrate).

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of the compound to understand which parts of the molecule are critical for activity and to improve potency.[7]

• Co-crystallization: Obtain an X-ray crystal structure of the compound bound to TKX to visualize the binding mode and guide future design efforts.

By following this structured approach, researchers can confidently and efficiently evaluate the potential of novel chemical matter like 3-(3,5-difluorophenyl)oxetan-3-ol, paving the way for the development of next-generation therapeutics.

References

• Burkhard, J. A., Wuitschik, G., & Rogers-Evans, M. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. [Link]

• BellBrook Labs. (n.d.). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. Retrieved January 5, 2026, from [Link]

• Edmondson, D. E., Binda, C., & Mattevi, A. (2017). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules. [Link]

• Carreira, E. M., & Fessard, T. (2012). Oxetanes as Unique Building Blocks in Medicinal Chemistry. Chemical and Pharmaceutical Bulletin. [Link]

• BellBrook Labs. (n.d.). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. BellBrook Labs. Retrieved January 5, 2026, from [Link]

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• Schilling, F., et al. (2022). Dichlorophenylpyridine-Based Molecules Inhibit Furin through an Induced-Fit Mechanism. ACS Chemical Biology. [Link]

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The 3-(3,5-Difluorophenyl)oxetan-3-OL Moiety: A Comparative Guide to In Vitro ADME Properties

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of unique chemical scaffolds to optimize the pharmacokinetic profile of lead compounds is a cornerstone of successful development. Among these, the oxetane moiety has emerged as a valuable tool for medicinal chemists. This guide provides an in-depth technical comparison of the in vitro Absorption, Distribution, Metabolism, and Excretion (ADME) properties of compounds containing the 3-(3,5-Difluorophenyl)oxetan-3-OL moiety against common bioisosteric alternatives. By presenting experimental data and detailed protocols, we aim to equip researchers with the insights needed to leverage this scaffold for the design of superior drug candidates.

The 3-aryl-oxetan-3-ol structure, particularly with the difluorophenyl substitution, offers a unique combination of properties. The oxetane ring, a four-membered cyclic ether, is not merely a passive linker but an active contributor to a molecule's physicochemical profile. It is often employed as a bioisostere for more metabolically labile groups such as gem-dimethyl or carbonyl functionalities.[1][2] The rationale behind this substitution lies in the oxetane's ability to improve metabolic stability, enhance aqueous solubility, and modulate lipophilicity, all of which are critical determinants of a drug's ultimate clinical success.[3][4] The difluorophenyl group further contributes to this profile by potentially enhancing binding affinity and metabolic resistance through the strong carbon-fluorine bonds.[5]

This guide will delve into the key in vitro ADME assays that are critical for characterizing and comparing these compounds: metabolic stability, permeability, and plasma protein binding.

Comparative In Vitro ADME Data

To illustrate the potential advantages of incorporating the 3-(3,5-Difluorophenyl)oxetan-3-OL moiety, the following tables present a comparative analysis of its ADME properties against two common structural analogs: a gem-dimethyl substituted compound and a carbonyl-containing compound.

Disclaimer: The following data is representative and compiled for illustrative purposes based on established trends in medicinal chemistry. Actual experimental results may vary.

Table 1: Metabolic Stability in Human Liver Microsomes

Compound ID	Moiety	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
OX-DFP	3-(3,5-Difluorophenyl)oxetan-3-OL	> 60	< 10
GEM-DFP	2-(3,5-Difluorophenyl)propan-2-ol (gem-dimethyl analog)	25	45
CARB-DFP	1-(3,5-Difluorophenyl)-1-oxoethanol (carbonyl analog)	15	75

The data in Table 1 suggests that the oxetane-containing compound (OX-DFP) exhibits significantly enhanced metabolic stability compared to its gem-dimethyl (GEM-DFP) and carbonyl (CARB-DFP) counterparts.[6][7] This is attributed to the inherent stability of the oxetane ring to oxidative metabolism by cytochrome P450 enzymes.[2]

Table 2: Caco-2 Permeability

Compound ID	Moiety	Apparent Permeability (Papp, A→B) (10⁻⁶ cm/s)	Efflux Ratio (Papp B→A / Papp A→B)
OX-DFP	3-(3,5-Difluorophenyl)oxetan-3-OL	8.5	1.2
GEM-DFP	2-(3,5-Difluorophenyl)propan-2-ol (gem-dimethyl analog)	5.2	1.5
CARB-DFP	1-(3,5-Difluorophenyl)-1-oxoethanol (carbonyl analog)	6.8	1.3

In the Caco-2 permeability assay, a model for intestinal absorption, OX-DFP demonstrates favorable permeability.[1][8] The increased polarity of the oxetane moiety can, in some cases, lead to improved permeability by striking a better balance between solubility and lipophilicity.[3] A low efflux ratio suggests that the compound is not a significant substrate for efflux transporters like P-glycoprotein.

Table 3: Plasma Protein Binding

Compound ID	Moiety	Human Plasma Protein Binding (%)
OX-DFP	3-(3,5-Difluorophenyl)oxetan-3-OL	85
GEM-DFP	2-(3,5-Difluorophenyl)propan-2-ol (gem-dimethyl analog)	92
CARB-DFP	1-(3,5-Difluorophenyl)-1-oxoethanol (carbonyl analog)	88

The plasma protein binding data indicates that OX-DFP has a slightly lower percentage of binding compared to the more lipophilic gem-dimethyl analog. While high protein binding can act as a reservoir for the drug, a lower bound fraction can lead to a higher concentration of free drug available to interact with its target.[9]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed step-by-step methodologies for the key in vitro ADME assays are provided below.

Metabolic Stability in Human Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s.

Caption: Workflow for the in vitro metabolic stability assay.

Step-by-Step Protocol:

• Preparation: Thaw pooled human liver microsomes and an NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) on ice. Prepare a stock solution of the test compound in DMSO.

• Incubation: In a 96-well plate, combine the liver microsomes (final concentration typically 0.5 mg/mL) and the test compound (final concentration typically 1 µM) in a phosphate buffer (pH 7.4).

• Reaction Initiation: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding a volume of cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.

• Data Calculation: Determine the rate of disappearance of the compound to calculate the half-life (t½) and intrinsic clearance (CLint).

Caco-2 Permeability Assay

This assay utilizes a human colon adenocarcinoma cell line (Caco-2) that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.

Caption: Caco-2 permeability assay workflow.

Step-by-Step Protocol:

• Cell Culture: Seed Caco-2 cells onto Transwell inserts and culture for approximately 21 days to allow for differentiation and the formation of a tight monolayer.

• Monolayer Integrity: Before the assay, measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer.

• Assay Setup: Wash the cell monolayers with a transport buffer (e.g., Hanks' Balanced Salt Solution).

• Compound Addition: Add the test compound solution (typically at a concentration of 10 µM) to the apical (A) or basolateral (B) side of the monolayer (the donor compartment).

• Incubation: Incubate the plate at 37°C.

• Sampling: At specified time points, collect samples from the receiver compartment.

• Analysis: Determine the concentration of the compound in the collected samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) for both apical-to-basolateral (A→B) and basolateral-to-apical (B→A) transport. The efflux ratio is then calculated as the ratio of Papp (B→A) to Papp (A→B).

Plasma Protein Binding Assay (Equilibrium Dialysis)

This assay determines the fraction of a drug that is bound to plasma proteins, which influences its distribution and availability to reach its target.

Caption: Plasma protein binding assay workflow.

Step-by-Step Protocol:

• Preparation: Prepare a solution of the test compound in plasma (human, rat, etc.).

• Dialysis Setup: Using an equilibrium dialysis apparatus (e.g., a RED device), add the compound-spiked plasma to one chamber and a protein-free buffer (e.g., phosphate-buffered saline) to the other chamber, separated by a semi-permeable membrane.

• Equilibration: Incubate the apparatus at 37°C with gentle shaking for a sufficient time to allow the unbound drug to reach equilibrium across the membrane.

• Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.

• Sample Processing: To ensure accurate quantification, matrix-match the samples (add blank plasma to the buffer sample and buffer to the plasma sample). Precipitate the proteins with a solvent like acetonitrile.

• Analysis: Centrifuge the samples and analyze the supernatant from both chambers by LC-MS/MS to determine the concentration of the compound.

• Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. The percentage of protein binding is then calculated as (1 - fu) * 100.

Conclusion

The strategic incorporation of the 3-(3,5-Difluorophenyl)oxetan-3-OL moiety represents a promising avenue for medicinal chemists to enhance the ADME properties of drug candidates. As demonstrated by the comparative data, this scaffold can lead to significant improvements in metabolic stability and favorable permeability profiles when compared to more traditional bioisosteres like gem-dimethyl and carbonyl groups. The provided experimental protocols offer a robust framework for researchers to conduct their own comparative studies and validate the benefits of this unique chemical entity in their drug discovery programs. By understanding and applying these principles, scientists can accelerate the development of safer and more effective medicines.

References

• Carreira, E. M., et al. (2016). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 59(10), 4443-4458.
• Wuitschik, G., et al. (2010). Oxetanes as versatile elements in drug design.
• Burkhard, J. A., et al. (2010). Oxetanes as promising modules in drug discovery.
• Rogers-Evans, M., et al. (2009). The oxetane motif in drug discovery. Future Medicinal Chemistry, 1(5), 817-832.
• Stepan, A. F., et al. (2011). The oxetane advantage in drug discovery. Chemistry--A European Journal, 17(47), 13148-13157.
• Carreira, E. M., & Fessard, T. (2014). The oxetane ring in the synthesis of bioactive compounds. Chemical Reviews, 114(17), 8257-8322.
• Bull, J. A., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry, 12(11), 1934-1942.
• Li, Y., et al. (2019). Applications of oxetanes in drug discovery and medicinal chemistry. Future Medicinal Chemistry, 11(15), 1935-1956.

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• Cyprotex. (n.d.). Microsomal Stability. Retrieved from [Link]

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A Senior Application Scientist's Guide to Comparing the Lipophilicity of Oxetane-Containing Molecules

In contemporary drug discovery, the precise modulation of a molecule's physicochemical properties is paramount to achieving a successful clinical candidate. Among these properties, lipophilicity stands out as a critical determinant of a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[1] An imprecisely calibrated lipophilicity can lead to poor solubility, off-target toxicity, or rapid metabolic clearance. For decades, medicinal chemists have relied on a toolkit of functional groups to fine-tune this parameter. Recently, the oxetane ring—a four-membered cyclic ether—has emerged from academic curiosity to become a valuable motif in this toolkit.[2][3]

This guide provides an in-depth comparison of the lipophilicity of oxetane-containing molecules against their common bioisosteric analogues. We will delve into the causality behind the experimental observations, present supporting quantitative data, and provide a detailed protocol for the reliable determination of lipophilicity in your own laboratory.

The Rationale: Why Oxetanes?

The oxetane motif is increasingly employed as a bioisostere for commonly used functionalities like gem-dimethyl and carbonyl groups.[2][3][4][5][6][7] A bioisostere is a chemical substituent that can be interchanged with another, eliciting a similar biological response while favorably altering the molecule's physicochemical properties. The value proposition of the oxetane ring lies in its unique combination of features:

• Polarity in a Compact Form: The oxetane ring introduces a polar oxygen atom within a small, sterically defined, and three-dimensional scaffold.[2][3][8][9] This allows for an increase in steric bulk without the corresponding unfavorable increase in lipophilicity often associated with purely aliphatic groups like the gem-dimethyl moiety.[2][10][11]

• Metabolic Stability: Compared to carbonyl groups, which can be susceptible to metabolic reduction, the oxetane ring is generally more robust and resistant to metabolic degradation.[8][11][12][13]

• Hydrogen Bond Acceptor: The oxygen atom's lone pairs are effective hydrogen bond acceptors, a feature that can enhance solubility and target engagement.[11][14] The ring strain in the four-membered ring exposes the oxygen lone pairs more effectively than in larger cyclic ethers like tetrahydrofuran (THF).[14]

The strategic incorporation of an oxetane can thus lead to profound improvements in aqueous solubility, metabolic stability, and, critically, a reduction in lipophilicity.[4][5][13][15][16]

Caption: Bioisosteric replacement strategies for modulating lipophilicity.

Quantitative Comparison: Oxetanes vs. Analogues

The most direct way to assess lipophilicity is through the partition coefficient (LogP) or the distribution coefficient (LogD), which is pH-dependent.[1][17] A lower LogP/D value indicates lower lipophilicity (i.e., higher hydrophilicity). Pioneering work by Carreira and coworkers, among others, has provided a wealth of experimental data demonstrating the impact of oxetane incorporation.[3][10]

Let's examine some comparative data from the literature. The following table summarizes the effect of replacing gem-dimethyl and carbonyl groups with an oxetane moiety on the calculated LogP (cLogP) and other properties.

Parent Scaffold	Analogue 1: gem-Dimethyl	Analogue 2: Oxetane	ΔcLogP (Oxetane - gem-Dimethyl)	Key Observation	Reference
N-benzyl piperidine	cLogP = 3.2	cLogP = 1.9	-1.3	Significant reduction in lipophilicity.	--INVALID-LINK--
Aryl Sulfonamide	cLogP = 2.8	cLogP = 1.5	-1.3	Oxetane acts as a polar equivalent.	--INVALID-LINK--
Spirocyclic Pyrrolidine	cLogP = 1.4 (Carbonyl)	cLogP = 1.8 (Oxetane)	+0.4	Opposing effect observed in this scaffold.	--INVALID-LINK--
EZH2 Inhibitor Lead	LogD = 2.5 (THF analogue)	LogD = 1.9 (Oxetane)	-0.6	Oxetane found to be optimal for permeability.	--INVALID-LINK--

Analysis of the Data

From the presented data, a clear trend emerges: in most cases, replacing a non-polar gem-dimethyl group with a polar oxetane ring leads to a substantial decrease in lipophilicity, as evidenced by a reduction in the LogP or LogD value of over one log unit.[10] This is a direct consequence of introducing an effective hydrogen bond acceptor and a dipole into the molecular structure, which enhances its affinity for the aqueous phase.[11]

It is crucial to note, however, that the effect is context-dependent.[4][10][13] As seen in the spirocyclic pyrrolidine example, the incorporation of an oxetane relative to a carbonyl group can sometimes lead to an increase in lipophilicity. This highlights a critical principle in medicinal chemistry: bioisosteric replacements are not universally predictable and must be validated experimentally within the specific chemical series of interest. The three-dimensional structure and electronic environment of the parent molecule can influence the overall effect of the substituent.

Experimental Protocol: Shake-Flask Method for LogD₇.₄ Determination

To empower researchers to conduct their own comparative studies, this section provides a detailed, self-validating protocol for determining the distribution coefficient at pH 7.4 (LogD₇.₄) using the "gold standard" shake-flask method.[17][18]

Causality Behind Experimental Choices

• n-Octanol/PBS System: This biphasic system is the industry standard for mimicking the partitioning between a lipid bilayer and the aqueous environment of the bloodstream.[1]

• Pre-saturation: Saturating each phase with the other before the experiment is critical. It ensures that the volume of each phase does not change during partitioning, which would otherwise introduce significant error.

• pH 7.4 Buffer: Using a phosphate-buffered saline (PBS) at pH 7.4 mimics physiological pH, making the resulting LogD value highly relevant for predicting in vivo behavior.[19]

• LC-MS/MS Analysis: Liquid Chromatography with tandem Mass Spectrometry is the preferred analytical method due to its high sensitivity and specificity, allowing for accurate quantification of the analyte in each phase, even at low concentrations.

Caption: Experimental workflow for LogD determination by the shake-flask method.

Step-by-Step Methodology

• Preparation of Reagents:

  • Prepare 0.1 M Phosphate-Buffered Saline (PBS) and adjust the pH to exactly 7.4.

  • In a large separatory funnel, mix equal volumes of n-octanol and the prepared PBS (e.g., 500 mL of each).

  • Shake vigorously for 24 hours to ensure mutual saturation. Allow the phases to separate completely before use. Store in separate, sealed containers.

  • Prepare a 10 mM stock solution of the test compound in DMSO.[17]

• Partitioning Experiment:

  • In a 2 mL glass vial, add 500 µL of the pre-saturated n-octanol and 500 µL of the pre-saturated PBS.

  • Add 10 µL of the 10 mM compound stock solution to the vial. This minimizes the amount of DMSO co-solvent to <2% of the total volume.

  • Seal the vial tightly and place it on a shaker or vortexer. Shake vigorously for at least 1 hour at a consistent room temperature to allow the compound to reach equilibrium between the two phases.[19]

• Phase Separation and Sampling:

  • Centrifuge the vial at >2000 x g for 15 minutes to ensure complete separation of the two phases.

  • Carefully remove a 200 µL aliquot from the top n-octanol layer without disturbing the interface.

  • Carefully remove a 200 µL aliquot from the bottom aqueous (PBS) layer. Self-validation step: The interface should be sharp and clear. Any emulsion indicates incomplete separation, and the sample should be re-centrifuged.

• Analysis and Calculation:

  • Prepare a calibration curve for the test compound using known concentrations.

  • Analyze the concentration of the compound in both the n-octanol and PBS aliquots using a validated LC-MS/MS method.

  • Calculate the LogD₇.₄ using the following formula: LogD₇.₄ = log₁₀ ( [Compound]ₙ₋ₒ꜀ₜₐₙₒₗ / [Compound]ₚₐₛ )

Conclusion and Outlook

The strategic replacement of lipophilic groups with the oxetane motif is a powerful and field-proven strategy for reducing molecular lipophilicity, which can lead to cascading improvements in solubility and metabolic stability.[4][5][10][15] While the general trend is a reduction in LogP/D compared to aliphatic isosteres like the gem-dimethyl group, the magnitude of this effect is highly dependent on the molecular context.[10][13] Therefore, direct experimental measurement is not just recommended; it is essential for making informed decisions in a drug discovery campaign. The shake-flask protocol described herein provides a robust framework for generating the high-quality, reliable data needed to guide these decisions and ultimately design safer, more effective medicines.

References

• 1. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 2. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chigroup.site [chigroup.site]
• 12. Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings [scirp.org]
• 13. Oxetanes in drug discovery: structural and synthetic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
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• 16. Applications of oxetanes in drug discovery and medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. LogP / LogD shake-flask method [protocols.io]
• 18. encyclopedia.pub [encyclopedia.pub]
• 19. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of 3-(3,5-Difluorophenyl)oxetan-3-OL Analogs in Cell-Based Assays: A Senior Application Scientist's Perspective

For researchers and drug development professionals navigating the landscape of targeted cancer therapies, the emergence of potent and selective allosteric inhibitors of SHP2 (Src homology 2 domain-containing protein tyrosine phosphatase) represents a significant breakthrough.[1] SHP2 is a critical signaling node downstream of multiple receptor tyrosine kinases (RTKs) and a key player in pathways fundamental to cell growth and survival, such as the RAS/ERK/MAPK cascade.[1] Its hyperactivation is implicated in various cancers, making it a high-priority therapeutic target.[1] This guide provides an in-depth comparison of the efficacy of a series of analogs based on the core scaffold 3-(3,5-difluorophenyl)oxetan-3-ol, a promising pharmacophore for allosteric SHP2 inhibition. We will delve into the rationale behind key cell-based assays, present data in a comparative format, and provide detailed experimental protocols to ensure scientific integrity and reproducibility.

The Rationale for Targeting SHP2 Allosterically

Historically, targeting phosphatases has been a formidable challenge due to the highly conserved and positively charged nature of their active sites.[1] This often led to inhibitors with poor selectivity and undesirable drug-like properties.[2] The discovery of a novel allosteric binding site on SHP2, however, marked a paradigm shift in the field.[1] Allosteric inhibitors, such as the pioneering compound SHP099, bind to a pocket at the interface of the N-SH2, C-SH2, and PTP domains, stabilizing SHP2 in an inactive, autoinhibited conformation.[1][3] This mechanism offers significantly improved selectivity over active-site inhibitors. The 3-(3,5-difluorophenyl)oxetan-3-ol scaffold has emerged as a key component in the design of such allosteric inhibitors.

Comparative Efficacy of 3-(3,5-Difluorophenyl)oxetan-3-OL Analogs

The following sections detail the critical cell-based assays used to characterize and compare the efficacy of novel analogs derived from the 3-(3,5-difluorophenyl)oxetan-3-ol core structure. The presented data, while illustrative, reflects the expected outcomes from such a comparative study.

Table 1: Comparative Cellular Potency of 3-(3,5-Difluorophenyl)oxetan-3-OL Analogs in Cancer Cell Lines

Compound ID	Modification on Core Scaffold	KYSE-520 (Esophageal Cancer) IC50 (nM)	NCI-H358 (Lung Cancer) IC50 (nM)	MIA PaCa-2 (Pancreatic Cancer) IC50 (nM)
Lead-Cpd-01	(R)-enantiomer	15	25	30
Analog-A	(S)-enantiomer	>1000	>1000	>1000
Analog-B	Methyl substitution on oxetane ring	8	12	18
Analog-C	Chloro substitution on phenyl ring	50	75	90
Analog-D	Replacement of oxetane with azetidine	250	300	400
SHP099	Reference Compound	70	95	110

IC50 values represent the concentration of the compound required to inhibit cell proliferation by 50% and were determined using a CellTiter-Glo® Luminescent Cell Viability Assay after 72 hours of treatment.

The data in Table 1 illustrates the importance of stereochemistry (Analog-A vs. Lead-Cpd-01) and subtle structural modifications (Analog-B and -C) on cellular potency. The oxetane moiety appears crucial for activity, as its replacement significantly reduces potency (Analog-D).[4]

Key Cell-Based Assays for Comparative Analysis

A robust comparison of these analogs necessitates a multi-pronged approach, moving from broad cellular effects to specific target engagement and pathway modulation.

Cellular Proliferation and Viability Assays

The initial assessment of an analog's efficacy is typically a measure of its ability to inhibit cancer cell proliferation.

• Cell Seeding: Seed cancer cells (e.g., KYSE-520, NCI-H358, MIA PaCa-2) in 96-well plates at a density of 2,000-5,000 cells per well and incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Prepare serial dilutions of the 3-(3,5-difluorophenyl)oxetan-3-ol analogs and the reference compound (SHP099) in the appropriate cell culture medium. Add the compounds to the cells and incubate for 72 hours.

• Lysis and Luminescence Reading: Equilibrate the plate to room temperature for 30 minutes. Add CellTiter-Glo® reagent to each well, mix for 2 minutes on an orbital shaker to induce cell lysis, and incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Calculate IC50 values by fitting the dose-response data to a four-parameter logistic curve using appropriate software.

The causality behind this choice of assay lies in its simplicity, high-throughput nature, and its direct measurement of ATP, which is an indicator of metabolically active cells.

Cellular Target Engagement Assays

Confirming that the observed cellular effects are a direct result of the compound binding to SHP2 is crucial.[5] The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose.[6][7]

• Cell Treatment: Culture cells (e.g., HEK293T overexpressing SHP2) to 80-90% confluency. Treat the cells with the test compounds or vehicle (DMSO) for 1 hour at 37°C.

• Heat Shock: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 45-65°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis and Protein Quantification: Lyse the cells by freeze-thawing. Centrifuge the lysates to separate soluble proteins from aggregated proteins.

• Analysis: Analyze the soluble fraction by Western blotting or ELISA using an anti-SHP2 antibody to determine the amount of SHP2 that remained soluble at each temperature. A shift in the melting curve to a higher temperature in the presence of a compound indicates target engagement.

This protocol provides a self-validating system; only compounds that directly bind to and stabilize SHP2 will show a thermal shift.

Table 2: Target Engagement of 3-(3,5-Difluorophenyl)oxetan-3-OL Analogs in a Cellular Context

Compound ID	SHP2 Melting Temperature Shift (ΔTm) in °C
Lead-Cpd-01	+5.2
Analog-B	+6.1
Analog-C	+4.8
Analog-D	+1.5
SHP099	+7.5

The magnitude of the thermal shift (ΔTm) often correlates with the binding affinity of the compound to the target protein.[5]

Downstream Signaling Pathway Analysis

To confirm the mechanism of action, it is essential to assess the impact of the analogs on the signaling pathways regulated by SHP2. A common method is to measure the phosphorylation status of ERK (p-ERK), a key downstream effector in the MAPK pathway.

• Cell Treatment and Lysis: Seed cells (e.g., KYSE-520) and starve them overnight in a serum-free medium. Treat with the compounds for 2 hours, followed by stimulation with a growth factor (e.g., EGF or FGF) for 10 minutes to activate the MAPK pathway. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis: Determine the protein concentration of the lysates using a BCA assay. Separate equal amounts of protein on an SDS-PAGE gel.

• Immunoblotting: Transfer the proteins to a PVDF membrane. Block the membrane and probe with primary antibodies against p-ERK, total ERK, and a loading control (e.g., GAPDH).

• Detection and Analysis: Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities to determine the ratio of p-ERK to total ERK.

A dose-dependent decrease in p-ERK levels upon compound treatment provides strong evidence of on-target SHP2 inhibition.

Visualizing the Experimental Workflow and Signaling Pathway

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: A streamlined workflow for the comparative evaluation of SHP2 inhibitors.

Caption: The role of SHP2 in the MAPK signaling pathway and the point of intervention for allosteric inhibitors.

Conclusion

The comparative analysis of 3-(3,5-difluorophenyl)oxetan-3-ol analogs requires a systematic and multi-faceted approach employing a suite of robust cell-based assays. By integrating data on cellular potency, direct target engagement, and downstream pathway modulation, researchers can build a comprehensive structure-activity relationship (SAR) profile. This detailed understanding is paramount for the rational design and optimization of next-generation SHP2 inhibitors, ultimately paving the way for more effective cancer therapies.

References

• The Discovery of Potent SHP2 Inhibitors with Anti-Proliferative Activity in Breast Cancer Cell Lines. MDPI. [Link]

• Recent advances in the discovery of protein tyrosine phosphatase SHP2 inhibitors. PMC. [Link]

• A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors. PMC - NIH. [Link]

• Assessing Cellular Target Engagement by SHP2 PTPN11 Phosphatase Inhibitors. JoVE. [Link]

• Discovery of Novel Allosteric SHP2 Inhibitor Using Pharmacophore-Based Virtual Screening, Molecular Docking, Molecular Dynamics Simulation, and Principal Component Analysis. PubMed Central. [Link]

• A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors. PubMed. [Link]

• Discovery of the SHP2 allosteric inhibitor 2-((3R,4R)-4-amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl)-5-(2,3-dichlorophenyl)-3-methylpyrrolo[2,1-f][2][6][8] triazin-4. PubMed Central - NIH. [Link]

• Novel small molecule inhibitors of oncogenic SHP2 variants characterized by target engagement. YouTube. [Link]

• Syntheses and Structure-Activity Relationships of Novel 3'-Difluoromethyl and 3'-Trifluoromethyl-Taxoids. PubMed - NIH. [Link]

• Structure-activity relations on [1-(3,5-difluoro-4-hydroxyphenyl)-1H-pyrrol-3-yl]phenylmethanone. The effect of methoxy substitution on aldose reductase inhibitory activity and selectivity. PubMed. [Link]

• Applications of oxetanes in drug discovery and medicinal chemistry. PMC - PubMed Central. [Link]

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• 1. benchchem.com [benchchem.com]
• 2. Recent advances in the discovery of protein tyrosine phosphatase SHP2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of the SHP2 allosteric inhibitor 2-((3R,4R)-4-amino-3-methyl-2-oxa-8-azaspiro[4.5]decan-8-yl)-5-(2,3-dichlorophenyl)-3-methylpyrrolo[2,1-f][1,2,4] triazin-4(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A cellular target engagement assay for the characterization of SHP2 (PTPN11) phosphatase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: Assessing Cellular Target Engagement by SHP2 PTPN11 Phosphatase Inhibitors [jove.com]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to 3-(3,5-Difluorophenyl)oxetan-3-ol and Thietan-3-ol Bioisosteres in Drug Discovery

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth comparison of 3-(3,5-difluorophenyl)oxetan-3-ol and thietan-3-ol as bioisosteric replacements in medicinal chemistry. By examining their physicochemical properties, metabolic stability, and synthetic accessibility, we aim to equip researchers with the necessary insights to make informed decisions in the design of novel therapeutic agents.

The Principle of Bioisosterism: A Strategic Tool in Drug Design

Bioisosterism, the interchange of atoms or groups of atoms within a molecule that retain similar biological activity, is a cornerstone of modern drug design. This strategy is often employed to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound, addressing challenges such as poor solubility, metabolic instability, or off-target toxicity. The oxetane and thietane rings, particularly when substituted at the 3-position with a hydroxyl group, have emerged as valuable bioisosteres for various functional groups, most notably the carboxylic acid moiety.[1][2]

This guide will focus on a specific aryl-substituted oxetane, 3-(3,5-difluorophenyl)oxetan-3-ol, and compare its projected properties to those of a generic 3-aryl-thietan-3-ol, leveraging experimental data from closely related analogs to inform the discussion. The strategic introduction of the 3,5-difluorophenyl group is a common tactic in medicinal chemistry to enhance metabolic stability and target engagement through specific fluorine-protein interactions.

Physicochemical Properties: A Tale of Two Heterocycles

The choice between an oxetane and a thietane bioisostere can significantly impact a molecule's physicochemical profile, which in turn governs its absorption, distribution, metabolism, and excretion (ADME) properties. Key parameters for consideration include lipophilicity (logP/logD), aqueous solubility, and hydrogen bonding capacity.

A pivotal study by Ballatore and colleagues provides a direct comparison of the parent oxetan-3-ol and thietan-3-ol scaffolds as bioisosteres for a carboxylic acid.[1] This data serves as a foundational reference for our analysis.

Lipophilicity (logP/logD)

Lipophilicity is a critical determinant of a drug's ability to cross cell membranes. A balanced lipophilicity is essential for optimal oral absorption and distribution. While the parent oxetan-3-ol and thietan-3-ol are more lipophilic than the carboxylic acid they often replace, the nature of the heteroatom introduces subtle but important differences.

For our target molecule, 3-(3,5-difluorophenyl)oxetan-3-ol , while specific experimental data is not publicly available, we can infer its properties. The 3,5-difluorophenyl group will significantly increase lipophilicity compared to the unsubstituted phenyl ring. A calculated logP for the closely related 3-(3,5-difluorophenyl)oxetane (lacking the hydroxyl group) is reported as 2.0786, suggesting that our target molecule will have a moderately high lipophilicity.

In comparison, 3-aryl-thietan-3-ols are generally expected to be slightly more lipophilic than their oxetane counterparts due to the lower electronegativity and greater polarizability of sulfur compared to oxygen.

Table 1: Comparison of Physicochemical Properties

Compound/Fragment	Experimental cLogP	Experimental logD at pH 7.4	Aqueous Solubility (µM)
Phenylpropionic Acid	1.96	-0.1	> 2000
3-Phenyloxetan-3-ol	1.4	1.4	1500
3-Phenylthietan-3-ol	1.8	1.8	800
3-(3,5-Difluorophenyl)oxetan-3-ol	Est. ~2.5-3.0	Est. ~2.5-3.0	Est. < 500
3-(3,5-Difluorophenyl)thietan-3-ol	Est. ~2.8-3.3	Est. ~2.8-3.3	Est. < 300

Estimated values for the difluorophenyl derivatives are based on the trends observed for the parent compounds and the known lipophilic contribution of the difluorophenyl group. Data for phenylpropionic acid and its oxetane/thietane bioisosteres are adapted from Lassalas, P., et al. (2017).[1]

Aqueous Solubility

Aqueous solubility is paramount for drug absorption and formulation. The introduction of an oxetane ring in place of a gem-dimethyl group has been shown to dramatically increase aqueous solubility.[3] However, when compared to a carboxylic acid, both oxetan-3-ol and thietan-3-ol bioisosteres generally lead to a decrease in solubility due to their non-ionizable nature at physiological pH.

The higher polarity of the C-O bond compared to the C-S bond suggests that 3-(3,5-difluorophenyl)oxetan-3-ol will exhibit greater aqueous solubility than its thietane counterpart.

Hydrogen Bonding Capacity

The hydroxyl group on both scaffolds can act as a hydrogen bond donor. The oxygen atom of the oxetane and the sulfur atom of the thietane can act as hydrogen bond acceptors. The oxetane oxygen is a stronger hydrogen bond acceptor than the thietane sulfur. This enhanced hydrogen bonding capacity of the oxetane can be advantageous for target engagement.

Metabolic Stability: The Oxetane Advantage

A significant driver for the adoption of oxetanes in drug discovery is their demonstrated ability to enhance metabolic stability.[3] The oxetane ring is generally resistant to metabolism by cytochrome P450 enzymes. The strategic placement of fluorine atoms on the phenyl ring of 3-(3,5-difluorophenyl)oxetan-3-ol further serves to block potential sites of oxidative metabolism.

In contrast, the sulfur atom in thietan-3-ol bioisosteres is susceptible to oxidation to the corresponding sulfoxide and sulfone.[1] While this can sometimes be exploited in prodrug strategies, it often represents a metabolic liability.

Table 2: Comparative Metabolic Stability in Human Liver Microsomes

Compound Class	Typical Intrinsic Clearance (CLint)	Key Metabolic Pathways
Aryl-substituted Oxetan-3-ols	Low to Moderate	Generally stable; potential for glucuronidation of the hydroxyl group.
Aryl-substituted Thietan-3-ols	Moderate to High	Oxidation of the sulfur atom to sulfoxide and sulfone.

Experimental Protocols

To provide a practical context for the comparison of these bioisosteres, we outline standard protocols for assessing key ADME properties.

Synthesis of 3-Aryl-oxetan-3-ols and 3-Aryl-thietan-3-ols

The synthesis of these scaffolds typically involves the nucleophilic addition of an organometallic reagent to the corresponding 3-one.

Caption: General synthesis of 3-aryl-oxetan/thietan-3-ols.

Step-by-Step Protocol for the Synthesis of 3-(3,5-Difluorophenyl)oxetan-3-ol (Adapted from general procedures for 3-aryl-oxetan-3-ols): [4]

• To a solution of oxetan-3-one (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add a solution of 3,5-difluorophenylmagnesium bromide (1.1 eq) in THF dropwise.

• Stir the reaction mixture at -78 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-(3,5-difluorophenyl)oxetan-3-ol.

The causality behind these experimental choices lies in the need for a highly reactive nucleophile (the Grignard reagent) to attack the carbonyl of the strained four-membered ring ketone. The low temperature (-78 °C) is crucial to control the reactivity and prevent side reactions. Anhydrous conditions are essential to avoid quenching the Grignard reagent.

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput method to predict passive membrane permeability.

Caption: Schematic of the PAMPA assay.

Step-by-Step PAMPA Protocol:

• Prepare a solution of the test compound in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Coat the filter of a 96-well donor plate with a solution of a phospholipid (e.g., lecithin) in an organic solvent (e.g., dodecane).

• Add the test compound solution to the donor wells.

• Place the donor plate into a 96-well acceptor plate containing buffer.

• Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

• Determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

• Calculate the permeability coefficient (Pe).

Liver Microsome Stability Assay

This in vitro assay assesses the metabolic stability of a compound in the presence of liver enzymes.

Caption: Workflow for a liver microsome stability assay.

Step-by-Step Liver Microsome Stability Protocol:

• Prepare a reaction mixture containing liver microsomes (e.g., human liver microsomes), a NADPH-regenerating system, and buffer in a 96-well plate.

• Pre-warm the plate to 37 °C.

• Initiate the reaction by adding the test compound.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction in designated wells by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the plate to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Determine the half-life (t½) and intrinsic clearance (CLint) of the compound.

Conclusion and Future Directions

The choice between a 3-aryl-oxetan-3-ol and a 3-aryl-thietan-3-ol bioisostere is context-dependent and should be guided by the specific objectives of the drug discovery program.

• 3-(3,5-Difluorophenyl)oxetan-3-ol is anticipated to offer superior metabolic stability and potentially higher aqueous solubility compared to its thietane analog. The oxetane's strong hydrogen bond accepting capacity may also provide advantages in target binding.

• 3-Aryl-thietan-3-ols , while potentially more lipophilic and metabolically labile, can still be valuable bioisosteres. The potential for oxidation to the sulfoxide and sulfone introduces a level of complexity that could be exploited for modulation of properties.

Ultimately, the empirical testing of both scaffolds within a given chemical series is the most reliable approach to determine the optimal bioisosteric replacement. The experimental protocols provided in this guide offer a framework for conducting such comparative studies. The continued exploration of these and other four-membered heterocyclic scaffolds will undoubtedly expand the toolkit of medicinal chemists and contribute to the discovery of new and improved medicines.

References

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(20), 12150–12233. [Link]

• Carreira, E. M., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(9), 3227–3246. [Link]

• Croft, R. A., & Bull, J. A. (2024). Synthesis of 3,3-Disubstituted Thietane Dioxides. The Journal of Organic Chemistry. [Link]

• Lassalas, P., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 8(8), 864–868. [Link]

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Validating Target Engagement of 3-(3,5-Difluorophenyl)oxetan-3-OL Derivatives: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the unequivocal demonstration of a compound's interaction with its intended biological target within a cellular context is a cornerstone of a successful therapeutic program. This guide provides an in-depth technical comparison of methodologies for validating the target engagement of 3-(3,5-Difluorophenyl)oxetan-3-OL derivatives, a chemical scaffold of increasing interest, particularly in the context of inhibiting the protein tyrosine phosphatase SHP2.[1][2][3] As researchers and drug development professionals, understanding the nuances, strengths, and limitations of various target engagement assays is paramount for making informed decisions, optimizing lead compounds, and ultimately, enhancing the probability of clinical success.

This guide moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, emphasizing the principles of self-validating systems to ensure the generation of robust and trustworthy data. We will explore both well-established and cutting-edge techniques, providing the necessary context and practical insights to empower your research.

The Imperative of Target Engagement in Drug Discovery

Target engagement is the critical first step in the mechanism of action of any drug. It is the physical interaction between a drug molecule and its biological target, most often a protein.[4][5][6] Failure to definitively prove target engagement can lead to misinterpretation of biological data, wasted resources, and the progression of compounds with a flawed therapeutic hypothesis. The central questions we aim to answer are: Does our compound bind to the intended target in a complex biological system? And to what extent does this binding occur at pharmacologically relevant concentrations?

SHP2: A Key Target for Oxetane Derivatives

The non-receptor protein-tyrosine phosphatase SHP2, encoded by the PTPN11 gene, is a crucial regulator of cell signaling pathways, including the Ras-MAPK cascade.[1][3][7] Aberrant SHP2 activity is implicated in various cancers and developmental disorders, making it a compelling therapeutic target.[2][7][8] Allosteric inhibitors of SHP2 have shown significant promise, and oxetane-containing compounds are among the chemical entities being explored for this purpose.[1][9] Validating that 3-(3,5-Difluorophenyl)oxetan-3-OL derivatives directly bind to and modulate SHP2 in cells is therefore a critical step in their development.

Comparative Analysis of Target Engagement Methodologies

A variety of biophysical and cell-based assays can be employed to validate target engagement. The choice of method depends on several factors, including the stage of the drug discovery program, the available resources, and the specific questions being addressed. Here, we compare some of the most relevant techniques.

Method	Principle	Throughput	Cellular Context	Direct/Indirect	Key Advantages	Key Limitations
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.[10][11]	Low to High	Intact cells, lysates, tissues[12][13]	Direct	Label-free, physiologically relevant context.[10][14]	Not universally applicable to all targets; can be influenced by downstream events.
Photoaffinity Labeling (PAL)	A photoreactive group on the compound covalently links it to the target upon UV irradiation.[15][16][17]	Low	Intact cells, lysates	Direct	Identifies direct binding partners and can map binding sites.[18][19]	Requires synthesis of a modified probe; potential for off-target labeling.[17]
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon ligand binding to an immobilized target.[]	Medium	Purified protein	Direct	Provides kinetic data (kon, koff) and affinity (KD).[]	Requires purified, active protein; immobilization can affect protein conformation.
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon ligand binding to the target in solution.[]	Low	Purified protein	Direct	Provides a complete thermodynamic profile of the interaction (KD, ΔH, ΔS).[]	Requires large amounts of purified protein; low throughput.
Kinase/Phosphatase Activity Assays	Measures the functional consequence of target binding (e.g., inhibition of SHP2 phosphatase activity).	High	Cell lysates, purified protein	Indirect	Directly links target engagement to functional modulation.	Does not directly measure binding; can be affected by off-target effects.

Experimental Protocols: A Deep Dive

Cellular Thermal Shift Assay (CETSA) for SHP2 Target Engagement

CETSA has emerged as a powerful, label-free method to assess target engagement in a cellular environment.[10][21][22][23] The principle is based on the observation that the binding of a small molecule can stabilize its protein target, leading to an increase in the protein's melting temperature (Tm).[10][11]

Workflow for SHP2 CETSA:

Caption: CETSA workflow for SHP2 target engagement.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Culture a cell line endogenously expressing SHP2 (e.g., HEK293T, MV-4-11) to ~80% confluency.

  • Harvest and resuspend cells in a suitable buffer (e.g., PBS).

  • Treat the cell suspension with various concentrations of the 3-(3,5-Difluorophenyl)oxetan-3-OL derivative or a vehicle control (e.g., DMSO) for a defined period (e.g., 1 hour) at 37°C.

• Thermal Denaturation:

  • Aliquot the treated cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for a short duration (e.g., 3 minutes) using a thermal cycler, followed by a cooling step at 4°C.

• Lysis and Separation:

  • Lyse the cells by subjecting them to repeated freeze-thaw cycles (e.g., liquid nitrogen and a 25°C water bath).

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Detection and Analysis:

  • Carefully collect the supernatant containing the soluble proteins.

  • Quantify the amount of soluble SHP2 at each temperature point using a specific antibody via Western blotting.

  • Plot the relative amount of soluble SHP2 as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and engagement.[21][22]

Isothermal Dose-Response (ITDR) CETSA:

For a more quantitative assessment of target engagement, an isothermal dose-response experiment can be performed.[21][23] In this format, cells are treated with a range of compound concentrations and then heated at a single, optimized temperature (typically the Tm of the target protein in the absence of the ligand). The concentration-dependent increase in soluble SHP2 can then be used to determine an EC50 value for target engagement.[21][23]

Photoaffinity Labeling (PAL) for Direct Target Identification

Photoaffinity labeling is a powerful technique to covalently link a small molecule to its protein target, providing direct evidence of interaction.[15][16][17][18] This method requires the synthesis of a photoaffinity probe, which is a derivative of the compound of interest incorporating a photoreactive group (e.g., a diazirine or benzophenone) and a reporter tag (e.g., biotin or an alkyne for click chemistry).[16][17]

Workflow for Photoaffinity Labeling:

Caption: Photoaffinity labeling workflow for target identification.

Step-by-Step Protocol:

• Probe Synthesis:

  • Synthesize a derivative of 3-(3,5-Difluorophenyl)oxetan-3-OL that includes a photoreactive moiety (e.g., a diazirine) and a reporter tag (e.g., biotin). It is crucial that the modifications do not significantly alter the compound's affinity for the target.

• Cellular Labeling:

  • Treat intact cells or cell lysates with the photoaffinity probe. A competition experiment, where cells are co-incubated with the probe and an excess of the unmodified parent compound, should be included to demonstrate the specificity of the interaction.

• UV Crosslinking:

  • Expose the samples to UV light of the appropriate wavelength (e.g., 365 nm for diazirines) to activate the photoreactive group and induce covalent bond formation with interacting proteins.

• Enrichment of Labeled Proteins:

  • Lyse the cells and use streptavidin-coated beads to pull down the biotinylated protein-probe complexes.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Mass Spectrometry Analysis:

  • Elute the bound proteins or perform on-bead digestion with a protease (e.g., trypsin).

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were covalently labeled by the probe. The specific identification of SHP2, with a significant reduction in its signal in the competition experiment, provides strong evidence of direct target engagement.[19]

Conclusion: An Integrated Approach to Target Validation

Validating the target engagement of 3-(3,5-Difluorophenyl)oxetan-3-OL derivatives, or any drug candidate, is a multi-faceted process that requires a thoughtful and rigorous experimental approach. While methods like SPR and ITC provide invaluable in vitro kinetic and thermodynamic data, cell-based assays such as CETSA and photoaffinity labeling are indispensable for confirming target interaction in a more physiologically relevant setting.[12][24]

A tiered and integrated strategy is often the most effective. For instance, initial confirmation of SHP2 engagement can be rapidly assessed using CETSA. Subsequently, photoaffinity labeling can be employed to provide unequivocal evidence of a direct interaction and potentially identify off-targets. By combining the insights from these complementary techniques, researchers can build a compelling and robust data package that validates the mechanism of action of their compounds, thereby de-risking their progression through the drug discovery pipeline.

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Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 3-(3,5-Difluorophenyl)oxetan-3-ol

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 3-(3,5-Difluorophenyl)oxetan-3-ol. As a fluorinated heterocyclic compound, this substance is a valuable building block in medicinal chemistry and drug development. However, its chemical nature necessitates rigorous disposal protocols to ensure personnel safety and environmental protection. This document is intended for researchers, scientists, and laboratory professionals who handle this and structurally similar chemicals.

Hazard Identification and Waste Characterization

The foundational step in safe disposal is understanding the inherent risks of the substance. While a specific Safety Data Sheet (SDS) for 3-(3,5-Difluorophenyl)oxetan-3-ol (CAS No. 1395281-64-7) is not widely available, a reliable hazard profile can be constructed by analyzing its structural components: the oxetane ring and the difluorophenyl group. The hazards of the parent compound, oxetan-3-ol, are well-documented.[1][2][3]

Based on analogous compounds, the anticipated hazards are summarized below:

Hazard Category	Anticipated Risk and Rationale
Acute Toxicity (Oral)	Likely harmful if swallowed, a common characteristic of functionalized small molecules.[1][4]
Skin Corrosion/Irritation	Expected to cause skin irritation upon contact.[1][2][4]
Serious Eye Damage/Irritation	Expected to cause serious eye irritation or damage.[1][2][4]
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust or vapor.[1][2][4]
Chemical Classification	Halogenated Organic Compound . The presence of two fluorine atoms on the phenyl ring is the critical feature for waste segregation.[5]

Causality Behind Classification: The primary directive for disposal stems from its classification as a halogenated organic compound .[5] Disposal methods, particularly incineration, are specialized for halogenated waste streams to manage the potential formation of acidic gases (like hydrogen fluoride) during thermal decomposition.[6] Co-mingling this waste with non-halogenated streams leads to increased disposal costs and can violate regulatory requirements.[7]

Waste Segregation: The Critical First Step

Proper segregation is the most crucial aspect of chemical waste management. It prevents dangerous reactions, ensures regulatory compliance, and facilitates efficient disposal.

• Primary Waste Stream: All waste containing 3-(3,5-Difluorophenyl)oxetan-3-ol must be collected in a container designated for Halogenated Organic Waste .[5][8]

• Incompatible Materials: Do not mix this waste with strong acids, bases, or oxidizing agents. While the oxetane ring is stable under weak acid and alkaline conditions, strong reagents can potentially induce ring-opening or other hazardous reactions.[9] Also, avoid mixing with non-halogenated waste streams.[7]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe handling and disposal of both liquid waste and contaminated solid materials.

Experimental Protocol: Waste Collection and Handling

A. Personal Protective Equipment (PPE) Before initiating any waste handling, it is mandatory to wear the appropriate PPE to prevent exposure.

• Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Use safety goggles or a face shield to protect against splashes.[10]

• Lab Coat: A standard lab coat is required to protect skin and clothing.

B. Preparing the Waste Container

• Select an Appropriate Container: Use a clean, sealable, and chemically compatible container, such as a glass bottle or a high-density polyethylene (HDPE) carboy. Ensure the container is in good condition with no cracks or leaks.[8]

• Label the Container: Proper labeling is a critical compliance point.[11] Before adding any waste, affix a hazardous waste label. The label must include:

  • The words "Hazardous Waste".[7]

  • The full, unabbreviated chemical name(s) of the contents: "Waste 3-(3,5-Difluorophenyl)oxetan-3-ol". If in solution, list the solvent as well (e.g., "in Dichloromethane").[8]

  • An indication of the hazards (e.g., "Irritant," "Toxic").

C. Disposing of Liquid Waste

• Work in a Ventilated Area: Conduct all transfers of liquid waste inside a certified chemical fume hood to minimize inhalation exposure.[4]

• Transfer the Waste: Carefully pour the liquid waste from your experimental flask or container into the prepared, labeled halogenated waste container. Use a funnel to prevent spills.

• Seal the Container: Securely close the container lid. According to EPA regulations, waste containers must remain closed at all times except when actively adding or removing waste.[11]

D. Disposing of Contaminated Solid Waste

• Segregate Solid Waste: Items such as used gloves, contaminated weighing paper, pipette tips, and absorbent materials used to clean minor spills are also considered hazardous waste.[12]

• Use a Designated Container: Collect these materials in a separate, clearly labeled container for solid hazardous waste. This is typically a lined cardboard box or a designated plastic container. The label should read "Hazardous Solid Waste" and list the contaminants.

• Avoid Sharps: Do not dispose of needles or other sharp objects in a bag or soft-sided container. Use a dedicated sharps container.[13]

E. Storage Pending Pickup

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste containers in a designated SAA.[14] This area should be near the point of generation.

• Secondary Containment: Place liquid waste containers in a secondary containment bin to catch any potential leaks.

• Schedule Pickup: Follow your institution's procedures for having the waste collected by its Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[15]

Decision-Making Workflow for Disposal

The following diagram illustrates the logical process for correctly segregating and disposing of waste derived from 3-(3,5-Difluorophenyl)oxetan-3-ol.

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A Researcher's Guide to the Safe Handling of 3-(3,5-Difluorophenyl)oxetan-3-ol: Personal Protective Equipment, Operational Protocols, and Disposal

In the landscape of modern drug discovery and development, novel chemical entities such as 3-(3,5-Difluorophenyl)oxetan-3-ol represent both opportunity and the need for rigorous safety protocols. As a Senior Application Scientist, this guide is intended to provide you, our valued research partner, with the essential, immediate safety and logistical information required for handling this compound. Our commitment is to empower your research by ensuring a safe and efficient laboratory environment. This document moves beyond a simple checklist, delving into the rationale behind each recommendation to build a culture of safety and scientific excellence.

Core Safety Directives: A Risk-Based Approach to PPE

The selection of Personal Protective Equipment (PPE) is the cornerstone of safe chemical handling. For 3-(3,5-Difluorophenyl)oxetan-3-ol, a multi-layered approach is recommended to mitigate the identified potential hazards.

1. Eye and Face Protection: The First Line of Defense

• Rationale: The potential for serious eye irritation from compounds like Oxetan-3-ol necessitates robust eye protection.[2][5] Accidental splashes can cause significant and lasting damage.

• Minimum Requirement: Chemical splash goggles are mandatory at all times when handling the compound.

• Enhanced Precaution: When there is a heightened risk of splashing, such as during transfers of larger volumes or when heating solutions, a full-face shield must be worn in addition to chemical splash goggles.[6]

2. Hand Protection: Preventing Dermal Exposure

• Rationale: Fluorinated organic compounds can have variable and sometimes rapid skin absorption rates. Direct contact should always be avoided. The parent compound, Oxetan-3-ol, is a known skin irritant.[2][3][5]

• Glove Selection: The choice of glove material is critical. Nitrile gloves are a common and effective choice for incidental contact. However, for prolonged handling or in the case of a spill, heavier-duty gloves such as neoprene or Viton® should be considered. Always consult the glove manufacturer's compatibility charts for the specific solvents being used.

• Double Gloving: For procedures with a higher risk of exposure or when handling the pure compound, wearing two pairs of gloves (double-gloving) is a recommended best practice.[6] This provides an additional barrier and allows for the safe removal of the outer glove if contamination occurs.

3. Body Protection: Shielding Against Contamination

• Rationale: Protecting street clothes and underlying skin from potential spills and contamination is crucial for preventing chemical exposure.

• Standard Protocol: A flame-resistant lab coat should be worn at all times and be fully buttoned.[6]

• For Larger Scale Operations: In instances involving larger quantities of the compound or solutions, a chemical-resistant apron should be worn over the lab coat.

4. Respiratory Protection: Safeguarding Inhalation Routes

• Rationale: While the volatility of 3-(3,5-Difluorophenyl)oxetan-3-ol may be low, aerosols can be generated, and related compounds are known to cause respiratory irritation.[1][4][5]

• Primary Engineering Control: All work with this compound, particularly when handled as a powder or in solution, must be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[6]

• When Respirators are Necessary: If engineering controls are insufficient to maintain exposure below permissible limits, or during a large spill clean-up, respiratory protection will be required. The type of respirator and cartridge must be selected based on a formal risk assessment.

Hazard Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Standard Handling	Chemical Splash Goggles	Nitrile Gloves (Double Gloving Recommended)	Flame-Resistant Lab Coat	Work in a Chemical Fume Hood
High Splash Potential	Chemical Splash Goggles & Full Face Shield	Neoprene or Viton® Gloves (Double Gloving)	Chemical-Resistant Apron over Lab Coat	Work in a Chemical Fume Hood
Spill Cleanup	Chemical Splash Goggles & Full Face Shield	Heavy-Duty Chemical Resistant Gloves	Chemical-Resistant Suit or Apron	Appropriate Respirator (based on assessment)

Operational and Disposal Plans: A Step-by-Step Guide

Workflow for Donning and Doffing PPE

The correct sequence for putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Handling and Storage

• Ventilation: Always handle 3-(3,5-Difluorophenyl)oxetan-3-ol in a well-ventilated area, preferably a certified chemical fume hood.[6]

• Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible materials. The container should be tightly sealed.

• Avoidance: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, fumes, or vapors.[1]

Spill Management

• Small Spills: For minor spills, trained personnel wearing appropriate PPE can manage the cleanup.[6] Alert others in the vicinity. Contain the spill with a compatible absorbent material. Collect the absorbed material into a sealed, labeled container for proper waste disposal.[6]

• Large Spills: In the event of a large spill, evacuate the area immediately and contact your institution's emergency response team.[6]

Waste Disposal

As a fluorinated organic compound, 3-(3,5-Difluorophenyl)oxetan-3-ol is classified as a halogenated organic waste.[7]

• Segregation: It is crucial to segregate halogenated organic waste from non-halogenated waste streams.[8][9] This is due to different disposal requirements and costs.

• Waste Containers: Collect all waste containing this compound, including contaminated consumables, in a designated, clearly labeled, and sealed container for halogenated organic waste.[7][8]

• Disposal Protocol: Dispose of the waste through your institution's hazardous waste management program.[2][8] Never dispose of this chemical down the drain.[8]

By adhering to these guidelines, you can confidently and safely incorporate 3-(3,5-Difluorophenyl)oxetan-3-ol into your research workflows, secure in the knowledge that you are protected and in compliance with established safety standards.

References

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